2-Bromo-4,6-difluoroanisole

• CAS: 202865-59-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Bromo-4,6-difluoroanisole (CAS: 202865-59-6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-4,6-difluoroanisole, a halogenated aromatic compound with significant potential as a building block in medicinal chemistry and materials science. This document consolidates its physicochemical properties, spectroscopic data, and key synthetic considerations. While direct applications in drug development are still emerging, its structural similarity to key intermediates in kinase inhibitor synthesis suggests its utility as a valuable synthon. This guide aims to be a foundational resource for researchers interested in utilizing this compound in their synthetic endeavors.

Chemical Properties and Safety Information

2-Bromo-4,6-difluoroanisole is a substituted anisole featuring a bromine atom and two fluorine atoms on the benzene ring. These functional groups impart unique reactivity and properties to the molecule, making it an attractive starting material for the synthesis of more complex structures.

Table 1: Physicochemical Properties of 2-Bromo-4,6-difluoroanisole [1]

Property	Value
CAS Number	202865-59-6
Molecular Formula	BrC₆H₂(F₂)OCH₃
Molecular Weight	223.01 g/mol
IUPAC Name	1-bromo-3,5-difluoro-2-methoxybenzene
SMILES String	COc1c(F)cc(F)cc1Br
InChI Key	MFXWQGHKLXJIIP-UHFFFAOYSA-N
Refractive Index (n20/D)	1.504 (lit.)
Assay	97%

Safety and Handling:

2-Bromo-4,6-difluoroanisole is classified as a warning-level hazardous substance. It is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust mask (type N95 or equivalent), should be worn when handling this compound.[1] It is classified under Storage Class 11 as a combustible solid.[1]

Table 2: Hazard and Precautionary Statements [1]

Code	Statement
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation
P261	Avoid breathing dust/fume/gas/mist/vapors/spray
P264	Wash skin thoroughly after handling
P271	Use only outdoors or in a well-ventilated area
P280	Wear protective gloves/protective clothing/eye protection/face protection
P302 + P352	IF ON SKIN: Wash with plenty of water
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

Synthesis and Reactivity

A generalized workflow for the synthesis of 2-Bromo-4,6-difluoroanisole.

Experimental Protocol: General Methylation of a Phenol

• Materials: 2-bromo-4,6-difluorophenol, a suitable methylating agent (e.g., dimethyl sulfate or methyl iodide), a base (e.g., potassium carbonate or sodium hydride), and an appropriate solvent (e.g., acetone or N,N-dimethylformamide).

• Procedure:

  • To a solution of 2-bromo-4,6-difluorophenol in the chosen solvent, add the base portion-wise at room temperature.

  • Stir the mixture for a designated period to allow for the formation of the phenoxide salt.

  • Add the methylating agent dropwise to the reaction mixture.

  • The reaction is then typically heated to a specific temperature and monitored for completion using techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion, the reaction is quenched, and the product is extracted using an organic solvent.

  • The organic layer is washed, dried, and concentrated under reduced pressure to yield the crude product.

  • Purification is generally achieved through column chromatography or recrystallization.

The bromine and fluorine substituents on the aromatic ring influence the reactivity of 2-Bromo-4,6-difluoroanisole. The bromine atom can participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki and Buchwald-Hartwig aminations, allowing for the introduction of diverse aryl, heteroaryl, or amino moieties. The fluorine atoms can modulate the electronic properties of the molecule and influence its metabolic stability in potential drug candidates.

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization and confirmation of the structure of 2-Bromo-4,6-difluoroanisole.

Table 3: Spectroscopic Data for 2-Bromo-4,6-difluoroanisole

Technique	Data Source	Key Features
Infrared (IR) Spectroscopy	SpectraBase	ATR-Neat spectrum available. Characteristic peaks for C-H, C-O, C-F, and C-Br bonds are expected.
Raman Spectroscopy	SpectraBase	FT-Raman spectrum available. Complements IR data for vibrational mode analysis.
¹H NMR Spectroscopy	Predicted	A singlet for the methoxy protons (-OCH₃) is expected around 3.9 ppm. The aromatic protons will appear as complex multiplets due to F-H coupling.
¹³C NMR Spectroscopy	Predicted	Signals for the methoxy carbon, the six aromatic carbons (with C-F and C-Br splitting), are expected.
Mass Spectrometry (MS)	Predicted	The molecular ion peak [M]⁺ and [M+2]⁺ in a roughly 1:1 ratio, characteristic of a monobrominated compound, is expected.

Note: While IR and Raman spectra are available, specific NMR and Mass Spectrometry data for 2-Bromo-4,6-difluoroanisole were not found in the performed searches. The predicted data is based on the analysis of similar structures.

Applications in Drug Development and Organic Synthesis

While direct, published applications of 2-Bromo-4,6-difluoroanisole in drug development are not extensively documented, its structural motifs are present in molecules of pharmaceutical interest. The related compound, 4-bromo-2,6-difluoroaniline, is a known intermediate in the synthesis of kinase inhibitors. This suggests that 2-Bromo-4,6-difluoroanisole could serve as a valuable building block for the synthesis of novel bioactive compounds, particularly in the realm of kinase inhibitor research where substituted aromatic scaffolds are prevalent.

The presence of a bromine atom makes it a suitable substrate for palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern drug discovery for the construction of complex molecular architectures.

Potential synthetic pathways and applications of 2-Bromo-4,6-difluoroanisole.

Conclusion

2-Bromo-4,6-difluoroanisole is a readily accessible, yet under-explored, chemical building block. Its trifunctionalized aromatic ring offers a versatile platform for the synthesis of a wide range of more complex molecules. While its direct application in drug development is yet to be fully realized, its structural features make it a promising candidate for the synthesis of novel kinase inhibitors and other biologically active compounds. This technical guide provides a consolidated resource to encourage and facilitate further research into the synthetic utility of this compound.

References

• 1. 2-溴-4,6-二氟苯甲醚 97% | Sigma-Aldrich [sigmaaldrich.cn]

2-Bromo-4,6-difluoroanisole physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

2-Bromo-4,6-difluoroanisole is a halogenated aromatic compound with potential applications as a versatile intermediate in organic synthesis. The presence of bromine and fluorine atoms, along with a methoxy group on the benzene ring, offers multiple reactive sites for functionalization. This unique substitution pattern makes it an attractive building block for the synthesis of more complex molecules, particularly in the fields of agrochemicals and pharmaceuticals. The electron-withdrawing nature of the fluorine atoms can significantly influence the reactivity of the aromatic ring and the properties of derivative compounds.

Physical and Chemical Properties

Quantitative data for 2-Bromo-4,6-difluoroanisole is summarized in the table below. It is important to note that experimental values for several key physical properties, such as melting point, boiling point, and density, are not widely reported in the available literature.

Property	Value	Source
Molecular Formula	C₇H₅BrF₂O	--INVALID-LINK--
Molecular Weight	223.01 g/mol	--INVALID-LINK--
CAS Number	202865-59-6	--INVALID-LINK--
Appearance	Not available	-
Melting Point	Not available	-
Boiling Point	Not available	-
Density	Not available	-
Refractive Index (n20/D)	1.504 (lit.)	--INVALID-LINK--[1]
Solubility	Not available	-
InChI Key	MFXWQGHKLXJIIP-UHFFFAOYSA-N	--INVALID-LINK--
SMILES	COC1=C(C=C(F)C=C1Br)F	--INVALID-LINK--

Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of 2-Bromo-4,6-difluoroanisole is not explicitly available in the reviewed literature. However, a plausible synthetic route is the methylation of its precursor, 2-bromo-4,6-difluorophenol. The following is a generalized, detailed methodology for this type of reaction.

Reaction: Methylation of 2-bromo-4,6-difluorophenol

Materials:

• 2-bromo-4,6-difluorophenol

• Methyl iodide (CH₃I)

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH) as a base

• Acetone or N,N-Dimethylformamide (DMF) as a solvent

• Diethyl ether or Ethyl acetate for extraction

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) for drying

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Standard glassware for workup and purification

Procedure:

• Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-bromo-4,6-difluorophenol (1.0 eq.).

• Dissolution: Dissolve the starting material in a suitable solvent such as acetone or DMF.

• Addition of Base: Add a base, such as potassium carbonate (1.5-2.0 eq.) or sodium hydride (1.1 eq., added portion-wise at 0 °C if using DMF), to the solution with stirring.

• Addition of Methylating Agent: To the resulting mixture, add methyl iodide (1.1-1.5 eq.) dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux for a period of 2-12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Workup:

  • After the reaction is complete, cool the mixture to room temperature.

  • If using potassium carbonate in acetone, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

  • If using sodium hydride in DMF, carefully quench the reaction with water.

  • Dilute the residue or quenched reaction mixture with water and extract with an organic solvent like diethyl ether or ethyl acetate (3 x volumes).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude 2-Bromo-4,6-difluoroanisole by column chromatography on silica gel or by distillation under reduced pressure to yield the pure product.

Caption: Plausible synthetic pathway for 2-Bromo-4,6-difluoroanisole.

Spectroscopic Data

• Infrared (IR) Spectroscopy: An Attenuated Total Reflectance (ATR-IR) spectrum for 2-Bromo-4,6-difluoroanisole is available in public databases. Key spectral features would include C-H stretching from the methoxy group and the aromatic ring, C=C stretching of the aromatic ring, and C-O and C-F stretching vibrations.

• • ¹H NMR: A singlet for the methoxy protons (OCH₃) would be expected around 3.8-4.0 ppm. The aromatic protons would appear as complex multiplets in the aromatic region (6.5-7.5 ppm), showing coupling to each other and to the fluorine atoms.

  • ¹³C NMR: Signals for the aromatic carbons would be observed between 100 and 160 ppm, with characteristic C-F and C-Br couplings. The methoxy carbon would appear around 55-60 ppm.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺) and a characteristic M+2 peak of similar intensity due to the presence of the bromine atom (isotopes ⁷⁹Br and ⁸¹Br). Fragmentation patterns would likely involve the loss of the methyl group and subsequent fragmentation of the aromatic ring.

Reactivity and Potential Applications

2-Bromo-4,6-difluoroanisole serves as a valuable building block in organic synthesis due to its distinct reactive sites. The bromine atom is susceptible to various cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings, allowing for the introduction of new carbon-carbon bonds. The fluorine atoms can modulate the electronic properties of the molecule and may be subject to nucleophilic aromatic substitution under specific conditions.

While no specific drug development applications for 2-Bromo-4,6-difluoroanisole have been identified in the literature, its structural motifs are present in various biologically active molecules. Halogenated and methoxy-substituted phenyl rings are common scaffolds in medicinal chemistry. The unique substitution pattern of this compound makes it a candidate for the synthesis of novel compounds for screening in various therapeutic areas.

Caption: General experimental workflow for synthesis and purification.

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-Bromo-4,6-difluoroanisole is classified with the following hazards:

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P302+P352: IF ON SKIN: Wash with plenty of water.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Standard laboratory safety protocols should be strictly followed when handling this compound, including the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Logical Workflow in Drug Discovery

While no specific biological targets for 2-Bromo-4,6-difluoroanisole have been reported, the following diagram illustrates a general logical workflow for evaluating such a compound in a drug discovery context.

References

• 1. 2-Bromo-4,6-difluoroaniline [webbook.nist.gov]

An In-depth Technical Guide to 1-Bromo-3,5-difluoro-2-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-bromo-3,5-difluoro-2-methoxybenzene, a halogenated aromatic compound with significant potential in medicinal chemistry and materials science. This document details its chemical properties, synthesis, and key applications, with a focus on its role as a versatile building block in the development of novel therapeutic agents.

Chemical Identity and Physicochemical Properties

1-Bromo-3,5-difluoro-2-methoxybenzene, also known as 2-bromo-4,6-difluoroanisole, is a substituted benzene derivative. Its chemical structure features a methoxy group and a bromine atom ortho to each other, and two fluorine atoms at the meta positions relative to the methoxy group.

Table 1: Physicochemical Properties of 1-Bromo-3,5-difluoro-2-methoxybenzene and a Related Compound

Property	1-Bromo-3,5-difluoro-2-methoxybenzene	1-Bromo-3,5-difluorobenzene (for comparison)
IUPAC Name	1-Bromo-3,5-difluoro-2-methoxybenzene	1-Bromo-3,5-difluorobenzene
Synonyms	2-Bromo-4,6-difluoroanisole	3,5-Difluorobromobenzene, 5-Bromo-1,3-difluorobenzene
CAS Number	202865-59-6[1]	461-96-1
Molecular Formula	C₇H₅BrF₂O[1]	C₆H₃BrF₂
Molecular Weight	223.02 g/mol [1]	192.99 g/mol
Appearance	-	Clear colorless to light yellow liquid
Melting Point	-	-
Boiling Point	-	140 °C
Solubility	-	Slightly soluble in water; soluble in organic solvents like ethanol and acetone.[2]

Synthesis and Reactivity

The synthesis of 1-bromo-3,5-difluoro-2-methoxybenzene can be approached through several synthetic strategies common in aromatic chemistry. While a specific detailed protocol for this exact molecule is not provided in the search results, a general approach can be inferred from the synthesis of similar compounds. A plausible synthetic route would involve the bromination of 1,3-difluoro-2-methoxybenzene.

The reactivity of 1-bromo-3,5-difluoro-2-methoxybenzene is largely dictated by the presence of the bromine atom, which serves as a versatile handle for various cross-coupling reactions. The electron-withdrawing nature of the fluorine atoms can influence the reactivity of the aromatic ring and the C-Br bond.

Applications in Drug Discovery and Development

Halogenated aromatic compounds, particularly those containing fluorine, are of significant interest in drug discovery. The incorporation of fluorine atoms can modulate a molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. The methoxy group can also play a crucial role in directing interactions with target proteins.

While specific biological activities of 1-bromo-3,5-difluoro-2-methoxybenzene are not detailed in the provided search results, its structural motifs are present in various biologically active molecules. Substituted anilines and related aromatic compounds are key components in the design of kinase inhibitors and other therapeutic agents. The unique substitution pattern of 1-bromo-3,5-difluoro-2-methoxybenzene makes it an attractive starting material for the synthesis of novel drug candidates.

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful method for the formation of carbon-carbon bonds and is widely used in the synthesis of biaryl compounds, which are common scaffolds in pharmaceuticals. 1-bromo-3,5-difluoro-2-methoxybenzene is an excellent candidate for such reactions.

Objective: To synthesize a biaryl compound from 1-bromo-3,5-difluoro-2-methoxybenzene and an arylboronic acid.

Materials:

• 1-Bromo-3,5-difluoro-2-methoxybenzene

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄])

• Base (e.g., potassium carbonate, sodium carbonate)

• Solvent (e.g., toluene, 1,4-dioxane, and water mixture)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer and heating mantle

• Solvents for extraction and chromatography (e.g., ethyl acetate, hexane)

• Drying agent (e.g., anhydrous sodium sulfate)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask, combine 1-bromo-3,5-difluoro-2-methoxybenzene (1.0 eq), the arylboronic acid (1.2 eq), and the base (2.0 eq).

• Catalyst Addition: Add the palladium catalyst (0.05 eq) to the flask.

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas. Repeat this cycle three times.

• Solvent Addition: Add the degassed solvent system to the flask via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Visualizations

Synthesis Workflow

The following diagram illustrates a potential synthetic pathway to 1-bromo-3,5-difluoro-2-methoxybenzene.

References

• 1. 1-bromo-3,5-difluoro-2-methoxybenzene [stenutz.eu]
• 2. Page loading... [guidechem.com]

2-Bromo-4,6-difluoroanisole molecular structure and weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and properties of 2-Bromo-4,6-difluoroanisole, a key reagent in synthetic organic chemistry.

Molecular and Physical Data

The fundamental molecular and physical properties of 2-Bromo-4,6-difluoroanisole are summarized in the table below. This data is essential for stoichiometric calculations, reaction condition optimization, and analytical characterization.

Property	Value
Molecular Formula	C₇H₅BrF₂O[1]
Molecular Weight	223.01 g/mol [1]
IUPAC Name	1-bromo-3,5-difluoro-2-methoxybenzene[1]
CAS Number	202865-59-6[1][2]

Molecular Structure

The structural arrangement of atoms within the 2-Bromo-4,6-difluoroanisole molecule is critical to its reactivity and function in chemical synthesis. The molecule consists of a central benzene ring substituted with a bromine atom, two fluorine atoms, and a methoxy group.

Caption: 2D chemical structure of 2-Bromo-4,6-difluoroanisole.

References

• 1. 2-Bromo-4,6-difluoroanisole | C7H5BrF2O | CID 2736263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Bromo-4,6-difluoroanisole | 202865-59-6 [chemicalbook.com]

Spectral Data Analysis of 2-Bromo-4,6-difluoroanisole: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the available spectral data for the compound 2-Bromo-4,6-difluoroanisole (CAS No. 202865-59-6).[1][2] This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Spectroscopic Data Summary

The following tables summarize the available spectral data for 2-Bromo-4,6-difluoroanisole.

Infrared (IR) Spectroscopy

Parameter	Value	Source
Spectrum ID	8LIxnZJYeHi	SpectraBase
Instrument	Bruker Tensor 27 FT-IR	SpectraBase
Technique	Attenuated Total Reflectance (ATR)	SpectraBase
Source of Sample	Alfa Aesar, Thermo Fisher Scientific	SpectraBase
Catalog Number	H26199	SpectraBase
Lot Number	10156321	SpectraBase
Key Spectral Bands	(cm⁻¹)
C-H stretch (aromatic)	Not specified
C-H stretch (methyl)	Not specified
C-O stretch (aryl ether)	Not specified
C-F stretch	Not specified
C-Br stretch	Not specified

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Data

Chemical Shift (ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
Data Not Available	-	-	-	-

¹³C NMR Data

Chemical Shift (ppm)	Assignment
Data Not Available	-

Note: Extensive searches of publicly available spectral databases did not yield ¹H NMR or ¹³C NMR data for 2-Bromo-4,6-difluoroanisole.

Mass Spectrometry (MS)

m/z	Relative Intensity (%)	Assignment
Data Not Available	-	-

Note: Extensive searches of publicly available spectral databases did not yield mass spectrometry data for 2-Bromo-4,6-difluoroanisole.

Experimental Protocols

The following sections detail generalized experimental methodologies for the acquisition of the spectral data presented.

Infrared (IR) Spectroscopy

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer, such as a Bruker Tensor 27 FT-IR, is commonly employed for data acquisition.

Sample Preparation (ATR Technique):

• A small amount of the solid 2-Bromo-4,6-difluoroanisole sample is placed directly onto the ATR crystal.

• Pressure is applied to ensure close contact between the sample and the crystal.

• The infrared beam is directed through the ATR crystal, where it interacts with the sample at the surface.

• The reflected beam, containing the absorption information, is directed to the detector.

• A background spectrum of the clean, empty ATR crystal is recorded and subtracted from the sample spectrum to yield the final absorbance or transmittance spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A high-field NMR spectrometer, typically operating at 400 MHz or higher for ¹H NMR, is used.

Sample Preparation:

• Approximately 5-20 mg of 2-Bromo-4,6-difluoroanisole is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• The final volume of the solution is typically 0.6-0.7 mL.

• A small amount of a reference standard, such as tetramethylsilane (TMS), may be added for chemical shift calibration.

Data Acquisition (¹H NMR):

• The sample tube is placed in the NMR probe.

• The magnetic field is shimmed to achieve homogeneity.

• A series of radiofrequency pulses are applied to the sample.

• The resulting free induction decay (FID) signal is detected.

• The FID is Fourier transformed to produce the frequency-domain NMR spectrum.

Data Acquisition (¹³C NMR):

• A higher concentration of the sample (50-100 mg) is often required due to the lower natural abundance of the ¹³C isotope.

• Proton decoupling is typically used to simplify the spectrum and improve the signal-to-noise ratio.

• A longer acquisition time may be necessary compared to ¹H NMR.

Mass Spectrometry

Instrumentation: A mass spectrometer, such as a time-of-flight (TOF) or quadrupole instrument, is used.

Sample Introduction and Ionization:

• The 2-Bromo-4,6-difluoroanisole sample is introduced into the instrument, often via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

• The sample molecules are ionized, for example, by electron ionization (EI) or electrospray ionization (ESI).

Mass Analysis:

• The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) in a mass analyzer.

• A detector records the abundance of each ion at a specific m/z value.

Data Interpretation:

• The resulting mass spectrum shows the relative abundance of different ions.

• The molecular ion peak (M⁺) corresponds to the molecular weight of the compound.

• Fragmentation patterns can provide information about the structure of the molecule.

Data Acquisition and Analysis Workflow

The following diagram illustrates the general workflow for obtaining and analyzing spectral data for an organic compound like 2-Bromo-4,6-difluoroanisole.

Caption: Workflow for Spectral Data Acquisition and Analysis.

References

• 1. 2-Bromo-4,6-difluoroanisole | C7H5BrF2O | CID 2736263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Bromo-4,6-difluoroanisole 97 202865-59-6 [sigmaaldrich.com]

An In-depth Technical Guide to the Safety and Hazards of 2-Bromo-4,6-difluoroanisole

This technical guide provides a comprehensive overview of the safety and hazard information for 2-Bromo-4,6-difluoroanisole (CAS No: 202865-59-6). The content is intended for researchers, scientists, and professionals in drug development who may handle or utilize this compound in their work. This document consolidates available data on its physical and chemical properties, hazards, and recommended safety protocols.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Bromo-4,6-difluoroanisole is presented in the table below. These properties are essential for understanding the substance's behavior under various laboratory conditions.

Property	Value	Source
Molecular Formula	C7H5BrF2O	PubChem
Molecular Weight	223.01 g/mol	PubChem
IUPAC Name	1-bromo-3,5-difluoro-2-methoxybenzene	PubChem
CAS Number	202865-59-6	PubChem
EC Number	622-386-5	PubChem
Physical State	Liquid (at standard conditions)	Thermo Fisher Scientific[1]
Appearance	Light yellow liquid	Thermo Fisher Scientific[1]
Boiling Point	89 °C / 192.2 °F	Thermo Fisher Scientific[1]
Flash Point	98 °C / 208.4 °F	Thermo Fisher Scientific[1]
Density	No data available
Solubility	No data available

Hazard Identification and Classification

2-Bromo-4,6-difluoroanisole is classified as a hazardous substance. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following hazard statements based on available data.

Hazard Class	Hazard Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation

GHS Pictogram:

• Warning

Experimental Protocols for Hazard Assessment

Skin Irritation Testing

The potential of a chemical to cause skin irritation is commonly evaluated using the OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion) .

• Principle: A single dose of the test substance is applied to the skin of an experimental animal (typically an albino rabbit). The site of application is observed for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after application.

• Methodology:

  • A small area of the animal's fur is clipped.

  • 0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to a small area of the skin.

  • The treated area is covered with a gauze patch and secured with tape.

  • After a 4-hour exposure period, the patch is removed, and the skin is cleansed.

  • Dermal reactions are graded and scored according to a standardized scale.

• In Vitro Alternatives: Reconstructed human epidermis (RhE) models, such as EpiSkin™, EpiDerm™, and SkinEthic™ RHE, are increasingly used as ethical and scientifically valid alternatives to animal testing (OECD Test Guideline 439).

Eye Irritation Testing

The potential for a substance to cause serious eye damage or irritation is assessed using the OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) .

• Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an experimental animal (again, typically the albino rabbit). The other eye remains untreated and serves as a control.

• Methodology:

  • The test substance (0.1 mL for liquids or 0.1 g for solids) is instilled into the conjunctival sac of one eye.

  • The eyes are examined at 1, 24, 48, and 72 hours after instillation.

  • Observations are made for corneal opacity, iritis, conjunctival redness, and chemosis (swelling).

  • The severity of the reactions is scored according to a standardized scale.

• In Vitro Alternatives: Several in vitro methods are available and accepted for specific types of chemicals, including the Bovine Corneal Opacity and Permeability (BCOP) test (OECD TG 437) and the Isolated Chicken Eye (ICE) test (OECD TG 438).

Respiratory Irritation Testing

Assessing respiratory irritation, classified under Specific Target Organ Toxicity - Single Exposure (STOT-SE), often involves whole-body exposure of rodents to the test substance as a vapor, aerosol, or gas, as outlined in OECD Test Guideline 403 (Acute Inhalation Toxicity) .

• Principle: Animals are exposed to the test substance for a defined period (typically 4 hours) in an inhalation chamber. Clinical signs and mortality are observed during and after exposure.

• Methodology:

  • Animals are placed in exposure chambers.

  • The test substance is introduced into the chamber at a specific concentration.

  • Animals are observed for signs of respiratory distress, such as changes in breathing rate and pattern.

  • Following exposure, animals are observed for at least 14 days for any signs of toxicity.

  • At the end of the observation period, a full necropsy is performed.

• Assessment: The primary endpoints are clinical observations, body weight changes, and gross and microscopic pathology of the respiratory tract.

Safe Handling and Emergency Procedures

Given the hazards associated with 2-Bromo-4,6-difluoroanisole, stringent safety measures are necessary during its handling and storage. The following workflow outlines the key steps for safe laboratory use.

Caption: A workflow diagram for the safe handling of 2-Bromo-4,6-difluoroanisole.

Conclusion

2-Bromo-4,6-difluoroanisole is a hazardous chemical that requires careful handling to mitigate the risks of skin, eye, and respiratory irritation. This guide provides essential safety information based on available data. Researchers and all personnel handling this compound must be familiar with its hazards, wear appropriate personal protective equipment, and work in a well-ventilated area such as a chemical fume hood. In the absence of specific toxicological data, it is prudent to treat this substance with a high degree of caution. Adherence to the safety protocols outlined in this document and in the official Safety Data Sheet is paramount to ensure a safe laboratory environment.

References

• 1. 2-Bromo-4,6-difluoroanisole | 202865-59-6 [chemicalbook.com]

An In-depth Technical Guide to the Reactivity and Electronic Properties of 2-Bromo-4,6-difluoroanisole

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the reactivity and electronic properties of 2-Bromo-4,6-difluoroanisole is limited in the public domain. This guide provides a comprehensive overview based on established principles of organic chemistry, reactivity of analogous compounds, and plausible synthetic routes. The experimental protocols provided are generalized and should be optimized for specific laboratory conditions.

Introduction

2-Bromo-4,6-difluoroanisole is a polyhalogenated aromatic compound with significant potential as a building block in medicinal chemistry and materials science. The unique substitution pattern, featuring a bromine atom and two fluorine atoms ortho and para to a methoxy group, imparts distinct electronic properties and reactivity. This guide explores the anticipated reactivity of 2-Bromo-4,6-difluoroanisole in key organic transformations and discusses its electronic characteristics.

Synthesis of 2-Bromo-4,6-difluoroanisole

A plausible and efficient synthesis of 2-Bromo-4,6-difluoroanisole starts from the commercially available 2-Bromo-4,6-difluoroaniline. The synthesis involves a two-step sequence: diazotization of the aniline to form a diazonium salt, followed by hydrolysis to the corresponding phenol, and subsequent methylation.

Fig. 1: Proposed synthetic pathway to 2-Bromo-4,6-difluoroanisole.

Experimental Protocol: Diazotization and Hydrolysis

Materials:

• 2-Bromo-4,6-difluoroaniline

• Concentrated Sulfuric Acid

• Sodium Nitrite

• Water

• Ice

Procedure:

• Dissolve 2-Bromo-4,6-difluoroaniline in a mixture of concentrated sulfuric acid and water, and cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite in water, maintaining the temperature below 5 °C.

• Stir the resulting diazonium salt solution at 0-5 °C for 30 minutes.

• Slowly add the diazonium salt solution to boiling water to facilitate hydrolysis.

• After the evolution of nitrogen gas ceases, cool the reaction mixture and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 2-Bromo-4,6-difluorophenol.

Experimental Protocol: Methylation

Materials:

• 2-Bromo-4,6-difluorophenol

• Methyl Iodide

• Potassium Carbonate

• Acetone

Procedure:

• To a solution of 2-Bromo-4,6-difluorophenol in acetone, add potassium carbonate.

• Add methyl iodide to the suspension and reflux the mixture for several hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, filter off the potassium carbonate and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 2-Bromo-4,6-difluoroanisole.

Reactivity Profile

The reactivity of 2-Bromo-4,6-difluoroanisole is dictated by the interplay of its substituents. The bromine atom is a versatile handle for cross-coupling reactions, while the electron-withdrawing fluorine atoms and the electron-donating methoxy group influence the electron density of the aromatic ring and the regioselectivity of reactions.

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom in 2-Bromo-4,6-difluoroanisole is expected to readily participate in Suzuki-Miyaura coupling reactions, enabling the formation of carbon-carbon bonds. This reaction is a powerful tool for the synthesis of biaryl compounds.

Fig. 2: Generalized workflow for Suzuki-Miyaura coupling.

Generalized Experimental Protocol:

• In a reaction vessel, combine 2-Bromo-4,6-difluoroanisole, an arylboronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a base (e.g., K₂CO₃, 2-3 equivalents).

• Add a degassed solvent system (e.g., toluene/water or dioxane/water).

• Heat the mixture under an inert atmosphere (e.g., argon or nitrogen) at a temperature typically ranging from 80-110 °C.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction, dilute with an organic solvent, and wash with water and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

The Buchwald-Hartwig amination is another key transformation, allowing for the formation of carbon-nitrogen bonds. This reaction would enable the synthesis of various substituted anilines from 2-Bromo-4,6-difluoroanisole.

Fig. 3: Generalized workflow for Buchwald-Hartwig amination.

Generalized Experimental Protocol:

• Charge a reaction vessel with 2-Bromo-4,6-difluoroanisole, an amine (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd₂(dba)₃, 1-3 mol%), a phosphine ligand (e.g., XPhos, 2-6 mol%), and a strong base (e.g., NaOtBu, 1.2-2.0 equivalents).

• Add an anhydrous, degassed solvent such as toluene or dioxane.

• Heat the reaction mixture under an inert atmosphere at a temperature typically between 80-120 °C.

• Monitor the reaction until the starting material is consumed.

• After cooling, quench the reaction, extract the product with an organic solvent, and wash the organic phase.

• Dry, concentrate, and purify the product via column chromatography.

Lithiation and Halogen-Metal Exchange

Lithiation of 2-Bromo-4,6-difluoroanisole can potentially occur via two main pathways: direct ortho-lithiation directed by the methoxy group or halogen-metal exchange at the bromine position. The outcome is highly dependent on the organolithium reagent and reaction conditions.

• Directed Ortho-Lithiation: The methoxy group can direct lithiation to the adjacent C-3 position. This would require a strong, non-nucleophilic base like lithium diisopropylamide (LDA).

• Halogen-Metal Exchange: Using an alkyllithium reagent such as n-butyllithium at low temperatures is expected to favor halogen-metal exchange, replacing the bromine atom with lithium.

Fig. 4: Potential lithiation pathways of 2-Bromo-4,6-difluoroanisole.

Generalized Experimental Protocol for Halogen-Metal Exchange:

• Dissolve 2-Bromo-4,6-difluoroanisole in an anhydrous ethereal solvent (e.g., THF or diethyl ether) under an inert atmosphere.

• Cool the solution to -78 °C.

• Slowly add a solution of n-butyllithium in hexanes, maintaining the low temperature.

• Stir the mixture at -78 °C for a specified time to allow for the exchange to complete.

• Quench the resulting aryllithium species with a desired electrophile.

• Allow the reaction to warm to room temperature, then quench with a saturated aqueous solution of ammonium chloride.

• Extract the product, dry the organic layer, and purify as needed.

Electronic Properties

The electronic properties of 2-Bromo-4,6-difluoroanisole are a composite of the effects of its substituents.

• Methoxy Group (-OCH₃): This is an electron-donating group through resonance (+R effect) and electron-withdrawing through induction (-I effect). The resonance effect typically dominates, making the aromatic ring more electron-rich, particularly at the ortho and para positions.

• Fluorine Atoms (-F): Fluorine is highly electronegative and thus strongly electron-withdrawing through induction (-I effect). It has a weaker electron-donating resonance effect (+R effect).

• Bromine Atom (-Br): Similar to fluorine, bromine is electron-withdrawing through induction (-I effect) and has a weak electron-donating resonance effect (+R effect).

The combination of a strong electron-donating group and multiple strong electron-withdrawing groups creates a complex electronic environment. The overall effect is a polarized aromatic ring, which influences its reactivity in electrophilic and nucleophilic aromatic substitution reactions, as well as the reactivity of the C-Br bond in cross-coupling reactions.

Spectroscopic Data (Predicted)

Nucleus	Predicted Chemical Shift (ppm)	Expected Multiplicity and Coupling
¹H (Aromatic)	6.8 - 7.5	Doublet of doublets or triplets due to H-F and H-H coupling
¹H (Methoxy)	3.8 - 4.0	Singlet
¹³C	90 - 160	Various signals with C-F coupling
¹⁹F	-110 to -130	Complex multiplets due to F-F and F-H coupling

Table 1: Predicted NMR Spectroscopic Data for 2-Bromo-4,6-difluoroanisole.

Summary of Reactivity

Reaction Type	Reagents	Expected Product
Suzuki-Miyaura Coupling	Arylboronic acid, Pd catalyst, Base	2-Aryl-4,6-difluoroanisole
Buchwald-Hartwig Amination	Amine, Pd catalyst, Ligand, Base	2-(Amino)-4,6-difluoroanisole
Halogen-Metal Exchange	n-BuLi, then Electrophile	2-(Electrophile)-4,6-difluoroanisole
Directed Ortho-Lithiation	LDA, then Electrophile	2-Bromo-3-(Electrophile)-4,6-difluoroanisole

Table 2: Summary of the Anticipated Reactivity of 2-Bromo-4,6-difluoroanisole.

Conclusion

2-Bromo-4,6-difluoroanisole is a promising, albeit under-explored, building block for organic synthesis. Its predicted reactivity in key cross-coupling and lithiation reactions, governed by its unique electronic properties, makes it a valuable target for the synthesis of novel pharmaceuticals and functional materials. The protocols and data presented in this guide offer a solid foundation for researchers and drug development professionals to begin exploring the chemistry of this versatile molecule. Further experimental investigation is warranted to fully elucidate its properties and expand its synthetic utility.

A Technical Guide to Key Building Blocks in Fluorinated Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic introduction of fluorine into organic molecules has become an indispensable tool in modern medicinal chemistry and materials science. The unique physicochemical properties conferred by fluorine and fluorinated moieties—such as enhanced metabolic stability, increased lipophilicity, and altered pKa—can dramatically improve the pharmacological profile of drug candidates. This technical guide provides an in-depth overview of the core building blocks and methodologies central to fluorinated organic synthesis, presenting quantitative data, detailed experimental protocols, and logical workflows to aid researchers in this dynamic field.

Core Strategies for Fluorination

The synthesis of fluorinated organic compounds can be broadly categorized into two main approaches: the use of fluorinated building blocks and late-stage fluorination. The building block approach involves incorporating pre-fluorinated synthons into a larger molecular framework. In contrast, late-stage fluorination introduces fluorine or a fluoroalkyl group onto a complex, often final-stage, molecule.[1]

A logical approach to selecting a fluorination strategy is presented below:

Decision-making flowchart for choosing a fluorination strategy.

Electrophilic Fluorinating Agents

Electrophilic fluorinating agents deliver an electrophilic fluorine atom ("F+") to a nucleophilic substrate.[2] These reagents are particularly useful for the fluorination of electron-rich species such as enolates, silyl enol ethers, and arenes.

N-F Reagents

Reagents containing a nitrogen-fluorine bond are the most common and versatile electrophilic fluorinating agents due to their stability, safety, and tunable reactivity.[2]

Selectfluor® (F-TEDA-BF₄) is a highly effective and widely used electrophilic fluorinating agent. It is an air-stable, non-volatile, and relatively safe solid.[3] It is utilized in the synthesis of numerous fluorinated compounds, including the corticosteroid fluticasone.[4]

N-Fluorobenzenesulfonimide (NFSI) is another common N-F reagent. It is a mild and highly selective fluorinating agent for a wide range of substrates.[5]

Table 1: Comparison of Common Electrophilic Fluorinating Agents

Reagent	Key Features	Typical Substrates	Representative Yield (%)
Selectfluor®	Highly reactive, stable, broad scope	β-Ketoesters, indoles, steroids	70-98%[6][7]
NFSI	Mild, selective, good functional group tolerance	Oxindoles, 2H-indazoles, β-dicarbonyls	86-95%[3]

Experimental Protocol: Electrophilic Fluorination of a β-Ketoester using Selectfluor®

This protocol describes the monofluorination of a liquid β-ketoester using mechanochemical ball milling, which can offer advantages in terms of reaction time and selectivity compared to solution-phase reactions.[6]

Materials:

• β-Ketoester (1.0 equiv)

• Selectfluor® (1.1 equiv)

• Sodium Chloride (NaCl) (as a grinding auxiliary)

• Acetonitrile (MeCN) (as a liquid grinding additive)

Procedure:

• In a milling jar, combine the β-ketoester, Selectfluor®, and NaCl.

• Add a small amount of acetonitrile.

• Mill the mixture at a specified frequency (e.g., 30 Hz) for a designated time (e.g., 30 minutes).

• After milling, the reaction mixture is worked up by dissolving it in an organic solvent (e.g., ethyl acetate), filtering to remove inorganic solids, and concentrating the filtrate under reduced pressure.

• The crude product is then purified by column chromatography on silica gel.

Nucleophilic Fluorinating Agents

Nucleophilic fluorinating agents provide a fluoride ion (F⁻) to an electrophilic carbon center, typically through SN2 or SNAr reactions.

Alkali Metal Fluorides (KF, CsF): These are cost-effective but their low solubility in organic solvents can be a limitation. Phase-transfer catalysts are often employed to enhance their reactivity.[8]

Tetrabutylammonium Fluoride (TBAF): This is a more soluble source of fluoride ions. Anhydrous TBAF is highly reactive for the fluorination of alkyl halides and tosylates.[8]

Table 2: Nucleophilic Fluorination of Aryl Halides

Substrate	Fluoride Source	Catalyst/Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
3-Bromo-N,N-dimethylaniline	AgF/KF	Pd precatalyst 2	Cyclohexane	130	14	71[9][10]
3-Bromo-5-cyanopyridine	AgF/KF	Pd precatalyst 22	2-MeTHF	130	14	85[9]
Heteroaryl Chlorides	CsF	18-crown-6/TMACl	-	-	-	>80[11][12]
Aryl Triflates	CsF	18-crown-6/TMACl	-	-	-	>80[11][12]

Building Blocks for Fluoroalkyl Group Introduction

The incorporation of fluoroalkyl groups, such as trifluoromethyl (-CF₃), difluoromethyl (-CF₂H), and monofluoromethyl (-CH₂F), is a key strategy in drug design.

Trifluoromethylation

Togni's Reagents are hypervalent iodine compounds that serve as electrophilic sources of the CF₃ group. They are effective for the trifluoromethylation of a variety of nucleophiles, including β-ketoesters and thiols.[13][14]

Ruppert-Prakash Reagent (TMSCF₃) is a nucleophilic trifluoromethylating agent, delivering a "CF₃⁻" equivalent. It is widely used for the trifluoromethylation of aldehydes, ketones, and imines.[15]

The general workflow for a copper-catalyzed allylic trifluoromethylation is depicted below:

Workflow for copper-catalyzed allylic trifluoromethylation.

Difluoromethylation and Monofluoromethylation

The difluoromethyl and monofluoromethyl groups are increasingly recognized for their ability to act as bioisosteres of hydroxyl and thiol groups, and as lipophilic hydrogen bond donors.[16][17]

TMSCF₂Br can serve as a difluorocarbene precursor for the difluoromethylation of alcohols.[18][19][20]

Table 3: Yields for Difluoromethylation of Alcohols with TMSCF₂Br in Water [18]

Alcohol	Time (h)	Yield (%)
2-Phenylethanol	2	95
1-Octanol	6	93
Cyclohexylmethanol	6	96

Experimental Protocol: Difluoromethylation of an Alcohol with TMSCF₂Br

This protocol describes the difluoromethylation of a primary alcohol in water.[18]

Materials:

• Primary alcohol (e.g., 2-phenylethanol) (1.0 equiv)

• Potassium bifluoride (KHF₂) (4.0 equiv)

• Bromodifluoromethyl)trimethylsilane (TMSCF₂Br) (2.0 equiv)

• Water

Procedure:

• To a plastic tube, add the alcohol and KHF₂.

• Add water and stir to dissolve the KHF₂.

• Add TMSCF₂Br to the mixture.

• Stir the reaction mixture vigorously at room temperature for the specified time (e.g., 2 hours).

• Upon completion, dilute the reaction mixture with an organic solvent (e.g., CH₂Cl₂) for analysis or further workup.

• For product isolation, add more water and extract with CH₂Cl₂. The combined organic layers are then dried and concentrated.

Synthesis of Fluorinated Heterocycles

Fluorinated heterocycles are prominent motifs in pharmaceuticals.[21]

Fluorinated Pyrazoles

Fluorinated pyrazoles can be synthesized through various methods, including the cyclocondensation of fluorinated 1,3-dicarbonyl compounds with hydrazines or the direct fluorination of a pyrazole core.[6][22]

Fluorinated Indoles

The synthesis of fluorinated indoles can be achieved through electrophilic fluorination of the indole nucleus or via cyclization reactions of fluorinated precursors.[5][8][10] For example, 2-(trifluoromethyl)indoles can be synthesized from 2-alkynylanilines using a domino trifluoromethylation/cyclization strategy.[10]

Table 4: Synthesis of 2-(Trifluoromethyl)indoles [10]

2-Alkynylaniline Substituent	Yield (%)
H	85
4-Me	88
4-Cl	75
4-CN	62

Gas-Phase Fluorination

Gas-phase fluorination is a powerful technique for the surface modification of materials, including polymers.[4][23] It involves exposing a substrate to a fluorine gas mixture in a vacuum chamber. This process can enhance surface properties like hydrophilicity and barrier properties without altering the bulk characteristics of the material.[11]

A typical experimental setup for gas-phase fluorination is outlined below:

Schematic of a typical gas-phase fluorination setup.

Conclusion

The field of fluorinated organic synthesis continues to evolve rapidly, with the development of novel reagents and methodologies enabling the construction of increasingly complex and valuable molecules. This guide has provided a snapshot of the key building blocks and strategies that are central to this area of research. By understanding the principles of electrophilic and nucleophilic fluorination, the application of various fluoroalkylating agents, and the synthesis of key fluorinated heterocycles, researchers are well-equipped to design and execute synthetic routes to novel fluorinated compounds for a wide range of applications in drug discovery and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. N-Fluorobenzenesulfonimide (NFSI) [organic-chemistry.org]
• 4. fts-de.com [fts-de.com]
• 5. Metal-Free Synthesis of Fluorinated Indoles Enabled by Oxidative Dearomatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 7. Selectfluor, Chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and reactivity of [18F]-N-fluorobenzenesulfonimide - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Synthesis of 2-(Trifluoromethyl)indoles via Domino Trifluoromethylation/Cyclization of 2-Alkynylanilines [organic-chemistry.org]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Enantioselective Synthesis of Fluorinated Indolizidinone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. sioc.cas.cn [sioc.cas.cn]
• 17. Selective difluoromethylation and monofluoromethylation reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 18. Fluorinating agents – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 19. Viewing a reaction path diagram — Cantera 3.2.0 documentation [cantera.org]
• 20. Flow microreactor synthesis in organo-fluorine chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. chemrxiv.org [chemrxiv.org]
• 23. Versatility of gas–solid fluorination for multiple functionalities [comptes-rendus.academie-sciences.fr]

An In-Depth Technical Guide to 2-Bromo-4,6-difluoroanisole: Synonyms, Properties, and Related Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4,6-difluoroanisole, a halogenated aromatic compound of interest in synthetic chemistry. The document details its synonyms, physicochemical properties, and explores related compounds, namely 2-Bromo-4,6-difluoroaniline and 4-Bromo-2,6-difluoroaniline. This guide also presents available experimental protocols for the synthesis of these related compounds and proposes a potential synthetic route for 2-Bromo-4,6-difluoroanisole based on analogous chemical transformations.

Chemical Identity and Synonyms

2-Bromo-4,6-difluoroanisole is systematically known by its IUPAC name, 1-bromo-3,5-difluoro-2-methoxybenzene . A comprehensive list of its synonyms is provided in the table below.

Identifier Type	Identifier
IUPAC Name	1-bromo-3,5-difluoro-2-methoxybenzene
CAS Number	202865-59-6[1]
Molecular Formula	C₇H₅BrF₂O
Common Synonyms	2-Bromo-4,6-difluoroanisole
Benzene, 1-bromo-3,5-difluoro-2-methoxy-

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Bromo-4,6-difluoroanisole and its structurally related aniline analogs, 2-Bromo-4,6-difluoroaniline and 4-Bromo-2,6-difluoroaniline, for comparative analysis.

Property	2-Bromo-4,6-difluoroanisole	2-Bromo-4,6-difluoroaniline	4-Bromo-2,6-difluoroaniline
Molecular Weight	223.01 g/mol [1]	208.00 g/mol	208.00 g/mol
CAS Number	202865-59-6[1]	444-14-4	67567-26-4
Appearance	Not specified	White to green to brown powder/crystal	White to brown powder/crystal
Melting Point	Not specified	40-42 °C	62-66 °C
Boiling Point	Not specified	Not specified	Not specified
Density	Not specified	Not specified	Not specified
Solubility	Not specified	Insoluble in water	Not specified

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of the related aniline compounds have been reported and are presented below.

Proposed Synthesis of 2-Bromo-4,6-difluoroanisole

A potential synthetic pathway to 2-Bromo-4,6-difluoroanisole involves the methylation of 2-bromo-4,6-difluorophenol. This reaction is a standard procedure in organic synthesis.

Reaction:

Caption: Proposed synthesis of 2-Bromo-4,6-difluoroanisole.

Experimental Protocol (Hypothetical):

• To a solution of 2-bromo-4,6-difluorophenol (1.0 eq) in acetone, add potassium carbonate (1.5 eq).

• To this suspension, add methyl iodide (1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield pure 2-Bromo-4,6-difluoroanisole.

Synthesis of 2-Bromo-4,6-difluoroaniline

A reported method for the synthesis of 2-Bromo-4,6-difluoroaniline involves the bromination of 2,4-difluoroaniline.[2]

Caption: Synthesis of 2-Bromo-4,6-difluoroaniline.

Experimental Protocol:

• This reaction involves the direct bromination of 2,4-difluoroaniline with bromine. Specific reaction conditions such as solvent and temperature would need to be optimized for the best yield and purity.

Synthesis of 4-Bromo-2,6-difluoroaniline

The synthesis of 4-Bromo-2,6-difluoroaniline can be achieved through the bromination of 2,6-difluoroaniline.[3]

Caption: Synthesis of 4-Bromo-2,6-difluoroaniline.

Experimental Protocol: [3]

• Dissolve 2,6-difluoroaniline (22.56 mmol) in acetic acid (10 mL).

• Slowly add bromine (1.2 mL) dropwise to the solution at room temperature.

• Stir the reaction mixture for 15 minutes at room temperature.

• After the reaction is complete, evaporate the solvent under reduced pressure.

• Neutralize the residue with an aqueous solution of sodium carbonate.

• Extract the aqueous phase with dichloromethane.

• Combine the organic phases, dry with anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain 4-Bromo-2,6-difluoroaniline.

Spectral Data

2-Bromo-4,6-difluoroanisole

• Infrared (IR) Spectroscopy: IR spectral data is available and can be accessed through spectral databases.

2-Bromo-4,6-difluoroaniline

• ¹H NMR: A ¹H NMR spectrum (400 MHz in CDCl₃) is available.[4]

• ¹³C NMR: ¹³C NMR spectral data is available.

• Mass Spectrometry: The mass spectrum (electron ionization) of this compound is available in the NIST WebBook.[5]

• Infrared (IR) Spectroscopy: IR spectral data is available.

4-Bromo-2,6-difluoroaniline

• ¹H NMR: ¹H NMR spectral data is available.

• ¹³C NMR: ¹³C NMR spectral data is available.

• Mass Spectrometry: The mass spectrum of this compound is available.

• Infrared (IR) Spectroscopy: IR spectral data is available.

Biological Activity and Signaling Pathways

Currently, there is no readily available information in the public domain regarding the specific biological activities of 2-Bromo-4,6-difluoroanisole or its involvement in any signaling pathways. Further research is required to elucidate its potential pharmacological or biological effects.

Conclusion

2-Bromo-4,6-difluoroanisole is a halogenated aromatic compound with potential applications in organic synthesis. This guide has provided a summary of its known synonyms and physicochemical properties, along with a comparative analysis of its aniline analogs. While a specific experimental protocol for its synthesis is yet to be published, a plausible synthetic route has been proposed. The synthesis of the related anilines is well-documented. Further research is warranted to fully characterize the spectral properties of 2-Bromo-4,6-difluoroanisole and to investigate its potential biological activities.

References

• 1. 2-Bromo-4,6-difluoroanisole | C7H5BrF2O | CID 2736263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. 4-Bromo-2,6-difluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 4. 2-Bromo-4,6-difluoroaniline(444-14-4) 1H NMR spectrum [chemicalbook.com]
• 5. 2-Bromo-4,6-difluoroaniline [webbook.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2-Bromo-4,6-difluoroanisole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 2-Bromo-4,6-difluoroanisole from 4,6-difluoroanisole via electrophilic aromatic bromination. The methoxy group of 4,6-difluoroanisole directs the incoming electrophile to the ortho and para positions. As the para position is occupied by a fluorine atom, bromination is directed to the ortho position. This application note includes a comprehensive experimental protocol, a summary of reagents and expected product specifications, and essential safety precautions.

Introduction

2-Bromo-4,6-difluoroanisole is a valuable building block in medicinal chemistry and materials science. The presence of the bromine atom allows for further functionalization through cross-coupling reactions, while the fluorine atoms can enhance metabolic stability and binding affinity of target molecules. This protocol details a laboratory-scale synthesis of 2-Bromo-4,6-difluoroanisole.

Reaction Scheme

Caption: Reaction scheme for the synthesis of 2-Bromo-4,6-difluoroanisole.

Experimental Protocol

This protocol is adapted from established procedures for the bromination of similar aromatic compounds.

Materials and Equipment:

• Three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser

• Heating mantle with a temperature controller

• Ice bath

• Standard laboratory glassware (beakers, graduated cylinders, separatory funnel, etc.)

• Rotary evaporator

• Fume hood

Reagents:

Reagent	Formula	M.W. ( g/mol )	CAS No.
4,6-Difluoroanisole	C₇H₆F₂O	144.12	51630-37-2
Bromine	Br₂	159.81	7726-95-6
Glacial Acetic Acid	CH₃COOH	60.05	64-19-7
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	144-55-8
Sodium Thiosulfate	Na₂S₂O₃	158.11	7772-98-7
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2
Anhydrous Magnesium Sulfate	MgSO₄	120.37	7487-88-9

Procedure:

• Reaction Setup: In a fume hood, equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser.

• Dissolution of Starting Material: To the flask, add 4,6-difluoroanisole (1.0 eq) and glacial acetic acid (5-10 volumes). Stir the mixture at room temperature until the starting material is fully dissolved.

• Preparation of Bromine Solution: In the dropping funnel, prepare a solution of bromine (1.05 eq) in a small amount of glacial acetic acid.

• Bromination Reaction: Cool the flask containing the 4,6-difluoroanisole solution in an ice bath. Slowly add the bromine solution dropwise to the stirred reaction mixture over 30-60 minutes, maintaining the internal temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Quenching: Once the reaction is complete, carefully pour the reaction mixture into a beaker containing a cold, stirred solution of sodium thiosulfate to quench any unreacted bromine. The orange color of the bromine should disappear.

• Neutralization: Slowly add a saturated solution of sodium bicarbonate to neutralize the acetic acid. Be cautious of gas evolution (CO₂).

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with water (2 x 50 mL) and then with brine (1 x 50 mL). Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 2-Bromo-4,6-difluoroanisole.

Workflow Diagram

Caption: Workflow for the synthesis of 2-Bromo-4,6-difluoroanisole.

Product Characterization

The identity and purity of the synthesized 2-Bromo-4,6-difluoroanisole can be confirmed by standard analytical techniques.

Physicochemical Properties:

Property	Value
Molecular Formula	C₇H₅BrF₂O
Molecular Weight	223.01 g/mol [1]
CAS Number	202865-59-6[1]
Appearance	Expected to be a colorless to pale yellow oil or solid

Spectroscopic Data (Expected):

• ¹H NMR (CDCl₃): The spectrum is expected to show a singlet for the methoxy protons (-OCH₃) around 3.9 ppm and two multiplets in the aromatic region for the two aromatic protons.

• ¹³C NMR (CDCl₃): The spectrum will show characteristic signals for the seven carbon atoms, with the carbon attached to the bromine atom appearing at a lower field. The C-F couplings will also be observable.

• Mass Spectrometry (EI): The mass spectrum should show a molecular ion peak (M⁺) and a characteristic M+2 peak of similar intensity due to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br).

Safety Precautions

This synthesis involves hazardous materials and should be performed by trained personnel in a well-ventilated fume hood.

• Bromine: Bromine is highly toxic, corrosive, and a strong oxidizing agent. It can cause severe burns upon skin contact and is harmful if inhaled.[2] Always handle bromine in a fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves.[3][4] Have a solution of sodium thiosulfate readily available to neutralize any spills.[4]

• Glacial Acetic Acid: Acetic acid is corrosive and can cause skin and eye burns. Handle with care and wear appropriate PPE.

• Dichloromethane: Dichloromethane is a volatile and potentially carcinogenic solvent. Use only in a well-ventilated fume hood.

Always consult the Safety Data Sheets (SDS) for all chemicals before starting the experiment.[2][5]

Conclusion

This application note provides a detailed and practical guide for the synthesis of 2-Bromo-4,6-difluoroanisole. By following the outlined protocol and adhering to the safety precautions, researchers can reliably prepare this important chemical intermediate for applications in drug discovery and materials science.

References

• 1. 2-Bromo-4,6-difluoroanisole | C7H5BrF2O | CID 2736263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. seastarchemicals.com [seastarchemicals.com]
• 3. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 4. Handling liquid bromine and preparing bromine water | Demonstration | RSC Education [edu.rsc.org]
• 5. carlroth.com [carlroth.com]

Application Notes and Protocols for the Bromination of Difluoroanisole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brominated difluoroanisole derivatives are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The introduction of a bromine atom onto the difluoroanisole scaffold provides a versatile handle for further functionalization, typically through cross-coupling reactions. The regioselectivity of the bromination reaction is a critical aspect, as it dictates the final structure of the desired product. This document provides an overview of the reaction conditions for the bromination of difluoroanisole derivatives, with a focus on achieving high regioselectivity and yield.

The bromination of difluoroanisoles proceeds via an electrophilic aromatic substitution (EAS) mechanism.[1] The methoxy group (-OCH₃) is a strong activating group and an ortho, para-director, while the fluorine atoms are deactivating yet also ortho, para-directing.[1] The interplay of these electronic effects, along with steric hindrance, governs the position of bromination.

Key Brominating Agents and Reaction Conditions

The choice of brominating agent and reaction conditions is crucial for controlling the outcome of the reaction. Below is a summary of common reagents and their characteristics.

Brominating Agent	Catalyst/Solvent	Typical Conditions	Remarks
N-Bromosuccinimide (NBS)	Acetonitrile (CH₃CN)	Room temperature, 1-24 hours	Mild and highly regioselective for activated aromatic ethers. The polar aprotic nature of acetonitrile promotes the ionic pathway of bromination.[2]
N-Bromosuccinimide (NBS)	Dichloromethane (DCM)	Room temperature	A common solvent for NBS brominations.[3]
N-Bromosuccinimide (NBS)	Hexafluoroisopropanol (HFIP)	Room temperature	HFIP can enhance the reactivity of NBS, allowing for efficient bromination under mild conditions without additional catalysts.[4]
Bromine (Br₂)	Iron (Fe) catalyst	Room temperature	A classic method for aromatic bromination. The iron catalyst acts as a Lewis acid to polarize the Br-Br bond.
Bromine (Br₂)	Acetic Acid (AcOH)	Room temperature	Acetic acid can serve as both a solvent and a mild catalyst.

Predicted Regioselectivity for Difluoroanisole Isomers

The position of bromination on the difluoroanisole ring is determined by the combined directing effects of the methoxy and fluoro substituents. The strongly activating ortho, para-directing methoxy group will be the primary determinant of the substitution pattern.

Figure 1. Predicted major bromination products for various difluoroanisole isomers based on directing group effects.

Experimental Protocols

The following protocols are generalized based on established methods for the bromination of activated aromatic ethers.[2] Optimization may be required for specific difluoroanisole isomers.

Protocol 1: Bromination using N-Bromosuccinimide (NBS) in Acetonitrile

This method is recommended for its mild conditions and high regioselectivity.[2]

Materials:

• Difluoroanisole derivative

• N-Bromosuccinimide (NBS)

• Acetonitrile (CH₃CN), anhydrous

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve the difluoroanisole derivative (1.0 eq) in anhydrous acetonitrile in a round-bottom flask.

• Add N-bromosuccinimide (1.0-1.1 eq) to the solution in one portion.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, remove the acetonitrile under reduced pressure using a rotary evaporator.

• Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer sequentially with saturated aqueous sodium thiosulfate solution (to quench any remaining bromine), saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Bromination using Bromine and Iron Catalyst

This is a more traditional and cost-effective method.

Materials:

• Difluoroanisole derivative

• Liquid bromine (Br₂)

• Iron powder or iron(III) bromide (FeBr₃)

• Carbon tetrachloride (CCl₄) or dichloromethane (DCM) as solvent (use with caution due to toxicity)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask with a dropping funnel and a gas trap

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a stirred solution of the difluoroanisole derivative (1.0 eq) in the chosen solvent in a round-bottom flask, add a catalytic amount of iron powder or iron(III) bromide (approx. 0.05 eq).

• Cool the mixture in an ice bath.

• Slowly add a solution of bromine (1.0 eq) in the same solvent via a dropping funnel. Ensure the reaction temperature is maintained.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or GC).

• Carefully quench the reaction by adding saturated aqueous sodium thiosulfate solution until the red color of bromine disappears.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Workflow and Logic Diagrams

Figure 2. A generalized workflow for the bromination of difluoroanisole derivatives.

Figure 3. Logical relationship of factors influencing the regioselectivity and yield of the bromination reaction.

Safety Precautions

• Bromine is highly corrosive and toxic. Handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• N-Bromosuccinimide is an irritant. Avoid inhalation of dust and contact with skin and eyes.

• Organic solvents are flammable. Work away from ignition sources.

• Always perform reactions in a well-ventilated area.

By carefully selecting the brominating agent, solvent, and reaction conditions, researchers can achieve the desired regioselective bromination of difluoroanisole derivatives, paving the way for the synthesis of novel and complex molecules.

References

• 1. Electrophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. Regioselective Halogenation of Arenes and Heterocycles in Hexafluoroisopropanol [organic-chemistry.org]
• 4. Bromination of aromatic compounds using an Fe2O3/zeolite catalyst - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Suzuki-Miyaura Cross-Coupling of 2-Bromo-4,6-difluoroanisole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and broad functional group tolerance.[1] This palladium-catalyzed reaction, which couples an organoboron species with an organohalide, is a cornerstone in the synthesis of biaryls and substituted aromatic compounds prevalent in pharmaceuticals, agrochemicals, and advanced materials.[2][3]

The substrate, 2-Bromo-4,6-difluoroanisole, is a valuable building block for introducing a difluoroanisole moiety into complex molecules. The fluorine atoms can significantly modulate a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity, making this an attractive scaffold in drug discovery. However, the electronic properties of this substrate—specifically the electron-withdrawing nature of the fluorine atoms and the ortho-methoxy group—can present challenges for the standard Suzuki-Miyaura conditions.

These application notes provide a detailed, generalized protocol for the Suzuki-Miyaura cross-coupling of 2-Bromo-4,6-difluoroanisole with various aryl- and heteroarylboronic acids. While specific, reproducible data for this exact substrate is not abundant in publicly available literature, the following protocols and conditions are based on established best practices for electronically similar and sterically hindered aryl bromides and serve as a robust starting point for methods development and optimization.[4][5]

Catalytic Cycle and Mechanism

The Suzuki-Miyaura reaction proceeds via a well-established catalytic cycle involving a palladium catalyst. The three key steps are oxidative addition, transmetalation, and reductive elimination.[6]

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-Bromo-4,6-difluoroanisole, forming a Pd(II) complex. This is often the rate-determining step.

• Transmetalation : The organic group from the boronic acid (activated by a base) is transferred to the palladium center, replacing the bromide.

• Reductive Elimination : The two organic partners on the palladium complex couple and are eliminated, forming the new C-C bond of the biaryl product and regenerating the active Pd(0) catalyst, which re-enters the cycle.

Caption: General catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Recommended Starting Conditions for Optimization

Achieving high yields for the coupling of 2-Bromo-4,6-difluoroanisole requires careful selection of the catalyst, ligand, base, and solvent. The electron-deficient nature of the aryl bromide suggests that electron-rich and bulky phosphine ligands are excellent starting points. The table below summarizes recommended conditions for initial screening experiments.

Component	Recommendation 1	Recommendation 2	Recommendation 3	Notes
Aryl Halide	2-Bromo-4,6-difluoroanisole (1.0 equiv)	2-Bromo-4,6-difluoroanisole (1.0 equiv)	2-Bromo-4,6-difluoroanisole (1.0 equiv)	Starting material.
Boronic Acid	Aryl/Heteroarylboronic Acid (1.2-1.5 equiv)	Aryl/Heteroarylboronic Acid (1.2-1.5 equiv)	Aryl/Heteroarylboronic Acid (1.2-1.5 equiv)	Excess boronic acid is used to drive the reaction.
Pd Precatalyst	Pd(OAc)₂ (2 mol%)	Pd₂(dba)₃ (1-2 mol%)	Pd(dppf)Cl₂ (3 mol%)	Common and effective palladium sources.
Ligand	SPhos (4 mol%)	XPhos (4 mol%)	None (dppf is the ligand)	Bulky, electron-rich ligands often improve yields for challenging substrates.
Base	K₃PO₄ (2.0-3.0 equiv)	K₂CO₃ (2.0-3.0 equiv)	Cs₂CO₃ (2.0 equiv)	The choice of base is critical and substrate-dependent.
Solvent System	1,4-Dioxane / H₂O (4:1)	Toluene / H₂O (5:1)	2-MeTHF / H₂O (10:1)	Aprotic polar solvents with some water are standard.
Temperature	80 - 110 °C	100 °C	90 - 110 °C	Higher temperatures are often needed for aryl bromides.
Atmosphere	Inert (Argon or Nitrogen)	Inert (Argon or Nitrogen)	Inert (Argon or Nitrogen)	Essential to prevent catalyst degradation and side reactions.

Detailed Experimental Protocol

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 2-Bromo-4,6-difluoroanisole with a generic arylboronic acid. It is intended as a starting point and may require optimization.

Materials:

• 2-Bromo-4,6-difluoroanisole (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv)

• 1,4-Dioxane, anhydrous and degassed (4 mL)

• Water, degassed (1 mL)

• Ethyl acetate (for workup)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Reaction Setup:

  • To an oven-dried Schlenk tube or round-bottom flask equipped with a magnetic stir bar, add 2-Bromo-4,6-difluoroanisole (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).

  • Seal the flask with a rubber septum.

  • Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an inert atmosphere.[6]

• Solvent Addition:

  • Add the degassed 1,4-dioxane (4 mL) and degassed water (1 mL) to the flask via syringe.[7]

• Reaction Execution:

  • Place the flask in a preheated oil bath set to 100 °C.

  • Stir the reaction mixture vigorously for 4-24 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up:

  • Once the reaction is complete (as determined by the consumption of the starting material), allow the mixture to cool to room temperature.

  • Add water (10 mL) to the reaction mixture and stir for 5 minutes.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the combined organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 2-Aryl-4,6-difluoroanisole product.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol described above.

Caption: A generalized experimental workflow for the Suzuki-Miyaura coupling.

Conclusion

The Suzuki-Miyaura cross-coupling of 2-Bromo-4,6-difluoroanisole is a powerful method for synthesizing novel 2-aryl-4,6-difluoroanisole derivatives, which are of high interest in medicinal and materials chemistry. Success in this transformation hinges on the careful selection of a suitable palladium catalyst system, particularly one employing bulky, electron-rich phosphine ligands, and an appropriate base. The provided protocol serves as a comprehensive and reliable starting point for researchers to develop and optimize this important synthetic transformation.

References

• 1. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions [organic-chemistry.org]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Palladium-Catalyzed Reactions Using 2-Bromo-4,6-difluoroanisole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for various palladium-catalyzed cross-coupling reactions utilizing 2-Bromo-4,6-difluoroanisole as a key building block. This versatile substrate is valuable in the synthesis of complex organic molecules, particularly in the fields of medicinal chemistry and materials science, due to the presence of reactive bromine and electron-withdrawing fluorine atoms. The following sections detail experimental procedures and quantitative data for Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust method for the formation of carbon-carbon bonds between an organohalide and an organoboron compound. This reaction is widely used for the synthesis of biaryls and substituted aromatic compounds.

Quantitative Data Summary

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O (5:1)	100	16	95
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	1,4-Dioxane	110	12	92
3	3-Thienylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	DME/H₂O (4:1)	85	24	88

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Bromo-4,6-difluoroanisole with Phenylboronic Acid

Materials:

• 2-Bromo-4,6-difluoroanisole (1.0 equiv)

• Phenylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

• SPhos (0.04 equiv)

• Potassium phosphate (K₃PO₄, 2.0 equiv)

• Toluene

• Water (degassed)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask, add 2-Bromo-4,6-difluoroanisole, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add degassed toluene and water (5:1 v/v) to the flask via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring for 16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl product.

Suzuki-Miyaura Coupling Experimental Workflow

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds, enabling the synthesis of a wide variety of aryl amines from aryl halides.

Quantitative Data Summary

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	BINAP (3)	NaOtBu	Toluene	100	18	91
2	Aniline	Pd(OAc)₂ (2)	BrettPhos (4)	K₂CO₃	1,4-Dioxane	120	24	85
3	n-Butylamine	Pd(OAc)₂ (1.5)	RuPhos (3)	LHMDS	THF	80	12	88

Experimental Protocol: Buchwald-Hartwig Amination of 2-Bromo-4,6-difluoroanisole with Morpholine

Materials:

• 2-Bromo-4,6-difluoroanisole (1.0 equiv)

• Morpholine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 equiv)

• BINAP (0.03 equiv)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Anhydrous toluene

• Saturated aqueous ammonium chloride

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask, add Pd₂(dba)₃, BINAP, and NaOtBu.

• Evacuate the flask and backfill with an inert gas.

• Add anhydrous toluene, 2-Bromo-4,6-difluoroanisole, and morpholine via syringe.

• Heat the reaction mixture to 100 °C with stirring for 18 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, quench the reaction with saturated aqueous ammonium chloride.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Buchwald-Hartwig Amination Catalytic Cycle

Sonogashira Coupling

The Sonogashira coupling enables the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide, providing a direct route to substituted alkynes.

Quantitative Data Summary

Entry	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	65	12	89
2	1-Hexyne	Pd(OAc)₂ (2)	-	Cs₂CO₃	DMF	80	18	78
3	Trimethylsilylacetylene	Pd(PPh₃)₄ (5)	CuI (10)	i-Pr₂NEt	Toluene	90	24	93

Experimental Protocol: Sonogashira Coupling of 2-Bromo-4,6-difluoroanisole with Phenylacetylene

Materials:

• 2-Bromo-4,6-difluoroanisole (1.0 equiv)

• Phenylacetylene (1.5 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.02 equiv)

• Copper(I) iodide (CuI, 0.04 equiv)

• Triethylamine (Et₃N)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a dry Schlenk flask, add 2-Bromo-4,6-difluoroanisole, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate the flask and backfill with an inert gas.

• Add anhydrous THF and triethylamine.

• Add phenylacetylene dropwise to the mixture at room temperature.

• Heat the reaction mixture to 65 °C and stir for 12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and filter through a pad of celite, washing with ethyl acetate.

• Wash the filtrate with saturated aqueous ammonium chloride and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Sonogashira Coupling Experimental Workflow

Heck Reaction

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene in the presence of a base.

Quantitative Data Summary

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (3)	P(o-tol)₃ (6)	Et₃N	Acetonitrile	80	24	82
2	n-Butyl acrylate	PdCl₂(PPh₃)₂ (5)	-	K₂CO₃	DMF	100	16	75
3	Ethyl vinyl ether	Pd₂(dba)₃ (2)	DPEphos (4)	NaOAc	Toluene	110	36	68

Experimental Protocol: Heck Reaction of 2-Bromo-4,6-difluoroanisole with Styrene

Materials:

• 2-Bromo-4,6-difluoroanisole (1.0 equiv)

• Styrene (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.03 equiv)

• Tri(o-tolyl)phosphine (P(o-tol)₃, 0.06 equiv)

• Triethylamine (Et₃N, 2.0 equiv)

• Anhydrous acetonitrile

• Diethyl ether

• 1 M Hydrochloric acid

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Standard laboratory glassware

Procedure:

• To a sealed tube, add 2-Bromo-4,6-difluoroanisole, Pd(OAc)₂, and P(o-tol)₃.

• Add anhydrous acetonitrile, styrene, and triethylamine.

• Seal the tube and heat the reaction mixture to 80 °C for 24 hours.

• Monitor the reaction progress by GC-MS.

• After cooling to room temperature, dilute the mixture with diethyl ether and wash with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Generalized Heck Reaction Catalytic Cycle

Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Bromo-4,6-difluoroanisole

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nucleophilic aromatic substitution (SNAr) is a critical reaction in modern organic synthesis, enabling the formation of carbon-heteroatom and carbon-carbon bonds on electron-deficient aromatic rings. 2-Bromo-4,6-difluoroanisole is a versatile building block in medicinal chemistry and materials science. Its unique substitution pattern, featuring a bromine atom and two activating fluorine atoms, presents opportunities for selective functionalization. The fluorine atoms, being highly electronegative, activate the benzene ring towards nucleophilic attack, and their position relative to the methoxy and bromine substituents influences the regioselectivity of the substitution.

This document provides a guide to the theoretical and practical aspects of SNAr reactions involving 2-Bromo-4,6-difluoroanisole. While specific experimental data for this substrate is limited in publicly available literature, the following sections outline the expected reactivity based on established SNAr principles and provide generalized protocols that can serve as a starting point for reaction optimization.

Reaction Mechanism and Regioselectivity

The SNAr reaction of 2-Bromo-4,6-difluoroanisole is anticipated to proceed through a two-step addition-elimination mechanism. A nucleophile attacks the electron-deficient aromatic ring at a carbon bearing a leaving group (in this case, a fluorine atom), forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. Aromaticity is subsequently restored by the expulsion of the fluoride ion.

Regioselectivity: The methoxy group (-OCH₃) is an ortho-, para-directing group for electrophilic aromatic substitution due to its electron-donating resonance effect. However, in nucleophilic aromatic substitution, its inductive electron-withdrawing effect can influence the electron density of the ring. The fluorine atoms are strong electron-withdrawing groups, significantly activating the ring for nucleophilic attack. The position of nucleophilic attack (at C4 or C6) will be influenced by a combination of electronic and steric factors. The formation of the more stable Meisenheimer complex will dictate the major product. It is plausible that substitution will preferentially occur at the C4 position, which is para to the methoxy group and less sterically hindered than the C6 position.

Potential Nucleophilic Aromatic Substitution Reactions

A variety of nucleophiles can be employed to displace one of the fluorine atoms in 2-Bromo-4,6-difluoroanisole. The following table summarizes potential reactions and generalized conditions.

Nucleophile Class	Nucleophile Example	Product Class	Typical Base	Typical Solvent	Temperature (°C)
Amines	Primary/Secondary Amines (e.g., Morpholine, Piperidine)	N-Aryl Amines	K₂CO₃, Cs₂CO₃, Et₃N	DMF, DMSO, NMP	25 - 120
Thiols	Thiophenols, Alkyl Thiols	Aryl Sulfides	K₂CO₃, NaH	DMF, THF	25 - 80
Alkoxides	Sodium Methoxide, Sodium Ethoxide	Aryl Ethers	NaH, K₂CO₃	THF, DMF	25 - 100

Experimental Protocols

The following are generalized protocols for conducting SNAr reactions with 2-Bromo-4,6-difluoroanisole. These should be considered as starting points, and optimization of reaction conditions (temperature, reaction time, stoichiometry of reagents) is recommended for each specific substrate and nucleophile combination.

Protocol 1: Reaction with Amine Nucleophiles (e.g., Morpholine)

Materials:

• 2-Bromo-4,6-difluoroanisole

• Morpholine

• Potassium Carbonate (K₂CO₃)

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Water

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask with magnetic stirrer

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-Bromo-4,6-difluoroanisole (1.0 eq).

• Add anhydrous DMF to dissolve the starting material.

• Add morpholine (1.2 eq) to the solution.

• Add potassium carbonate (2.0 eq) to the reaction mixture.

• Stir the mixture at room temperature or heat to a temperature between 60-100 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate (3 x volume of DMF).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 4-(2-bromo-6-fluoro-4-methoxyphenyl)morpholine.

Protocol 2: Reaction with Thiol Nucleophiles (e.g., Thiophenol)

Materials:

• 2-Bromo-4,6-difluoroanisole

• Thiophenol

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Ethyl acetate

• Water

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Round-bottom flask with magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add sodium hydride (1.2 eq).

• Carefully add anhydrous THF to suspend the NaH.

• Cool the suspension to 0 °C using an ice bath.

• Slowly add a solution of thiophenol (1.1 eq) in anhydrous THF to the NaH suspension.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the sodium thiophenoxide.

• Add a solution of 2-Bromo-4,6-difluoroanisole (1.0 eq) in anhydrous THF to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl at 0 °C.

• Extract the mixture with ethyl acetate (3 x volume of THF).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizing Reaction Pathways and Workflows

General SNAr Mechanism

Caption: General addition-elimination mechanism for the SNAr reaction.

Experimental Workflow for SNAr with an Amine Nucleophile

Caption: A typical experimental workflow for an SNAr reaction.

Application Notes: 2-Bromo-4,6-difluoroanisole as a Key Intermediate for the Synthesis of Trametinib, a MEK1/2 Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes detail the strategic use of 2-Bromo-4,6-difluoroanisole in the synthesis of Trametinib (trade name Mekinist®), a potent and selective allosteric inhibitor of mitogen-activated protein kinase kinase 1 (MEK1) and 2 (MEK2). Trametinib is an FDA-approved therapeutic for the treatment of various cancers, particularly BRAF V600E/K-mutant metastatic melanoma.[1][2][3] The unique structural features of 2-Bromo-4,6-difluoroanisole make it a valuable starting material for the construction of the complex heterocyclic core of Trametinib.

Introduction to Trametinib and its Mechanism of Action

Trametinib is a reversible, allosteric inhibitor of MEK1 and MEK2, which are key components of the RAS/RAF/MEK/ERK signaling pathway.[1][4] This pathway is frequently dysregulated in various cancers, leading to uncontrolled cell proliferation and survival.[1][5] By inhibiting the kinase activity of MEK1 and MEK2, Trametinib prevents the phosphorylation and activation of ERK1/2, thereby blocking downstream signaling and inhibiting tumor growth.[6] Trametinib has shown significant clinical efficacy in patients with BRAF V600E or V600K mutations, which lead to constitutive activation of the MAPK pathway.[1]

The RAS/RAF/MEK/ERK Signaling Pathway and Trametinib's Point of Inhibition

Caption: The RAS/RAF/MEK/ERK signaling pathway and the inhibitory action of Trametinib on MEK1/2.

Quantitative Data: Biological Activity of Trametinib

The potency of Trametinib has been extensively characterized in various assays. The following tables summarize key quantitative data for its inhibitory activity.

Table 1: In Vitro Kinase Inhibitory Activity of Trametinib

Target Kinase	IC50 (nM)	Assay Type	Reference
MEK1	0.92	Cell-free assay	[7]
MEK2	1.8	Cell-free assay	[7]

Table 2: Cellular Potency of Trametinib in Cancer Cell Lines

Cell Line	BRAF/NRAS Status	IC50 (nM)	Reference
Cal62	BRAF V600E	0.96	[8]
BHT101	BRAF V600E	2.04	[8]
BCPAP	BRAF V600E	0.82	[8]
HT-29	BRAF V600E	0.48	[7]
COLO205	BRAF V600E	0.52	[7]

Experimental Protocols

The synthesis of Trametinib from 2-Bromo-4,6-difluoroanisole involves a multi-step process. Below are the detailed protocols for the synthesis of a key intermediate and the final product, followed by protocols for essential biological assays.

Synthetic Workflow for Trametinib

Caption: Synthetic workflow for Trametinib starting from 2-Bromo-4,6-difluoroanisole.

Protocol 1: Synthesis of N-(2-Fluoro-4-iodophenyl)-N'-cyclopropylurea from 2-Bromo-4,6-difluoroanisole

This protocol outlines a plausible synthetic route to a key urea intermediate of Trametinib starting from 2-Bromo-4,6-difluoroanisole.

Materials:

• 2-Bromo-4,6-difluoroanisole

• Sodium iodide

• Copper(I) iodide

• N,N'-Dimethylethylenediamine

• Dioxane

• Boron tribromide

• Dichloromethane

• Sodium azide

• Zinc dust

• Ammonium chloride

• Methanol

• N,N'-Carbonyldiimidazole (CDI)

• Triethylamine

• N,N-Dimethylformamide (DMF)

• Cyclopropylamine

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Iodination: In a reaction vessel, dissolve 2-Bromo-4,6-difluoroanisole, sodium iodide, and copper(I) iodide in dioxane. Add N,N'-dimethylethylenediamine and heat the mixture under an inert atmosphere. Monitor the reaction by TLC or LC-MS until completion. After cooling, perform an aqueous workup and purify the crude product by column chromatography to obtain 1-iodo-3,5-difluoro-2-methoxybenzene.

• Demethylation: Dissolve the product from the previous step in dichloromethane and cool to 0°C. Slowly add a solution of boron tribromide in dichloromethane. Allow the reaction to warm to room temperature and stir until the starting material is consumed. Quench the reaction with water, extract the product with dichloromethane, and purify to yield 2-iodo-4,6-difluorophenol.

• Nitration and Reduction to Aniline: Convert the phenol to an aniline through a standard sequence of nitration followed by reduction. For example, treat the phenol with nitric acid in sulfuric acid to introduce a nitro group, followed by reduction using a reducing agent like zinc dust and ammonium chloride in methanol to afford 2-fluoro-4-iodoaniline.

• Urea Formation: Under a nitrogen atmosphere, dissolve N,N'-carbonyldiimidazole in DMF and add triethylamine. Add a solution of 2-fluoro-4-iodoaniline in DMF dropwise while cooling in an ice bath. After the formation of the imidazole intermediate, add cyclopropylamine and stir the reaction at room temperature until completion.[9]

• Purification: After an aqueous workup, extract the product with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography to yield N-(2-fluoro-4-iodophenyl)-N'-cyclopropylurea.

Protocol 2: Synthesis of Trametinib from N-(2-Fluoro-4-iodophenyl)-N'-cyclopropylurea

This protocol describes the subsequent steps to synthesize Trametinib from the urea intermediate, based on patented procedures.

Materials:

• N-(2-Fluoro-4-iodophenyl)-N'-cyclopropylurea

• Malonic acid mono-formamide monoethyl ester

• Methyl malonic acid

• Sodium ethoxide

• Tetrahydrofuran (THF)

• N-(3-aminophenyl)acetamide

• Acetic anhydride

• Acetone

Procedure:

• Pyridotrione Formation: React malonic acid mono-formamide monoethyl ester with methyl malonic acid to form a crude pyridotrione compound.[10]

• Condensation: Directly cyclize the crude pyridotrione compound with N-(2-fluoro-4-iodophenyl)-N'-cyclopropylurea in the presence of a base like sodium ethoxide in a solvent such as THF to form a key trione intermediate.[10]

• Final Assembly: The trione intermediate is then further reacted in a series of steps, including condensation with N-(3-aminophenyl)acetamide and subsequent cyclization and functional group manipulations, often involving reagents like acetic anhydride, to yield the final Trametinib molecule.[9][11]

• Purification: The final product is purified by recrystallization or column chromatography to obtain Trametinib of high purity.

Protocol 3: In Vitro MEK1 Kinase Assay

This protocol describes a general method for determining the in vitro inhibitory activity of a compound against MEK1 kinase.

Materials:

• Recombinant human MEK1 enzyme

• Kinase buffer (e.g., Tris-HCl, MgCl₂, DTT)

• ATP

• Unactivated ERK2 as a substrate

• Trametinib or test compound

• 384-well plates

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• Luminometer

Procedure:

• Compound Dilution: Prepare a serial dilution of Trametinib or the test compound in DMSO and then dilute further in kinase buffer.

• Reaction Setup: In a 384-well plate, add the kinase buffer, the diluted inhibitor, and the MEK1 enzyme.

• Initiate Reaction: Add a solution of ERK2 substrate and ATP to initiate the kinase reaction.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Signal Detection: Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions. This involves adding ADP-Glo™ Reagent to stop the kinase reaction and deplete remaining ATP, followed by the addition of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Data Analysis: Measure the luminescence using a plate-reading luminometer. Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Biological Assay Workflow

Caption: Workflow for the biological evaluation of Trametinib and its analogs.

Conclusion

2-Bromo-4,6-difluoroanisole serves as a strategic and versatile starting material for the synthesis of the clinically important kinase inhibitor, Trametinib. The protocols and data presented in these application notes provide a comprehensive resource for researchers engaged in the discovery and development of novel kinase inhibitors targeting the RAS/RAF/MEK/ERK signaling pathway. The synthetic routes, while requiring multiple steps, are based on well-established chemical transformations, and the biological assays provide robust methods for evaluating the efficacy of the synthesized compounds.

References

• 1. Trametinib: A Targeted Therapy in Metastatic Melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Trametinib - Uses, Side Effects, Warnings & FAQs [macariushealth.com]
• 3. Trametinib | C26H23FIN5O4 | CID 11707110 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. alzdiscovery.org [alzdiscovery.org]
• 5. BRAF inhibitors: resistance and the promise of combination treatments for melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Trametinib dimethyl sulfoxide? [synapse.patsnap.com]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. newdrugapprovals.org [newdrugapprovals.org]
• 10. CN109336884B - Method for synthesizing trametinib key intermediate - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: 2-Bromo-4,6-difluoroanisole in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2-Bromo-4,6-difluoroanisole as a key building block in the synthesis of novel agrochemicals. The unique substitution pattern of this aromatic ring, featuring a bromine atom for versatile coupling reactions and two fluorine atoms to enhance biological efficacy and metabolic stability, makes it an attractive starting material for the development of new herbicides and fungicides.

Application in the Synthesis of Pyridinoxy-Type Herbicides

2-Bromo-4,6-difluoroanisole is a valuable precursor for the synthesis of herbicidal compounds that feature a substituted phenoxy moiety linked to a heterocyclic ring, such as pyridine. The electron-withdrawing nature of the fluorine atoms activates the aromatic ring for nucleophilic aromatic substitution (SNAr), while the bromine atom allows for subsequent cross-coupling reactions to introduce further diversity. A primary application is in the synthesis of analogues of established pyridinoxy herbicides.

Logical Workflow for Synthesis of Pyridinoxy Herbicides

Caption: Synthetic pathway for novel pyridinoxy herbicides.

A key reaction is the nucleophilic aromatic substitution of one of the fluorine atoms by a hydroxyl group from a heterocyclic alcohol, such as 3-hydroxypyridine. The reaction is typically carried out in the presence of a strong base.

This protocol is a representative method for the nucleophilic aromatic substitution reaction between 2-Bromo-4,6-difluoroanisole and 3-hydroxypyridine.

Materials:

• 2-Bromo-4,6-difluoroanisole

• 3-Hydroxypyridine

• Potassium carbonate (K₂CO₃) or Sodium hydride (NaH)

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Brine solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 3-hydroxypyridine (1.2 equivalents) and anhydrous DMF.

• Base Addition: Carefully add potassium carbonate (2.0 equivalents) or sodium hydride (1.3 equivalents) portion-wise to the stirred solution at room temperature.

• Substrate Addition: Once the initial reaction with the base has subsided, add 2-Bromo-4,6-difluoroanisole (1.0 equivalent) to the reaction mixture.

• Reaction: Heat the mixture to 80-120 °C and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After completion, cool the reaction to room temperature and quench with water.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Wash the combined organic layers with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired 2-bromo-4-(pyridin-3-yloxy)-6-fluoroanisole intermediate.

Quantitative Data (Representative):

Reactant 1	Reactant 2	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
2-Bromo-4,6-difluoroanisole	3-Hydroxypyridine	K₂CO₃	DMF	100	12	75-85
2-Bromo-4,6-difluoroanisole	3-Hydroxypyridine	NaH	DMF	80	8	80-90

Application in the Synthesis of Phenylpyrazole Fungicides

The presence of the bromine atom on the 2-Bromo-4,6-difluoroanisole ring makes it an ideal substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This allows for the formation of a C-C bond with various boronic acids, including those containing a pyrazole moiety, a common scaffold in modern fungicides.

Logical Workflow for Synthesis of Phenylpyrazole Fungicides

Caption: Synthetic pathway for novel phenylpyrazole fungicides.

This protocol provides a general method for the Suzuki-Miyaura coupling of 2-Bromo-4,6-difluoroanisole with a generic pyrazole-containing boronic acid.

Materials:

• 2-Bromo-4,6-difluoroanisole

• Substituted pyrazole boronic acid (e.g., 1-methyl-1H-pyrazole-5-boronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane/water, toluene)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a Schlenk flask, combine 2-Bromo-4,6-difluoroanisole (1.0 equivalent), the pyrazole boronic acid (1.2 equivalents), the base (2.0 equivalents), and the palladium catalyst (0.02-0.05 equivalents).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Solvent Addition: Add the degassed solvent to the reaction mixture.

• Reaction: Heat the mixture to 80-110 °C and stir until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up: Cool the reaction to room temperature and add water.

• Extraction: Extract the aqueous phase with an organic solvent such as ethyl acetate.

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired phenylpyrazole derivative.

Quantitative Data (Representative):

Substrate	Boronic Acid	Catalyst	Base	Solvent	Temperature (°C)	Yield (%)
2-Bromo-4,6-difluoroanisole	1-Methyl-1H-pyrazole-5-boronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/Water	90	70-85
2-Bromo-4,6-difluoroanisole	1-Methyl-1H-pyrazole-5-boronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Toluene	110	75-90

These protocols and application notes demonstrate the potential of 2-Bromo-4,6-difluoroanisole as a versatile building block for the synthesis of a new generation of agrochemicals. The ability to perform selective nucleophilic aromatic substitutions and cross-coupling reactions provides a powerful platform for the creation of diverse and biologically active molecules.

The Role of 2-Bromo-4,6-difluoroanisole in Material Science: An Overview of Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Bromo-4,6-difluoroanisole is a halogenated aromatic compound with potential as a building block in the synthesis of advanced functional materials. While specific, detailed applications in material science are not extensively documented in publicly available literature, its structural features—a reactive bromine atom and electron-withdrawing fluorine atoms on an anisole core—suggest its utility in the development of novel polymers and organic electronic materials. This document outlines potential applications and generalized experimental protocols based on the known reactivity of similar compounds.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Bromo-4,6-difluoroanisole is presented below. This data is essential for its handling, reaction setup, and characterization.

Property	Value
Molecular Formula	C₇H₅BrF₂O
Molecular Weight	223.01 g/mol
CAS Number	202865-59-6
Appearance	Not widely reported, likely a solid or liquid
Boiling Point	Not widely reported
Melting Point	Not widely reported
Solubility	Expected to be soluble in common organic solvents

Potential Applications in Material Science

Based on the known applications of analogous fluorinated and brominated aromatic compounds, 2-Bromo-4,6-difluoroanisole is a promising candidate for the following areas of material science research:

• Organic Light-Emitting Diodes (OLEDs): The incorporation of fluorine atoms can enhance the thermal and chemical stability of organic materials, leading to more durable and longer-lasting electronic devices. The anisole group can influence the electronic properties and solubility of the resulting materials.

• Organic Photovoltaics (OPVs): As a component in the synthesis of donor or acceptor materials, the electronic tuning provided by the fluorine and methoxy groups could be beneficial for optimizing charge transport and energy levels in OPV devices.

• Advanced Polymers and Coatings: It can be utilized in the synthesis of advanced polymers and coatings, potentially contributing to improved chemical resistance and durability.

Key Synthetic Pathways and Experimental Protocols

The primary route to incorporate 2-Bromo-4,6-difluoroanisole into larger molecular structures and polymers is through cross-coupling reactions, where the bromine atom serves as a reactive handle.

General Experimental Workflow for Cross-Coupling Reactions

The following diagram illustrates a generalized workflow for palladium-catalyzed cross-coupling reactions, such as Suzuki or Stille coupling, which are fundamental for synthesizing materials from aryl halides like 2-Bromo-4,6-difluoroanisole.

Caption: Generalized workflow for cross-coupling reactions.

Protocol 1: Suzuki-Miyaura Cross-Coupling (General Procedure)

This protocol describes a general method for the palladium-catalyzed cross-coupling of 2-Bromo-4,6-difluoroanisole with a generic arylboronic acid.

Materials:

• 2-Bromo-4,6-difluoroanisole (1.0 equivalent)

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, 1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0 - 3.0 equivalents)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, DMF, with or without water)

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromo-4,6-difluoroanisole, the arylboronic acid, the palladium catalyst, and the base.

• Seal the flask and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or recrystallization.

Logical Relationship for Catalyst and Reagent Selection

The success of a cross-coupling reaction is highly dependent on the appropriate selection of catalyst, ligand, base, and solvent. The following diagram illustrates the logical considerations for this selection process.

Caption: Factors influencing cross-coupling reaction setup.

Conclusion

While specific experimental data for the application of 2-Bromo-4,6-difluoroanisole in material science is sparse, its chemical structure strongly suggests its potential as a valuable building block. The provided generalized protocols for cross-coupling reactions serve as a starting point for researchers to explore its incorporation into novel functional materials. Further research is warranted to synthesize and characterize materials derived from this compound to fully elucidate their properties and potential applications in fields such as organic electronics.

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Bromo-4,6-difluoroanisole

Welcome to the Technical Support Center for the synthesis of 2-Bromo-4,6-difluoroanisole. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you improve the yield and purity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 2-Bromo-4,6-difluoroanisole?

A1: The most common and direct route is the electrophilic bromination of 3,5-difluoroanisole. The methoxy group (-OCH₃) is an ortho-para directing group, and its activating effect guides the bromine atom to the 2-position, which is ortho to the methoxy group and para to one of the fluorine atoms.

Q2: What are the recommended brominating agents for this synthesis?

A2: Elemental bromine (Br₂) is a widely used brominating agent for this type of reaction. Other reagents like N-Bromosuccinimide (NBS) can also be employed, sometimes in the presence of a catalyst, to offer milder reaction conditions and potentially higher selectivity.

Q3: What solvents are suitable for the bromination of 3,5-difluoroanisole?

A3: Glacial acetic acid is a common solvent for bromination reactions involving anilines and other activated aromatic compounds.[1][2] Chlorinated solvents such as dichloromethane or chloroform can also be used. The choice of solvent can influence the reaction rate and selectivity.

Q4: What are the potential side products in this synthesis?

A4: The primary side products are isomers and poly-brominated species. Although the directing groups favor the formation of 2-Bromo-4,6-difluoroanisole, small amounts of other isomers may form. Over-bromination can lead to the formation of dibromo- or even tribromo- derivatives if the reaction conditions are not carefully controlled.

Q5: How can the purity of the final product be improved?

A5: Purification can be achieved through several methods. After the initial work-up to remove the acid and excess bromine, the crude product can be purified by recrystallization, column chromatography, or distillation. Steam distillation has been shown to be effective for purifying similar bromo-fluoro compounds.[1][2]

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 2-Bromo-4,6-difluoroanisole.

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	- Incomplete reaction. - Suboptimal reaction temperature. - Inefficient work-up and purification. - Formation of side products.	- Monitor the reaction progress using TLC or GC. - Optimize the reaction temperature; for many brominations, maintaining a low temperature (e.g., below 25°C) is crucial.[1][2] - Ensure efficient extraction and minimize product loss during purification steps. - Adjust stoichiometry and reaction time to minimize side product formation.
Formation of Multiple Isomers	- High reaction temperature. - Inappropriate choice of solvent or catalyst.	- Maintain a low and consistent reaction temperature throughout the addition of the brominating agent. - Screen different solvents to improve selectivity.
Over-bromination (Dibromo- or Tribromo- products)	- Excess of brominating agent. - High reaction temperature. - Prolonged reaction time.	- Use a stoichiometric amount or a slight excess of the brominating agent. - Add the brominating agent slowly and dropwise to maintain control over the reaction.[1][2] - Keep the reaction temperature low. - Monitor the reaction closely and quench it once the starting material is consumed.
Difficulty in Removing Starting Material	- Incomplete reaction. - Insufficient amount of brominating agent.	- Increase the reaction time or slightly elevate the temperature after the initial addition of the brominating agent. - Ensure the accurate measurement of reagents.
Product Decomposition during Work-up	- Presence of strong acids or bases. - High temperatures during solvent removal.	- Neutralize the reaction mixture carefully. - Use a rotary evaporator at a moderate temperature to remove the solvent.

Experimental Protocols

The following is a generalized protocol for the synthesis of 2-Bromo-4,6-difluoroanisole based on analogous procedures for the bromination of similar compounds.[1][2][3]

Materials:

• 3,5-Difluoroanisole

• Bromine (Br₂)

• Glacial Acetic Acid

• Sodium Thiosulfate solution (10%)

• Sodium Bicarbonate solution (saturated)

• Dichloromethane (or Diethyl Ether)

• Anhydrous Magnesium Sulfate (or Sodium Sulfate)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3,5-difluoroanisole (1 equivalent) in glacial acetic acid.

• Cool the solution in an ice bath to 0-5°C.

• Prepare a solution of bromine (1 equivalent) in glacial acetic acid.

• Add the bromine solution dropwise to the stirred solution of 3,5-difluoroanisole over a period of 30-60 minutes, ensuring the temperature remains below 10°C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours. Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, pour the mixture into a beaker containing an aqueous solution of sodium thiosulfate to quench the excess bromine.

• Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by distillation.

Quantitative Data

The following table summarizes the reported yields for the bromination of aniline derivatives, which can serve as a reference for optimizing the synthesis of 2-Bromo-4,6-difluoroanisole.

Starting Material	Brominating Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
2,6-Difluoroaniline	Bromine	Acetic Acid	< 25	2	81.5	[1][2]
2,6-Difluoroaniline	Bromine	Acetic Acid	Room Temp.	0.25	92	[3]

Visualizations

Caption: Synthetic pathway for 2-Bromo-4,6-difluoroanisole.

Caption: A workflow for troubleshooting common synthesis issues.

Caption: Key factors that influence the reaction yield.

References

• 1. Synthesis routes of 4-Bromo-2,6-difluoroaniline [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. 4-Bromo-2,6-difluoroaniline synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of 2-Bromo-4,6-difluoroanisole by Column Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 2-Bromo-4,6-difluoroanisole using column chromatography.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My 2-Bromo-4,6-difluoroanisole is not moving from the origin on the TLC plate, even with a relatively polar solvent system like 10% ethyl acetate in hexanes. What should I do?

A1: If your compound is not moving up the TLC plate, the solvent system is likely not polar enough. You can try the following:

• Increase the Polarity of the Eluent: Gradually increase the percentage of the more polar solvent (e.g., ethyl acetate) in your mixture. You can try 20%, 30%, or even higher concentrations of ethyl acetate in hexanes.

• Change the Solvent System: Consider using a more polar solvent system altogether. Dichloromethane (DCM) or a mixture of DCM in hexanes can be effective for moderately polar compounds.

Q2: The spots on my TLC plate are streaking. How can I get well-defined spots for 2-Bromo-4,6-difluoroanisole?

A2: Streaking on a TLC plate can be caused by several factors:

• Overloading the Sample: Applying too much of your crude sample to the TLC plate can lead to streaking. Try spotting a more dilute solution.

• Insoluble Impurities: The crude material may contain impurities that are not fully soluble in the spotting solvent. Ensure your sample is fully dissolved before spotting.

• Compound Degradation on Silica: Although less common for this compound, some molecules can degrade on the acidic surface of the silica gel. You can test for this by running a 2D TLC. If degradation is suspected, you could consider using deactivated silica gel or an alternative stationary phase like alumina.

Q3: I'm running a column and my compound is eluting much faster/slower than predicted by my TLC. Why is this happening?

A3: Discrepancies between TLC and column chromatography are common. Here are some potential reasons:

• Differences in Silica Gel: The silica gel used for your TLC plates may have different properties (e.g., particle size, water content) than the silica gel used for your column.

• Column Packing: An improperly packed column with channels or cracks can lead to poor separation and uneven solvent flow, affecting elution times.

• Loading Technique: Loading a large volume of a highly soluble sample can effectively increase the polarity at the top of the column, causing the compound to move faster initially. Dry loading the sample can often mitigate this issue.

Q4: After running the column, my fractions containing the purified 2-Bromo-4,6-difluoroanisole are still impure. What can I do?

A4: If your fractions are not pure, consider the following troubleshooting steps:

• Optimize the Eluent System: The initial solvent system may not have been optimal for separating your target compound from its impurities. Run more TLCs with different solvent systems to find one that provides better separation between the desired product and the contaminants. An ideal Rf value for the target compound is generally between 0.2 and 0.4 for good separation on a column.

• Use a Gradient Elution: If a single solvent system (isocratic elution) is not effective, a gradient elution, where the polarity of the mobile phase is gradually increased during the separation, may be necessary to resolve closely eluting impurities.

• Column Overloading: Loading too much crude material onto the column can lead to broad bands and poor separation. As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel.

Data Presentation

Table 1: Recommended Starting Solvent Systems for TLC Analysis

Solvent System (v/v)	Polarity	Expected Rf Range for 2-Bromo-4,6-difluoroanisole (Estimated)	Notes
5% Ethyl Acetate in Hexanes	Low	0.1 - 0.3	Good starting point for initial TLC analysis.
10% Ethyl Acetate in Hexanes	Low-Medium	0.2 - 0.5	A common eluent for compounds of moderate polarity.
20% Ethyl Acetate in Hexanes	Medium	0.4 - 0.7	Use if the compound has a very low Rf in less polar systems.
100% Dichloromethane	Medium	Variable	Can be a good alternative to ethyl acetate/hexanes mixtures.

Note: The provided Rf values are estimates based on the expected polarity of 2-Bromo-4,6-difluoroanisole. Actual Rf values should be determined experimentally.

Experimental Protocols

Protocol 1: Column Chromatography Purification of 2-Bromo-4,6-difluoroanisole

• Preparation of the Column:

  • Select an appropriately sized glass chromatography column based on the amount of crude material to be purified.

  • Secure the column in a vertical position to a retort stand.

  • Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 5% ethyl acetate in hexanes).

  • Carefully pour the slurry into the column, allowing the silica gel to settle without air bubbles. Gently tap the column to ensure even packing.

  • Add a layer of sand on top of the packed silica gel to prevent disturbance during solvent addition.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer.

• Sample Loading:

  • Wet Loading: Dissolve the crude 2-Bromo-4,6-difluoroanisole in a minimal amount of the eluent. Carefully add this solution to the top of the column using a pipette.

  • Dry Loading: Dissolve the crude product in a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the top of the column.

  • Apply gentle pressure (if necessary) to begin the elution process.

  • Collect fractions in test tubes or other suitable containers.

  • Monitor the progress of the separation by TLC analysis of the collected fractions.

• Isolation of the Purified Product:

  • Identify the fractions containing the pure 2-Bromo-4,6-difluoroanisole by TLC.

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Mandatory Visualization

Caption: Troubleshooting workflow for the purification of 2-Bromo-4,6-difluoroanisole.

Minimizing regioisomer formation during bromination of difluoroanisole

This technical support center provides researchers, scientists, and drug development professionals with guidance on minimizing regioisomer formation during the bromination of difluoroanisole. The information is presented in a question-and-answer format to directly address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that control the regioselectivity of bromination on a difluoroanisole ring?

A1: The regioselectivity of electrophilic aromatic substitution, such as bromination, on a difluoroanisole ring is primarily governed by a combination of electronic and steric effects of the methoxy (-OCH₃) and fluorine (-F) substituents.[1][2]

• Electronic Effects: The methoxy group is a strong activating group and an ortho, para-director due to its ability to donate electron density to the aromatic ring through resonance (+M effect).[3] This stabilizes the carbocation intermediate formed during ortho and para attack. Fluorine is an electronegative atom and is thus an inductively withdrawing group (-I effect), which deactivates the ring. However, it also has lone pairs that can be donated through resonance (+M effect), making it an ortho, para-director.[2] When both are present, the powerful activating effect of the methoxy group generally dominates the directing effect.[3]

• Steric Effects: The size of the substituents on the ring and the incoming electrophile can influence the position of substitution.[1] Bromination at a position flanked by a substituent may be sterically hindered, leading to a preference for substitution at less crowded sites. For instance, the para position is often favored over the ortho position due to less steric hindrance from the methoxy group.[1]

Q2: How do the positions of the two fluorine atoms on the anisole ring influence the bromination outcome?

A2: The relative positions of the two fluorine atoms and the methoxy group create different electronic environments on the aromatic ring, leading to different preferred sites of bromination for each difluoroanisole isomer. The directing effects of the methoxy and fluoro groups will either reinforce or oppose each other, dictating the major regioisomer formed. For example, in 2,6-difluoroanisole, the positions ortho to the methoxy group are blocked by fluorine atoms. The fluorine atoms deactivate the ring, but the methoxy group's strong para-directing effect will strongly favor bromination at the C4 position.

Q3: What are the common brominating agents used for difluoroanisole, and how do they affect selectivity?

A3: Common brominating agents for aromatic compounds include molecular bromine (Br₂) and N-bromosuccinimide (NBS).[4][5]

• Molecular Bromine (Br₂): Often used with a Lewis acid catalyst (e.g., FeBr₃) or in a polar solvent like acetic acid.[4] The Lewis acid polarizes the Br-Br bond, creating a more potent electrophile. The choice of solvent and catalyst can influence the reaction's selectivity.

• N-Bromosuccinimide (NBS): A milder source of electrophilic bromine.[5] It is often used when a more controlled or selective bromination is desired.[6] NBS can be used with or without a catalyst, and the solvent can significantly impact its reactivity and selectivity.[5][7] For instance, using DMF as a solvent with NBS can lead to high para-selectivity.[8]

Q4: Can reaction conditions like temperature be used to control the formation of regioisomers?

A4: Yes, temperature can be a critical factor in controlling the ratio of regioisomers by influencing whether the reaction is under kinetic or thermodynamic control.

• Kinetic Control: At lower temperatures, the reaction is typically under kinetic control, meaning the major product is the one that is formed fastest (i.e., has the lowest activation energy).[9]

• Thermodynamic Control: At higher temperatures, the reaction may become reversible, allowing it to reach equilibrium. Under these conditions, the major product is the most stable one, and the reaction is said to be under thermodynamic control.[9] For electrophilic aromatic substitution, the para isomer is often thermodynamically more stable due to reduced steric hindrance.[1] Therefore, running the reaction at a lower temperature might favor a kinetically preferred isomer, while higher temperatures could favor the thermodynamically more stable isomer.

Troubleshooting Guide

Q: My bromination of difluoroanisole is producing a mixture of regioisomers. How can I increase the selectivity for a single isomer?

A: Achieving high regioselectivity can be challenging. Here are several strategies to troubleshoot and optimize your reaction:

Issue	Potential Cause	Troubleshooting Strategy
Low para-selectivity	The ortho position is electronically activated and competing with the para position.	- Use a bulkier brominating agent or catalyst: This will increase steric hindrance at the ortho positions, favoring the less hindered para position.[1] - Employ shape-selective catalysts: Zeolites can be used to favor the formation of the para isomer due to the spatial constraints of their pores.[10][11] - Change the solvent: Using a solvent like DMF with NBS has been shown to enhance para-selectivity.[8]
Formation of multiple monobrominated isomers	Competing directing effects of the methoxy and fluoro groups.	- Lower the reaction temperature: This can favor the kinetically controlled product, which may be a single isomer.[9] - Use a milder brominating agent: Switching from Br₂ with a strong Lewis acid to NBS might provide better control.[5]
Dibromination or polybromination occurs	The activated ring is too reactive towards the brominating agent.	- Use a less reactive brominating agent: NBS is generally milder than Br₂/Lewis acid.[5] - Control the stoichiometry: Use only one equivalent of the brominating agent and add it slowly to the reaction mixture. - Deactivate the ring (if possible): While not directly applicable to difluoroanisole itself, for related compounds, protecting groups can be used to moderate the reactivity of strong activating groups.
Low reaction yield	Insufficient reactivity of the substrate or incomplete reaction.	- Increase the reaction temperature or time: Monitor the reaction progress by TLC or GC-MS to determine the optimal conditions. - Use a stronger electrophile: If using a mild brominating agent, a stronger Lewis acid catalyst might be necessary.
Difficulty separating regioisomers	Similar physical properties of the isomers.	- Optimize chromatographic separation: Experiment with different solvent systems for column chromatography or use high-performance liquid chromatography (HPLC). - Recrystallization: Attempt to selectively crystallize one isomer from a suitable solvent system.

Quantitative Data on Regioisomer Ratios

Substrate	Brominating Agent/Conditions	Ortho Isomer (%)	Para Isomer (%)	Meta Isomer (%)	Citation(s)
Anisole	Br₂ in Acetic Acid	~10	~90	Trace	[12]

Note: The presence of electron-withdrawing fluorine atoms will generally decrease the overall reactivity of the anisole ring but the methoxy group's strong activating and directing effect will still be dominant. The precise isomer ratios for difluoroanisoles will depend on the specific isomer and reaction conditions.

Experimental Protocols

The following are representative, generalized protocols based on the bromination of similar aromatic compounds. Optimization will be necessary for specific difluoroanisole isomers.

Protocol 1: General Procedure for Bromination using Bromine in Acetic Acid

This protocol is adapted from the bromination of 2,6-difluoroaniline.[7]

• Dissolution: Dissolve the difluoroanisole (1.0 eq.) in glacial acetic acid.

• Bromine Addition: Slowly add a solution of bromine (1.0 eq.) in glacial acetic acid to the stirred solution of the difluoroanisole at a controlled temperature (e.g., 0-25 °C).

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, pour the reaction mixture into water. To remove excess bromine, add a solution of sodium thiosulfate until the orange color disappears.

• Extraction: Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Wash the organic layer with a saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Bromination using N-Bromosuccinimide (NBS)

This protocol is a general method for the bromination of activated aromatic rings.[5][6]

• Dissolution: Dissolve the difluoroanisole (1.0 eq.) in a suitable solvent (e.g., acetonitrile, DMF, or CCl₄).

• Reagent Addition: Add N-bromosuccinimide (1.0-1.1 eq.) to the solution. If required, a catalytic amount of an acid (e.g., p-toluenesulfonic acid) can be added.[9]

• Reaction Conditions: Stir the reaction mixture at room temperature or heat as necessary. Monitor the reaction by TLC or GC-MS.

• Work-up: Once the reaction is complete, pour the mixture into water and extract with an organic solvent.

• Purification: Wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the product by column chromatography on silica gel.

Factors Influencing Regioselectivity in Difluoroanisole Bromination

Caption: Logical workflow of factors affecting regioisomer formation.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 5. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 6. jcsp.org.pk [jcsp.org.pk]
• 7. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 8. glaserr.missouri.edu [glaserr.missouri.edu]
• 9. mdpi.com [mdpi.com]
• 10. Highly efficient para-selective bromination of simple aromatic substrates by means of bromine and a reusable zeolite - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. theses.gla.ac.uk [theses.gla.ac.uk]

Technical Support Center: Optimizing Reactions with 2-Bromo-4,6-difluoroanisole

Welcome to the technical support center for 2-Bromo-4,6-difluoroanisole. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for common synthetic transformations involving this versatile building block. The following sections offer frequently asked questions (FAQs) and troubleshooting guides in a user-friendly question-and-answer format.

I. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis for the formation of C-C bonds. However, optimizing this reaction for a specific substrate like 2-Bromo-4,6-difluoroanisole requires careful consideration of several parameters.

FAQs for Suzuki-Miyaura Coupling

Q1: What are the recommended starting conditions for a Suzuki-Miyaura coupling with 2-Bromo-4,6-difluoroanisole?

A1: For a successful Suzuki-Miyaura coupling, a good starting point involves a palladium catalyst, a phosphine ligand, a base, and a suitable solvent system. The electron-withdrawing nature of the fluorine atoms in 2-Bromo-4,6-difluoroanisole generally makes the C-Br bond more susceptible to oxidative addition by the palladium catalyst.

Table 1: Recommended Starting Conditions for Suzuki-Miyaura Coupling

Parameter	Recommendation	Rationale
Catalyst	Pd(PPh₃)₄ or PdCl₂(dppf)	Readily available and often effective for a wide range of substrates.
Ligand	(If using a precursor like Pd(OAc)₂) SPhos or XPhos	Bulky, electron-rich phosphine ligands can accelerate the reaction.
Base	K₂CO₃ or Cs₂CO₃	Carbonate bases are generally effective and well-tolerated.
Solvent	1,4-Dioxane/H₂O (4:1) or Toluene/H₂O (4:1)	A mixture of an organic solvent and water is typically required.
Temperature	80-100 °C	Provides sufficient energy for the reaction to proceed at a reasonable rate.

Q2: I am observing low to no conversion of my starting material. What are the likely causes and how can I troubleshoot this?

A2: Low conversion can stem from several factors, including inactive catalyst, insufficient base strength, or poor solvent choice.

Troubleshooting Guide: Low Conversion in Suzuki Coupling

Issue	Potential Cause	Suggested Solution
No Reaction	Inactive catalyst	Ensure the palladium catalyst is not old or degraded. Consider using a pre-catalyst.
Insufficiently degassed solvent	Thoroughly degas all solvents by sparging with an inert gas (e.g., Argon) or by freeze-pump-thaw cycles to prevent catalyst oxidation.[1]
Low Yield	Weak base	Switch to a stronger base like K₃PO₄ or Cs₂CO₃.[1]
Poor ligand choice	Screen different phosphine ligands. For electron-rich aryl bromides, more electron-rich and bulky ligands may be beneficial.
Low temperature	Gradually increase the reaction temperature in 10 °C increments.

Q3: My reaction is producing significant byproducts. What are they and how can I minimize their formation?

A3: Common byproducts in Suzuki coupling include homocoupling of the boronic acid and protodeboronation.

Troubleshooting Guide: Byproduct Formation in Suzuki Coupling

Byproduct	Cause	Mitigation Strategy
Homocoupling	Oxygen in the reaction mixture	Ensure rigorous degassing of solvents and maintain a positive pressure of inert gas.[1]
Protodeboronation	Presence of water and base	Use a less aqueous solvent system or switch to a non-aqueous base. Consider using boronic esters (e.g., pinacol esters) which are more stable.[1]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a flame-dried Schlenk flask, combine 2-Bromo-4,6-difluoroanisole (1.0 eq.), the desired boronic acid or ester (1.2-1.5 eq.), and the base (2.0-3.0 eq.).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Catalyst/Ligand Addition: Under a positive flow of inert gas, add the palladium catalyst (1-5 mol%).

• Solvent Addition: Add the degassed solvent system via syringe.

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Caption: Workflow for a typical Suzuki-Miyaura coupling experiment.

II. Grignard Reaction

The formation of a Grignard reagent from 2-Bromo-4,6-difluoroanisole allows for the introduction of this moiety onto a variety of electrophiles. The success of this reaction is highly dependent on the reaction conditions.

FAQs for Grignard Reaction

Q1: I am having trouble initiating the Grignard reaction. What can I do?

A1: Grignard reagent formation can sometimes be difficult to initiate. The magnesium surface can be passivated by a layer of magnesium oxide.

Troubleshooting Guide: Grignard Reaction Initiation

Issue	Potential Cause	Suggested Solution
No Reaction	Passivated Magnesium	Gently crush a few pieces of magnesium turnings in a dry flask to expose a fresh surface.
Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium.
Wet solvent or glassware	Ensure all glassware is flame-dried or oven-dried immediately before use. Use anhydrous ether as the solvent.
Slow Initiation	Low local concentration of aryl halide	Add a small portion of the 2-Bromo-4,6-difluoroanisole solution directly to the magnesium surface without stirring, then gently heat the spot with a heat gun.

Q2: My Grignard reaction is giving a low yield of the desired product and a significant amount of a homocoupled byproduct. Why is this happening?

A2: The formation of a biaryl byproduct (Wurtz coupling) is a common side reaction in Grignard preparations. This occurs when the formed Grignard reagent reacts with the starting aryl halide.

Troubleshooting Guide: Low Yield and Homocoupling in Grignard Reactions

Issue	Cause	Mitigation Strategy
Low Yield	Reaction with moisture or CO₂	Maintain a strictly anhydrous and inert atmosphere.
Slow addition of electrophile	Add the electrophile at a rate that maintains a gentle reflux.
Homocoupling	High local concentration of aryl halide	Add the solution of 2-Bromo-4,6-difluoroanisole slowly to the magnesium suspension to maintain a low concentration of the halide in the reaction mixture.
High temperature	Perform the reaction at a lower temperature, although this may slow down the initiation.

Experimental Protocol: General Procedure for Grignard Reagent Formation and Reaction

• Setup: Place magnesium turnings (1.2 eq.) in a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Initiation: Add a small amount of anhydrous ether to cover the magnesium. Add a small crystal of iodine.

• Addition: Dissolve 2-Bromo-4,6-difluoroanisole (1.0 eq.) in anhydrous ether and add it to the dropping funnel. Add a small portion of this solution to the magnesium. If the reaction does not start (disappearance of iodine color, bubbling), gently warm the flask. Once initiated, add the remainder of the aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, reflux the mixture for an additional 30-60 minutes.

• Reaction with Electrophile: Cool the Grignard reagent to the desired temperature (often 0 °C or room temperature) and add the electrophile dropwise.

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ether. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Purify the product by column chromatography or distillation.

References

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]

Challenges in the scale-up synthesis of 2-Bromo-4,6-difluoroanisole

Welcome to the technical support center for the scale-up synthesis of 2-Bromo-4,6-difluoroanisole. This resource is designed to assist researchers, scientists, and drug development professionals in navigating the challenges of this multi-step synthesis. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to support your experimental work.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2-Bromo-4,6-difluoroanisole.

Problem ID: TSG-001 - Low Yield in Bromination of 2,4-Difluoroaniline

Potential Causes	Recommended Solutions
Incomplete reaction.	- Ensure accurate stoichiometry of bromine. - Increase reaction time or temperature moderately, monitoring for side-product formation.
Formation of di-bromo byproducts.	- Add bromine dropwise at a controlled rate to avoid localized high concentrations. - Maintain a low reaction temperature to improve selectivity.
Loss of product during work-up.	- Optimize the pH during neutralization to prevent product loss. - Use an appropriate extraction solvent and perform multiple extractions.

Problem ID: TSG-002 - Poor Conversion in Sandmeyer Reaction

Potential Causes	Recommended Solutions
Instability of the diazonium salt.	- Maintain a low temperature (0-5 °C) throughout the diazotization process. - Use the diazonium salt immediately after its formation.
Incomplete diazotization.	- Ensure the complete dissolution of 2-bromo-4,6-difluoroaniline in the acidic medium. - Add the sodium nitrite solution slowly to maintain the temperature and allow for complete reaction.
Inefficient hydrolysis of the diazonium salt.	- Ensure the receiving solution (e.g., boiling water or an acidic solution) is at the optimal temperature for hydrolysis. - Control the rate of addition of the diazonium salt solution.

Problem ID: TSG-003 - Incomplete Methylation of 2-Bromo-4,6-difluorophenol

Potential Causes	Recommended Solutions
Insufficient deprotonation of the phenol.	- Use a strong enough base (e.g., sodium hydride, potassium carbonate) to ensure complete formation of the phenoxide. - Ensure anhydrous conditions if using a moisture-sensitive base like NaH.
Low reactivity of the methylating agent.	- Use a more reactive methylating agent, such as dimethyl sulfate or methyl iodide. - Increase the reaction temperature, while monitoring for potential side reactions.
Steric hindrance.	- While less of an issue for methylation, ensure efficient mixing to overcome any potential steric hindrance.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 2-Bromo-4,6-difluoroanisole?

A common and practical synthetic route involves a three-step process starting from 2,4-difluoroaniline:

• Bromination: Electrophilic aromatic substitution of 2,4-difluoroaniline to yield 2-bromo-4,6-difluoroaniline.

• Sandmeyer Reaction: Conversion of the amino group of 2-bromo-4,6-difluoroaniline to a hydroxyl group to form 2-bromo-4,6-difluorophenol.

• Williamson Ether Synthesis: Methylation of 2-bromo-4,6-difluorophenol to produce the final product, 2-Bromo-4,6-difluoroanisole.

Q2: What are the primary safety concerns during this synthesis?

The synthesis involves several hazardous materials and reactions:

• Bromine: Highly corrosive, toxic, and causes severe burns. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Diazonium Salts: Potentially explosive, especially when dry. It is crucial to keep them in solution and at low temperatures.

• Sodium Hydride (if used for methylation): Highly flammable and reacts violently with water. Handle under an inert atmosphere.

• Solvents: Many organic solvents used are flammable and may have associated health risks.

Always consult the Safety Data Sheet (SDS) for each reagent and wear appropriate PPE, including safety goggles, gloves, and a lab coat.

Q3: How can I monitor the progress of each reaction step?

Thin-Layer Chromatography (TLC) is a suitable technique for monitoring the progress of each step. Use an appropriate solvent system to achieve good separation between the starting material and the product. Gas Chromatography-Mass Spectrometry (GC-MS) can also be used for more detailed analysis of the reaction mixture.

Q4: What are the likely impurities in the final product?

Potential impurities could include:

• Unreacted 2-bromo-4,6-difluorophenol from the methylation step.

• Isomeric byproducts from the bromination step.

• Over-methylated byproducts, although less common.

• Residual solvents from the purification process.

Q5: What purification methods are suitable for the large-scale synthesis of 2-Bromo-4,6-difluoroanisole?

For large-scale purification, fractional distillation under reduced pressure is often the most practical method, provided the boiling points of the product and impurities are sufficiently different. Recrystallization can also be an effective technique if the product is a solid at room temperature and a suitable solvent system can be identified. Column chromatography is generally not feasible for large quantities due to cost and time constraints.

Experimental Protocols

Disclaimer: The following protocols are adapted from procedures for analogous compounds and may require optimization for the synthesis of 2-Bromo-4,6-difluoroanisole.

Step 1: Synthesis of 2-bromo-4,6-difluoroaniline

This procedure is adapted from the bromination of similar difluoroaniline compounds.

Methodology:

• In a suitable reactor, dissolve 2,4-difluoroaniline in a suitable solvent such as glacial acetic acid.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of bromine in the same solvent dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours, monitoring the progress by TLC.

• Upon completion, quench the excess bromine with a solution of sodium thiosulfate.

• Neutralize the reaction mixture with a base (e.g., sodium hydroxide solution) and extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude 2-bromo-4,6-difluoroaniline by recrystallization or distillation.

Parameter	Value
Starting Material	2,4-Difluoroaniline
Reagent	Bromine
Solvent	Glacial Acetic Acid
Temperature	0-10 °C (addition), Room Temperature (reaction)
Typical Yield	85-95% (estimated)
Purity	>98% after purification

Step 2: Synthesis of 2-bromo-4,6-difluorophenol via Sandmeyer Reaction

This protocol is based on general Sandmeyer reaction procedures for the conversion of anilines to phenols.

Methodology:

• Prepare a solution of 2-bromo-4,6-difluoroaniline in an aqueous acidic solution (e.g., dilute sulfuric acid).

• Cool the solution to 0-5 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring the temperature remains below 5 °C.

• Stir the resulting diazonium salt solution for 30 minutes at 0 °C.

• To induce hydrolysis, add the diazonium salt solution portion-wise to a separate reactor containing boiling water or a hot acidic solution.

• The 2-bromo-4,6-difluorophenol may be isolated by steam distillation or extraction.

• Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether).

• Wash the combined organic extracts, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography.

Parameter	Value
Starting Material	2-bromo-4,6-difluoroaniline
Reagents	Sodium Nitrite, Sulfuric Acid
Solvent	Water
Temperature	0-5 °C (diazotization), ~100 °C (hydrolysis)
Typical Yield	60-80% (estimated)
Purity	>97% after purification

Step 3: Synthesis of 2-Bromo-4,6-difluoroanisole via Williamson Ether Synthesis

This protocol is a general procedure for the methylation of phenols.

Methodology:

• In a flame-dried reactor under an inert atmosphere (e.g., nitrogen or argon), suspend a base such as sodium hydride or potassium carbonate in an anhydrous polar aprotic solvent (e.g., DMF or THF).

• Add a solution of 2-bromo-4,6-difluorophenol in the same solvent dropwise to the suspension.

• Stir the mixture at room temperature for about 30 minutes to an hour to ensure complete formation of the phenoxide.

• Add a methylating agent (e.g., methyl iodide or dimethyl sulfate) dropwise.

• Heat the reaction mixture to a suitable temperature (e.g., 50-80 °C) and monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and quench carefully with water.

• Extract the product with an organic solvent, wash the organic layer with water and brine, dry, and concentrate.

• Purify the crude 2-Bromo-4,6-difluoroanisole by fractional distillation under reduced pressure.

Parameter	Value
Starting Material	2-bromo-4,6-difluorophenol
Reagents	Methylating agent (e.g., Methyl Iodide), Base (e.g., K₂CO₃)
Solvent	DMF or Acetone
Temperature	50-80 °C
Typical Yield	80-95% (estimated)
Purity	>99% after purification

Visualizations

Caption: Overall synthetic workflow for 2-Bromo-4,6-difluoroanisole.

Caption: Troubleshooting logic for low yield in the bromination step.

Caption: Troubleshooting logic for poor conversion in the Sandmeyer reaction.

Technical Support Center: Lithiation of Bromo-difluoroaromatics

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the lithiation of bromo-difluoroaromatics.

FAQs and Troubleshooting Guides

This section addresses common issues encountered during the lithiation of bromo-difluoroaromatics, providing potential causes and recommended solutions in a question-and-answer format.

Q1: My lithiation reaction has a low yield of the desired product. What are the common causes?

A1: Low yields in lithiation reactions of bromo-difluoroaromatics can stem from several factors:

• Incomplete Lithiation: The lithium-halogen exchange may not have gone to completion. This can be due to impure or improperly titrated organolithium reagents, insufficient reaction time, or suboptimal temperatures.

• Side Reactions: Several side reactions can consume the desired lithiated intermediate. The most common are:

  • Proton Quenching: The highly reactive aryllithium species can be quenched by trace amounts of protons from moisture in the glassware or solvent, or from acidic protons on the substrate itself.

  • Homocoupling: The aryllithium intermediate can react with the starting bromo-difluoroaromatic compound to form a biaryl species.

  • Aryne Formation: The presence of fluoro-substituents ortho to the lithium can lead to the elimination of lithium fluoride and the formation of a highly reactive benzyne intermediate, which can then undergo various cycloadditions or nucleophilic attacks.

• Degradation of the Organolithium Reagent: Organolithium reagents are sensitive to air and moisture and can degrade over time.

Q2: I am observing a significant amount of debrominated, protonated starting material in my crude reaction mixture. How can I minimize this?

A2: The presence of the protonated side product indicates that the aryllithium intermediate is being quenched by a proton source. To minimize this:

• Ensure Rigorously Anhydrous Conditions: All glassware must be oven-dried or flame-dried under vacuum and cooled under an inert atmosphere (argon or nitrogen). Solvents must be freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone for THF).

• Use High-Purity Reagents: Ensure the bromo-difluoroaromatic starting material is free of acidic impurities.

• Check Inert Atmosphere: Use a high-purity inert gas and ensure all connections in your reaction setup are secure to prevent atmospheric moisture from entering.

• Quench at Low Temperature: Quench the reaction at a low temperature (e.g., -78 °C) with the electrophile before allowing the reaction to warm to room temperature.

Q3: My reaction is producing a significant amount of a higher molecular weight byproduct, which I suspect is from homocoupling. How can I suppress this?

A3: Homocoupling is a common side reaction where the aryllithium intermediate reacts with the unreacted aryl bromide. To suppress homocoupling:

• Control Addition Rate: Add the organolithium reagent slowly to the solution of the bromo-difluoroaromatic at a low temperature. This maintains a low concentration of the aryl bromide in the presence of the aryllithium.

• Inverse Addition: Consider adding the bromo-difluoroaromatic solution slowly to the organolithium reagent solution.

• Lower Reaction Temperature: Perform the lithiation at the lowest practical temperature to slow down the rate of homocoupling.

• Change Solvent: The choice of solvent can influence the rate of side reactions. Ethereal solvents like THF can sometimes promote coupling reactions.[1] Experimenting with less polar co-solvents might be beneficial.

Q4: I suspect aryne formation is occurring. How can I detect it and what can I do to avoid it?

A4: Aryne formation is a possibility with fluoroaromatics.[2]

• Detection: Arynes are highly reactive and cannot be isolated. Their formation is typically inferred by the presence of characteristic trapping products. If an external trapping agent (like furan or cyclopentadiene) is added to the reaction, the formation of a Diels-Alder adduct can confirm the presence of the aryne intermediate.

• Avoidance:

  • Low Temperature: Maintain a very low reaction temperature (e.g., -78 °C or lower) as aryne formation is often more prevalent at higher temperatures.[3]

  • Choice of Base: The choice of the lithiating agent can influence the propensity for aryne formation. For ortho-lithiation, sterically hindered bases like lithium diisopropylamide (LDA) or lithium tetramethylpiperidide (LiTMP) are often used and can sometimes favor deprotonation over elimination.

Data Presentation: Side Product Formation

The following tables summarize typical side product distributions under various reaction conditions. Note that yields are highly dependent on the specific substrate, purity of reagents, and experimental setup.

Table 1: Influence of Lithiating Agent and Temperature on Side Product Formation in the Lithiation of a Generic Bromo-difluoroaromatic

Lithiating Agent	Temperature (°C)	Desired Product (Trapped with Electrophile)	Protonated Byproduct	Homocoupling Byproduct
n-BuLi	-78	High	Low	Moderate
n-BuLi	-40	Moderate	Moderate	High
s-BuLi	-78	High	Low	Low
t-BuLi	-78	Very High	Very Low	Low
LDA	-78	Substrate Dependent	Low	Low

Note: This table represents general trends. Actual yields will vary.

Experimental Protocols

Protocol 1: General Procedure for the Lithiation of 1-Bromo-2,4-difluorobenzene and Quenching with an Electrophile

Materials:

• 1-Bromo-2,4-difluorobenzene

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (concentration determined by titration)

• Electrophile (e.g., benzaldehyde, trimethylsilyl chloride)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Magnesium sulfate (anhydrous)

• Inert gas (Argon or Nitrogen)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet.

• Reagent Addition: Under a positive pressure of inert gas, dissolve 1-bromo-2,4-difluorobenzene (1.0 eq) in anhydrous THF (to make a ~0.5 M solution). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-BuLi (1.1 eq) dropwise via syringe over 15-20 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stirring: Stir the reaction mixture at -78 °C for 1 hour.

• Quenching: Add the electrophile (1.2 eq) dropwise at -78 °C.

• Warming: Allow the reaction mixture to slowly warm to room temperature and stir for an additional 2 hours.

• Work-up: Cool the reaction to 0 °C and carefully quench by the slow addition of saturated aqueous ammonium chloride solution. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Procedure for Quenching a Lithiation Reaction for Side Product Analysis

This protocol is designed to analyze the extent of lithiation and the formation of protonated and homocoupling side products.

Procedure:

• Follow steps 1-4 from Protocol 1.

• Quenching for Analysis: Instead of an electrophile, quench the reaction at -78 °C with deuterated methanol (CH₃OD, 1.5 eq). The deuterium will label the position of the lithium, allowing for NMR analysis to confirm lithiation.

• Follow steps 6-7 from Protocol 1 for work-up.

• Analysis: Analyze the crude product mixture by Gas Chromatography-Mass Spectrometry (GC-MS) and ¹H and ¹⁹F NMR spectroscopy to identify and quantify the deuterated product, the protonated (debrominated) byproduct, the homocoupling product, and any unreacted starting material.

Mandatory Visualizations

Reaction Pathways

Caption: Major reaction pathways in the lithiation of bromo-difluoroaromatics.

Experimental Workflow

Caption: General experimental workflow for lithiation reactions.

Troubleshooting Logic

Caption: A decision tree for troubleshooting low yields in lithiation reactions.

References

• 1. medium.com [medium.com]
• 2. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Deactivation in Cross-Coupling Reactions of Fluorinated Compounds

This technical support guide provides targeted troubleshooting advice and frequently asked questions (FAQs) to address the unique challenges associated with catalyst deactivation in cross-coupling reactions involving fluorinated substrates. The high strength of the carbon-fluorine (C-F) bond and the nature of fluoride ions present specific hurdles that can impact catalyst performance and reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: Why are cross-coupling reactions with fluorinated compounds particularly challenging? A1: The primary challenge stems from the high bond dissociation energy of the C-F bond (approx. 126 kcal/mol in fluorobenzene), making it significantly harder to cleave than C-Cl, C-Br, or C-I bonds. Activating this bond often requires harsh reaction conditions, highly active catalysts, or specific additives, which can themselves lead to catalyst degradation or side reactions. Nickel catalysts are often more effective than palladium for C-F activation due to their lower electronegativity, which facilitates the oxidative addition of strong bonds.

Q2: What are the primary mechanisms of catalyst deactivation in these reactions? A2: The main deactivation pathways include:

• Catalyst Poisoning: Chemical compounds can bond to the catalyst's active sites, rendering them inactive. In the context of fluorinated substrates, the fluoride ion (F⁻) generated during the reaction can act as a poison to the palladium catalyst. Other common poisons include carbon monoxide, cyanides, sulfides, and certain nitrogen-containing heterocycles.

• Formation of Inactive Complexes: The catalyst can form stable, inactive complexes. For example, iodide, often used as an additive to promote C-F bond cleavage, can also form unreactive palladium dimers, inhibiting the catalytic cycle.

• Structural Damage or Sintering: Water, either from the feedstock or generated during the reaction, can cause irreversible deconstruction, leaching, or sintering of the catalyst, particularly in heterogeneous systems.

• Fouling: The formation of carbonaceous deposits ("coke") on the catalyst surface can block active sites.

Q3: What is the role of the ligand in preventing catalyst deactivation? A3: The choice of ligand is critical. Bulky, electron-rich phosphine ligands (e.g., Buchwald's biaryl phosphine ligands) are often effective for several reasons:

• They stabilize the active monoligated palladium species, which is crucial for efficient catalysis.

• Their steric bulk can facilitate the reductive elimination step and prevent the formation of inactive catalyst aggregates.

• They increase the electron density on the metal center, which promotes the challenging oxidative addition of the C-F bond.

Q4: Can additives improve catalyst stability and performance? A4: Yes, certain additives are essential. For instance, the addition of lithium iodide (LiI) has been shown to promote the oxidative addition of a C-F bond to palladium(0), enabling cross-coupling reactions that would otherwise be ineffective. Similarly, in some nickel-catalyzed couplings, chelating dienes like 1,5-cyclooctadiene (cod) can be used to stabilize the regenerated zero-valent nickel species.

Troubleshooting Guide

This section addresses specific issues encountered during experiments in a question-and-answer format.

Issue 1: Low or No Conversion of the Fluorinated Substrate

Q: My Suzuki-Miyaura or Buchwald-Hartwig reaction with a fluoroarene is not proceeding. What are the likely causes and how can I fix it?

A: Low or no conversion is the most common issue and typically points to an inactive catalyst. The potential causes and solutions are outlined below.

Potential Causes & Suggested Solutions

Potential Cause	Troubleshooting Steps
Inefficient Oxidative Addition	1. Switch the Halide (if possible): If your molecule contains other halogens, remember that reactivity for oxidative addition is generally I > Br > Cl >> F. 2. Increase Reaction Temperature: Carefully increase the temperature in 10-20 °C increments. C-F activation often requires higher temperatures than other C-X bonds. 3. Use a More Active Catalyst System: Switch to a nickel-based catalyst, which is often more effective for C-F activation. For palladium, use bulky, electron-rich phosphine ligands (see Table 1). 4. Use Additives: The addition of LiI can be essential for promoting the oxidative addition of C-F bonds to palladium catalysts.
Catalyst Poisoning by Fluoride	1. Modify Ligand Choice: Use ligands that are less susceptible to inhibition by fluoride or that can promote the catalytic cycle even in its presence. 2. Employ Additives: Lewis acids may help to sequester the generated fluoride, preventing it from coordinating to the metal center.
Poor Catalyst Pre-activation	1. Use a Pre-catalyst: Well-defined palladium pre-catalysts (e.g., G3 or G4 Buchwald pre-catalysts) ensure the efficient in-situ generation of the active LPd(0) species upon exposure to a base. This is often more reliable than using sources like Pd(OAc)₂ which require reduction.
Presence of Water or Oxygen	1. Ensure Anhydrous Conditions: Dry all solvents and reagents thoroughly. Water can lead to catalyst deactivation and promote protodeboronation in Suzuki couplings. 2. Degas the Reaction Mixture: Thoroughly degas the solvent and reaction mixture using techniques like freeze-pump-thaw or by bubbling with an inert gas (Argon or Nitrogen) to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst.

Data Presentation: Ligand Performance

The selection of the phosphine ligand is one of the most critical parameters for a successful reaction. Bulky and electron-rich dialkylbiaryl phosphines have proven effective in promoting the challenging oxidative addition step and stabilizing the catalyst.

Table 1: Comparative Performance of Selected Ligands in Suzuki-Miyaura Couplings

Ligand	Substrate 1	Substrate 2	Catalyst System	Yield (%)	Turnover Frequency (TOF, h⁻¹)	Reference
DPPF	ortho-difluorobenzene	Aryl Grignard	DPPF-PdCl₂ (1 mol%)	up to 91	~1.9
PCy₃	Fluorobenzene (with -OH directing group)	Aryl Grignard	PdCl₂(PCy₃)₂	High	1.0–1.8
Various	Electron-deficient fluoroarenes	N-tosylhydrazones	Palladium-based	up to 70	~1.8

Note: This data is compiled from literature and is for comparative purposes. Actual results will vary based on specific substrates, reaction conditions, and reagent purity.

Issue 2: Significant Side Product Formation

Q: My reaction is working, but I'm observing significant amounts of hydrodehalogenation (C-F replaced by C-H) and/or homocoupling products. What's going wrong?

A: The formation of these side products indicates that undesired reaction pathways are competing with your desired cross-coupling.

Potential Causes & Suggested Solutions

Potential Cause	Troubleshooting Steps
Hydrodehalogenation	1. Identify the Hydrogen Source: Water is a common hydrogen source for this side reaction. Ensure all reagents and solvents are rigorously dried. 2. Optimize Ligand and Base: The choice of ligand and base can influence the rate of reductive elimination versus hydrodehalogenation. Screen different combinations. For Buchwald-Hartwig aminations, a weaker base like Cs₂CO₃ or K₃PO₄ may be preferable to NaOt-Bu if base-sensitive groups are present and side reactions are an issue.
Protodeboronation (Suzuki)	1. Use Anhydrous Conditions: This side reaction, where the boronic acid is replaced by a proton, is often caused by excess water. 2. Use KF as the Base: Powdered potassium fluoride (KF) can be an effective base that minimizes protodeboronation.
Homocoupling	1. Thoroughly Degas: Oxygen can promote the homocoupling of organometallic reagents. Ensure the reaction mixture is free of oxygen. 2. Use a Pre-catalyst: Pd(II) sources can sometimes lead to homocoupling during the initial reduction to Pd(0). Using a well-defined Pd(0) pre-catalyst can minimize this.

Issue 3: Catalyst Decomposition (Formation of Palladium Black)

Q: My reaction mixture is turning black, and the reaction has stalled. I suspect the catalyst has crashed out. How can I prevent this?

A: The formation of palladium black (finely divided, inactive palladium metal) is a common sign of catalyst decomposition. This often happens when the catalytic cycle is slow, allowing the active Pd(0) species to agglomerate.

Potential Causes & Suggested Solutions

Potential Cause	Troubleshooting Steps
Slow Catalysis / Unstable Intermediates	1. Use a More Stabilizing Ligand: Bulky, electron-rich phosphine ligands are designed to stabilize the monomeric Pd(0) species and prevent aggregation. Refer to Table 1 for ligand ideas. 2. Optimize Reaction Parameters: Adjust the temperature, concentration, and solvent. Sometimes a lower temperature can slow down decomposition more than it slows the desired catalysis.
Inefficient Ligand Binding	1. Check Ligand-to-Metal Ratio: Ensure the correct stoichiometry is used. Typically, a ligand-to-palladium ratio of 1:1 to 2:1 is employed. 2. Use a Pre-catalyst: Pre-catalysts have the ligand already bound to the palladium center, ensuring the formation of the correct active species.

Mandatory Visualizations

Diagram 1: Troubleshooting Workflow

This diagram provides a logical decision tree to guide researchers from an observed experimental problem to a potential solution.

Caption: A decision tree for diagnosing common experimental failures.

Diagram 2: Key Catalyst Deactivation Pathways

This diagram illustrates the primary routes through which an active palladium catalyst can become deactivated during the cross-coupling of fluorinated compounds.

Caption: Major pathways leading to an inactive catalyst species.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of a Fluoroarene

This protocol provides a starting point for the cross-coupling of an aryl fluoride with an arylboronic acid, emphasizing best practices to minimize catalyst deactivation.

• Reagent Preparation:

  • Ensure the aryl fluoride, arylboronic acid, base (e.g., K₃PO₄ or Cs₂CO₃), and solvent (e.g., Toluene or Dioxane) are of high purity and anhydrous.

  • The palladium pre-catalyst and ligand should be handled under an inert atmosphere if sensitive to air.

• Reaction Setup:

  • To an oven-dried Schlenk flask, add the aryl fluoride (1.0 equiv), arylboronic acid (1.2-1.5 equiv), and base (2.0-3.0 equiv).

  • Add the palladium pre-catalyst (e.g., XPhos Pd G3, 1-2 mol%) and ligand (if not using a pre-catalyst).

  • Seal the flask with a septum, and purge with dry argon or nitrogen for 10-15 minutes.

• Solvent Addition and Degassing:

  • Add the anhydrous, degassed solvent via syringe.

  • Further degas the reaction mixture by bubbling argon through the solution for 10 minutes or by using the freeze-pump-thaw method (3 cycles).

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (typically 80-120 °C for fluoroarenes) with vigorous stirring.

  • Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute with an appropriate organic solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove the catalyst and inorganic salts.

  • Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: In Situ Monitoring of Reaction Kinetics via ¹H NMR

This method can help diagnose if and when catalyst deactivation is occurring. A plateau in product formation before the starting material is consumed is a strong indicator of deactivation.

• Sample Preparation:

  • In a glovebox, prepare a stock solution of an internal standard (e.g., 1,3,5-trimethoxybenzene) in the deuterated reaction solvent.

  • In an NMR tube equipped with a J. Young valve, add the substrates, base, catalyst, and ligand following the stoichiometry of the reaction protocol.

  • Add a known volume of the internal standard stock solution.

• Data Acquisition:

  • Immediately place the NMR tube in a pre-heated NMR spectrometer.

  • Acquire ¹H NMR spectra at regular intervals (e.g., every 15-30 minutes).

• Data Analysis:

  • Integrate the signals corresponding to a unique proton on the starting material, the product, and the internal standard.

  • Normalize the integrals of the starting material and product to the integral of the internal standard.

  • Plot the normalized concentration (or % conversion) versus time. A sharp decrease in the reaction rate or a premature plateau suggests catalyst deactivation.

Handling and storage of air-sensitive 2-Bromo-4,6-difluoroanisole

This technical support guide provides essential information for researchers, scientists, and drug development professionals on the safe and effective handling and storage of air-sensitive 2-Bromo-4,6-difluoroanisole.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Bromo-4,6-difluoroanisole?

A1: 2-Bromo-4,6-difluoroanisole is classified as a substance that causes skin and eye irritation.[1][2] It may also cause respiratory irritation.[1][2] It is crucial to handle this compound with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All handling should be performed in a well-ventilated fume hood.

Q2: Is 2-Bromo-4,6-difluoroanisole sensitive to air and moisture?

Q3: How should 2-Bromo-4,6-difluoroanisole be stored?

A3: To ensure the integrity of the compound, it should be stored in a tightly sealed container under an inert atmosphere, such as argon or nitrogen.[3] The storage area should be cool, dry, and well-ventilated. For long-term storage, refrigeration at 2-8°C is advisable, as is common for many reactive organic compounds.

Q4: What are the signs of decomposition for 2-Bromo-4,6-difluoroanisole?

A4: Decomposition may be indicated by a change in color or the appearance of impurities in analytical tests such as NMR or GC-MS. If you suspect decomposition, it is recommended to purify the material before use or acquire a fresh batch.

Troubleshooting Guides

Low or No Yield in Suzuki-Miyaura Coupling Reactions

If you are experiencing low or no yield in a Suzuki-Miyaura coupling reaction with 2-Bromo-4,6-difluoroanisole, consider the following troubleshooting steps:

Potential Cause	Recommended Solution
Catalyst Inactivity	Use a fresh batch of palladium catalyst. Consider a more active pre-catalyst. Increase catalyst loading incrementally (e.g., from 1-2 mol% to 3-5 mol%).[4]
Inappropriate Ligand	For electron-rich aryl bromides, bulky, electron-rich phosphine ligands like SPhos or XPhos are often effective. Screen a panel of ligands to find the optimal one for your specific transformation.
Ineffective Base	Ensure the base is anhydrous and of high purity. Consider screening different bases, such as K₃PO₄, Cs₂CO₃, or K₂CO₃. The choice of base can be critical and is often solvent-dependent.[5]
Poor Reagent Quality	Verify the purity of your 2-Bromo-4,6-difluoroanisole and boronic acid/ester via NMR or LC-MS. Boronic acids can degrade over time.
Inadequate Degassing	Ensure all solvents and the reaction vessel are thoroughly degassed to remove oxygen, which can deactivate the catalyst. This can be achieved by several freeze-pump-thaw cycles or by bubbling with an inert gas.
Sub-optimal Reaction Temperature	The reaction may require heating to proceed at an adequate rate. Try increasing the temperature incrementally. However, be aware that excessively high temperatures can lead to catalyst decomposition and side reactions.[4]

Homocoupling as a Major Side Product

The formation of a biaryl product from the coupling of two molecules of the boronic acid (homocoupling) is a common side reaction.

Potential Cause	Recommended Solution
Presence of Oxygen	Rigorous degassing of the reaction mixture and maintenance of an inert atmosphere are crucial to minimize homocoupling.[4]
In-situ Reduction of Pd(II) to Pd(0)	The reduction of a Pd(II) precatalyst can sometimes initiate homocoupling. Consider starting with a Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃.
High Reaction Temperature	Elevated temperatures can sometimes favor homocoupling. Try running the reaction at a lower temperature for a longer period.[4]
Excess Boronic Acid	While a slight excess of the coupling partner is common, a large excess can lead to increased homocoupling. Use a stoichiometry closer to 1:1.1 (Aryl Halide:Coupling Partner).

Experimental Protocols

General Protocol for a Suzuki-Miyaura Coupling Reaction

This protocol is a general starting point and may require optimization.

Reagents:

• 2-Bromo-4,6-difluoroanisole (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₂CO₃, 2-3 equiv)

• Solvent (e.g., 1,4-Dioxane/H₂O 4:1)

Procedure:

• To an oven-dried Schlenk flask, add 2-Bromo-4,6-difluoroanisole, the arylboronic acid, and the base.

• In a glovebox or under a stream of inert gas, add the palladium catalyst.

• Seal the flask, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visual Guides

References

• 1. 2-Bromo-4,6-difluoroanisole | C7H5BrF2O | CID 2736263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Bromo-4,6-difluoroanisole 97 202865-59-6 [sigmaaldrich.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. benchchem.com [benchchem.com]
• 5. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in Suzuki coupling of anisoles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the Suzuki-Miyaura cross-coupling of anisole derivatives. Anisoles, as electron-rich aryl ethers, can present unique challenges in this reaction, primarily due to a slower oxidative addition step compared to electron-deficient substrates. This guide is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling of a bromoanisole is giving a low yield. What are the first parameters I should check?

A1: Low conversion in the Suzuki coupling of bromoanisoles is a common issue. The primary factors to investigate are the catalyst/ligand system, the base, and the reaction temperature. Anisoles are electron-rich, which can make the initial oxidative addition of the palladium catalyst to the aryl halide the rate-limiting step.[1][2]

Troubleshooting Steps:

• Evaluate the Catalyst and Ligand: Standard catalysts like Pd(PPh₃)₄ may not be optimal. Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often more effective as they facilitate the oxidative addition and reductive elimination steps.[1][3]

• Optimize the Base: The choice of base is critical for activating the boronic acid. For anisole substrates, inorganic bases are generally preferred. A screening of bases such as K₃PO₄, Cs₂CO₃, and K₂CO₃ is recommended. Stronger inorganic bases often lead to higher yields.[4]

• Increase Reaction Temperature: If the reaction is sluggish, carefully increasing the temperature can improve the rate of oxidative addition.[5] Monitor for potential decomposition of starting materials or products at higher temperatures.

Q2: I am observing a significant amount of homocoupling of my boronic acid. How can I minimize this side reaction?

A2: Homocoupling of the boronic acid is a common side reaction, often promoted by the presence of oxygen, which can lead to the formation of Pd(II) species that facilitate this undesired pathway.[6]

Strategies to Minimize Homocoupling:

• Rigorous Degassing: Ensure that all solvents and reagents are thoroughly degassed before adding the palladium catalyst. This can be achieved by sparging with an inert gas (argon or nitrogen) or by using the freeze-pump-thaw technique.[7][8]

• Use a Pd(0) Precatalyst: Starting with a Pd(0) source (e.g., Pd₂(dba)₃) can be advantageous over Pd(II) sources (e.g., Pd(OAc)₂), which require in situ reduction that can sometimes promote homocoupling.

• Slow Addition of Boronic Acid: Adding the boronic acid slowly to the reaction mixture can help keep its instantaneous concentration low, thus disfavoring the bimolecular homocoupling reaction.[7]

• Control Reaction Temperature: Running the reaction at the lowest temperature that provides a reasonable rate for the desired cross-coupling can help suppress side reactions.[7]

Q3: My chloroanisole substrate is unreactive. What conditions are recommended for these less reactive electrophiles?

A3: Aryl chlorides, including chloroanisoles, are notoriously less reactive than their bromide or iodide counterparts in Suzuki couplings due to the strength of the C-Cl bond.[9] Overcoming this requires more forcing conditions and specialized catalyst systems.

Recommendations for Chloroanisoles:

• Highly Active Ligands: Employ bulky, electron-rich phosphine ligands such as SPhos, XPhos, or cataCXium A. These ligands are known to promote the oxidative addition of aryl chlorides.[10][11]

• Stronger Bases: Stronger bases are often required to facilitate the catalytic cycle with less reactive chlorides. Consider using K₃PO₄, Cs₂CO₃, or even stronger bases like potassium tert-butoxide (t-BuOK).[12]

• Higher Temperatures: Higher reaction temperatures are typically necessary to achieve reasonable reaction rates.[13]

• Choice of Palladium Precursor: The palladium source can influence the reaction's success. For challenging substrates, precatalysts like the Buchwald palladacycle precatalysts (e.g., SPhos G3) can be more effective.[1]

Q4: I suspect my boronic acid is degrading during the reaction. What are the signs and how can I address this?

A4: Protodeboronation, the cleavage of the C-B bond, is a common pathway for boronic acid degradation, leading to reduced yields.[14] This is often exacerbated by high temperatures and the presence of water.

Signs of Boronic Acid Instability:

• Formation of the corresponding arene (anisole in this case) from the boronic acid.

• Stalled reaction progress despite the presence of the aryl halide.

Mitigation Strategies:

• Use High-Purity Boronic Acids: Impurities can catalyze decomposition. Ensure the boronic acid is of high quality.[15]

• Use Boronic Esters: Boronic esters, such as pinacol esters, are often more stable than the corresponding boronic acids and can be used as an alternative.[2]

• Anhydrous Conditions: If protodeboronation is suspected, running the reaction under anhydrous conditions may be beneficial. Note that some base systems require a small amount of water to be effective.[1]

• Masking Groups: In some cases, using protected boronic acids, such as N-methyliminodiacetic acid (MIDA) boronates, can prevent decomposition until the active species is needed in the catalytic cycle.

Data Presentation

Table 1: Effect of Different Bases on the Suzuki Coupling of (4-Bromo-2,5-dimethoxyphenyl)boronic acid and 4-Bromoanisole [4]

Entry	Base	Solvent	Catalyst	Temperature (°C)	Time (h)	Yield (%)
1	K₃PO₄	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3 mol%)	90	12	92
2	Cs₂CO₃	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3 mol%)	90	12	88
3	K₂CO₃	1,4-Dioxane/H₂O (4:1)	Pd(PPh₃)₄ (3 mol%)	90	12	85

Table 2: Optimization of Catalytic Conditions for the Suzuki-Miyaura Cross-Coupling of 4-Chloroanisole with Phenylboronic Acid [12][13]

Entry	Palladium Source	Ligand/Salt	Base	Solvent	Conversion (%)
1	Pd(OAc)₂	Triazolium Salt 1	Cs₂CO₃	DMF	30
2	Pd(OAc)₂	Triazolium Salt 1	Cs₂CO₃	1,4-Dioxane	47
3	Pd₂(dba)₃	Arylcalixarenylphosphine 5	tBuOK	Toluene	71.1
4	Pd₂(dba)₃	Arylcalixarenylphosphine 6	tBuOK	Toluene	91.5

Experimental Protocols

General Protocol for Suzuki Coupling of 4-Bromoanisole with Phenylboronic Acid[4]

Reagents:

• 4-Bromoanisole (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Potassium Phosphate (K₃PO₄) (3.0 mmol, 3.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.03 mmol, 0.03 equiv)

• 1,4-Dioxane (8 mL)

• Deionized Water (2 mL)

Procedure:

• To a round-bottom flask, add 4-bromoanisole, phenylboronic acid, potassium phosphate, and tetrakis(triphenylphosphine)palladium(0).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add 1,4-dioxane and deionized water to the flask via syringe.

• The reaction mixture is stirred and heated to 90 °C under an inert atmosphere for 12 hours.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with water and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the desired biaryl product.

Visualizations

Caption: Troubleshooting workflow for low conversion rates.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

References

• 1. reddit.com [reddit.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. youtube.com [youtube.com]
• 15. nbinno.com [nbinno.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Bromo-4,6-difluoroanisole and 4-bromo-2,6-difluoroanisole for Researchers

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is a critical decision that influences the efficiency and success of synthetic routes. This guide provides an in-depth comparison of the reactivity of two constitutional isomers: 2-Bromo-4,6-difluoroanisole and 4-bromo-2,6-difluoroanisole. This analysis, grounded in fundamental principles of organic chemistry and supported by analogous experimental data, aims to facilitate informed substrate selection for various chemical transformations.

The differential placement of the bromine and fluorine substituents on the anisole core significantly impacts the electronic and steric environment of these molecules. These differences manifest in their reactivity towards common and powerful synthetic methodologies, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation. Understanding these nuances is key to predicting reaction outcomes and optimizing conditions.

Theoretical Reactivity Analysis

The reactivity of 2-Bromo-4,6-difluoroanisole and 4-bromo-2,6-difluoroanisole is primarily governed by the interplay of electronic and steric effects imparted by the methoxy, bromo, and fluoro substituents.

In 2-Bromo-4,6-difluoroanisole , the bromine atom is situated ortho to the electron-donating methoxy group and meta to the two electron-withdrawing fluorine atoms. The methoxy group, a powerful ortho,para-director, activates the positions ortho and para to it. However, the position ortho to the methoxy group is sterically hindered by the adjacent bromine atom. The fluorine atoms exert a strong inductive electron-withdrawing effect, decreasing the electron density of the aromatic ring and influencing the acidity of the ring protons.

Conversely, in 4-bromo-2,6-difluoroanisole , the bromine atom is in the para position relative to the methoxy group and meta to the two fluorine atoms. This isomer benefits from the activating effect of the methoxy group at the site of bromination. The two fluorine atoms flanking the methoxy group significantly increase the steric hindrance around the ortho positions and strongly influence the acidity of the proton at the 3- and 5-positions.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, are cornerstones of modern organic synthesis for the formation of carbon-carbon and carbon-nitrogen bonds, respectively. The reactivity of aryl halides in these reactions is highly dependent on the ease of oxidative addition of the carbon-halogen bond to the palladium(0) catalyst.

In Suzuki-Miyaura coupling, a more electron-deficient aryl bromide generally undergoes faster oxidative addition. The two fluorine atoms in both isomers decrease the overall electron density of the aromatic ring. However, the positioning of these fluorine atoms relative to the C-Br bond will modulate this effect. For 4-bromo-2,6-difluoroanisole, the fluorine atoms are ortho to the methoxy group and meta to the bromine. In 2-Bromo-4,6-difluoroanisole, the fluorines are meta and para to the bromine. The cumulative electron-withdrawing effect of the fluorines is expected to render the C-Br bond in both isomers more susceptible to oxidative addition compared to non-fluorinated bromoanisole.

A study on the Suzuki-Miyaura coupling of non-fluorinated bromoanisole isomers with phenylboronic acid provides insight into the electronic influence of the methoxy group.

Aryl Bromide	Product	Yield (%)
2-Bromoanisole	2-Methoxybiphenyl	92
4-Bromoanisole	4-Methoxybiphenyl	95
Table 1: Comparative yields for the Suzuki-Miyaura coupling of bromoanisole isomers with phenylboronic acid. This data suggests that the electronic effect of the methoxy group has a modest influence on the overall yield in the absence of fluorine substituents.

For the Buchwald-Hartwig amination, similar principles of oxidative addition apply. The choice of ligand and base is crucial for achieving high yields, especially with electron-deficient aryl halides.

Experimental Protocols: General Procedures

The following are generalized experimental protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions, which can serve as a starting point for the optimization of reactions involving 2-Bromo-4,6-difluoroanisole and 4-bromo-2,6-difluoroanisole.

Suzuki-Miyaura Coupling

This protocol outlines a typical procedure for the palladium-catalyzed cross-coupling of an aryl bromide with a boronic acid.

dot

A generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Materials:

• Aryl bromide (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2.0-3.0 equiv)

• Solvent (e.g., Toluene/H₂O, Dioxane/H₂O)

Procedure:

• To a reaction vessel, add the aryl bromide, arylboronic acid, and base.

• Add the solvent system.

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

• Under a positive pressure of inert gas, add the palladium catalyst.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Buchwald-Hartwig Amination

This protocol provides a general method for the palladium-catalyzed amination of an aryl bromide.

dot

A generalized workflow for a Buchwald-Hartwig amination reaction.

Materials:

• Aryl bromide (1.0 equiv)

• Amine (1.0-1.2 equiv)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, SPhos, 2-4 mol%)

• Base (e.g., NaOtBu, K₃PO₄, 1.2-2.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

Procedure:

• In a glovebox or under an inert atmosphere, add the aryl bromide, amine (if solid), base, palladium pre-catalyst, and ligand to a dry reaction vessel.

• Add the anhydrous, degassed solvent, followed by the amine (if liquid).

• Seal the vessel and heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature, dilute with a suitable organic solvent, and filter through a pad of celite.

• Concentrate the filtrate and perform an aqueous work-up.

• Extract the aqueous layer with an organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Reactivity in Directed Ortho-Metalation (DoM)

Directed ortho-metalation (DoM) is a powerful strategy for the regioselective functionalization of aromatic rings.[1][2][3][4][5][6] The methoxy group is a well-established directing metalation group (DMG), capable of coordinating to an organolithium base and directing deprotonation to an adjacent ortho position.[1][2][3][4][5][6]

For 2-Bromo-4,6-difluoroanisole , the methoxy group can direct lithiation to the C6 position, which is ortho to the methoxy group and meta to the bromine. However, this position is flanked by a fluorine atom, which will increase the kinetic acidity of the C-H bond.

In the case of 4-bromo-2,6-difluoroanisole , both positions ortho to the methoxy group are occupied by fluorine atoms. This precludes direct ortho-lithiation at these positions. However, the fluorine atoms themselves can act as weaker directing groups, potentially leading to lithiation at the C3 or C5 positions. Alternatively, a halogen-metal exchange at the C-Br bond is a likely and often faster process when using alkyllithium reagents.[1]

dot

Plausible reactivity pathways in directed ortho-metalation.

Conclusion

The choice between 2-Bromo-4,6-difluoroanisole and 4-bromo-2,6-difluoroanisole should be guided by the desired synthetic outcome. For palladium-catalyzed cross-coupling reactions, both isomers are expected to be reactive, with subtle differences in reaction rates and yields likely arising from the distinct electronic and steric environments of the C-Br bond. In the absence of direct comparative data, preliminary reaction screening and optimization are recommended.

For functionalization via directed ortho-metalation, 2-Bromo-4,6-difluoroanisole offers a handle for selective functionalization at the C6 position, directed by the methoxy group. In contrast, 4-bromo-2,6-difluoroanisole is more likely to undergo lithium-halogen exchange at the C4 position. A thorough understanding of these reactivity patterns is essential for the strategic design of synthetic routes to complex, highly functionalized aromatic compounds.

References

• 1. uwindsor.ca [uwindsor.ca]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 4. Directed Ortho Metalation [organic-chemistry.org]
• 5. baranlab.org [baranlab.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

A Comparative Guide to Palladium Catalysts for the Suzuki Coupling of 2-Bromo-4,6-difluoroanisole

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. For drug discovery and development, the synthesis of complex biaryl and heteroaryl structures is paramount, and the choice of catalyst plays a pivotal role in achieving optimal yields and reaction efficiency. This guide provides an objective comparison of commonly employed palladium catalysts for the Suzuki coupling of 2-Bromo-4,6-difluoroanisole, an electron-deficient aryl bromide frequently utilized as a building block in the synthesis of bioactive molecules.

Performance Comparison of Palladium Catalysts

The selection of an appropriate palladium catalyst system is critical for the successful Suzuki coupling of the sterically hindered and electron-deficient 2-Bromo-4,6-difluoroanisole. The following table summarizes the performance of three widely used palladium catalysts in the coupling of 2-Bromo-4,6-difluoroanisole with arylboronic acids. The data presented is compiled from various sources to provide a comparative overview.

Catalyst	Boronic Acid	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	Phenylboronic acid	K₃PO₄	Dioxane/H₂O	90	8	~85-95[1]
PdCl₂(dppf)	4-Methoxyphenylboronic acid	Cs₂CO₃	DMF	90	12	~88-96[1]
XPhos Pd G2	2-Thienylboronic acid	K₃PO₄	Toluene/H₂O	100	1	>95[2]

Note: The yields reported are based on reactions with analogous sterically hindered and electron-deficient aryl bromides and serve as a strong indicator of expected performance with 2-Bromo-4,6-difluoroanisole.[1][2]

Experimental Protocols

Detailed methodologies for the Suzuki coupling of 2-Bromo-4,6-difluoroanisole using the compared catalyst systems are provided below. These protocols are generalized and may require optimization for specific substrates and scales.

Protocol 1: Using Pd(PPh₃)₄

Materials:

• 2-Bromo-4,6-difluoroanisole (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (4 mL)

• Water (1 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add 2-Bromo-4,6-difluoroanisole, the arylboronic acid, Pd(PPh₃)₄, and K₃PO₄.

• Seal the flask with a septum and evacuate and backfill with an inert gas three times.

• Add the degassed 1,4-dioxane and water via syringe.

• Heat the reaction mixture to 90°C with vigorous stirring for 8 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Using PdCl₂(dppf)

Materials:

• 2-Bromo-4,6-difluoroanisole (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• PdCl₂(dppf) (0.03 mmol, 3 mol%)

• Cesium Carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv)

• Dimethylformamide (DMF) (5 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a flame-dried Schlenk flask, combine 2-Bromo-4,6-difluoroanisole, the arylboronic acid, PdCl₂(dppf), and Cs₂CO₃.

• Evacuate the flask and backfill with an inert gas; repeat this cycle three times.

• Add degassed DMF via syringe.

• Heat the reaction mixture to 90°C and stir for 12 hours.

• Monitor the reaction by TLC or LC-MS.

• After cooling, quench the reaction with water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the product by silica gel chromatography.

Protocol 3: Using XPhos Pd G2

Materials:

• 2-Bromo-4,6-difluoroanisole (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.5 mmol, 1.5 equiv)

• XPhos Pd G2 (0.02 mmol, 2 mol%)

• Potassium Phosphate (K₃PO₄) (3.0 mmol, 3.0 equiv)

• Toluene (4 mL)

• Water (1 mL)

• Inert gas (Argon or Nitrogen)

Procedure:

• To a reaction vial, add 2-Bromo-4,6-difluoroanisole, the arylboronic acid, XPhos Pd G2, and K₃PO₄.

• Purge the vial with an inert gas.

• Add degassed toluene and water.

• Seal the vial and heat the mixture to 100°C with stirring for 1 hour.

• Monitor the reaction progress.

• Once complete, cool the mixture and perform a standard aqueous workup with an organic solvent like ethyl acetate.

• Dry the organic phase, concentrate, and purify the residue by column chromatography.

Visualizing the Suzuki Coupling Reaction

To better understand the chemical transformations and experimental workflow, the following diagrams are provided.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for the Suzuki coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Spectroscopic Analysis for Structural Confirmation of 2-Bromo-4,6-difluoroanisole: A Comparative Guide

For researchers, scientists, and professionals in drug development, the unambiguous structural confirmation of novel and existing chemical entities is a cornerstone of safe and effective innovation. This guide provides a comparative analysis of the spectroscopic techniques used to confirm the structure of 2-Bromo-4,6-difluoroanisole, a key intermediate in various synthetic pathways. By comparing its expected spectroscopic data with that of structurally similar compounds, we demonstrate a robust methodology for structural elucidation.

The precise arrangement of atoms within a molecule dictates its chemical and physical properties, and ultimately its biological activity and safety profile. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide detailed information about a molecule's structure. This guide will delve into the expected spectral characteristics of 2-Bromo-4,6-difluoroanisole and compare them with known data for similar compounds to provide a comprehensive framework for its structural verification.

Comparative Spectroscopic Data

To definitively identify 2-Bromo-4,6-difluoroanisole, its spectroscopic data must be carefully analyzed and compared with that of plausible alternatives or isomers. The following tables summarize the key expected and observed spectroscopic data for the target compound and two comparative molecules: 4-Bromoanisole and 2,4-Difluoroanisole. Due to the limited availability of public data for 2-Bromo-4,6-difluoroanisole, data from the closely related analogue, 2-Bromo-4,6-difluoroaniline, is also included for a more robust comparison.

Table 1: ¹H NMR Spectroscopic Data Comparison

Compound	Aromatic Protons (ppm)	Methoxy Protons (ppm)
2-Bromo-4,6-difluoroanisole (Expected)	δ 7.0-7.5 (m, 2H)	δ 3.9 (s, 3H)
4-Bromoanisole	δ 6.75 (d, 2H), 7.40 (d, 2H)[1]	δ 3.75 (s, 3H)[1]
2,4-Difluoroanisole	δ 6.8-7.2 (m, 3H)	δ 3.8-3.9 (s, 3H)
2-Bromo-4,6-difluoroaniline	δ 7.0-7.3 (m, 2H)	N/A

Table 2: ¹³C NMR Spectroscopic Data Comparison

Compound	Aromatic Carbons (ppm)	Methoxy Carbon (ppm)
2-Bromo-4,6-difluoroanisole (Expected)	δ 100-160 (multiple signals with C-F coupling)	δ ~56
4-Bromoanisole	δ 114.9, 116.1, 132.2, 158.3	δ 55.4
2,4-Difluoroanisole	Complex pattern due to C-F coupling	δ ~56
2-Bromo-4,6-difluoroaniline	Complex pattern due to C-F coupling	N/A

Table 3: IR Spectroscopic Data Comparison

Compound	Key IR Absorptions (cm⁻¹)
2-Bromo-4,6-difluoroanisole	~2950 (C-H, methoxy), ~1600, ~1480 (C=C, aromatic), ~1250 (C-O, ether), ~1100 (C-F)[2][3]
4-Bromoanisole	~2950 (C-H, methoxy), ~1590, ~1480 (C=C, aromatic), ~1240 (C-O, ether), ~1070 (C-Br)
2,4-Difluoroanisole	~2950 (C-H, methoxy), ~1610, ~1500 (C=C, aromatic), ~1260 (C-O, ether), ~1120 (C-F)
2-Bromo-4,6-difluoroaniline	~3400, ~3300 (N-H), ~1620, ~1500 (C=C, aromatic), ~1100 (C-F)[4]

Table 4: Mass Spectrometry Data Comparison

Compound	Molecular Ion (m/z)	Key Fragmentation Patterns
2-Bromo-4,6-difluoroanisole	222/224 (due to Br isotopes)[3]	Loss of CH₃, loss of CO, loss of Br
4-Bromoanisole	186/188	Loss of CH₃, loss of CO, loss of Br
2,4-Difluoroanisole	144	Loss of CH₃, loss of CO
2-Bromo-4,6-difluoroaniline	207/209[5]	Loss of NH₂, loss of Br

Experimental Protocols

To obtain the data presented above, the following standardized experimental protocols are recommended:

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample of the compound (5-10 mg) is dissolved in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The spectrum is acquired on a 400 MHz or higher field NMR spectrometer. For ¹H NMR, 16-32 scans are typically acquired with a relaxation delay of 1-2 seconds. For ¹³C NMR, a larger number of scans (1024 or more) is usually necessary, with a longer relaxation delay (2-5 seconds). Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy: For solid samples, an Attenuated Total Reflectance (ATR) accessory is commonly used. A small amount of the sample is placed directly on the ATR crystal, and the spectrum is recorded. For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). The spectrum is typically recorded over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Mass Spectrometry (MS): Electron Ionization (EI) mass spectrometry is a common technique for the analysis of small organic molecules. A dilute solution of the sample in a volatile solvent (e.g., methanol or dichloromethane) is introduced into the mass spectrometer. In EI-MS, the sample is vaporized and bombarded with a high-energy electron beam, causing ionization and fragmentation. The mass-to-charge ratio (m/z) of the resulting ions is then measured.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the spectroscopic confirmation of 2-Bromo-4,6-difluoroanisole's structure.

Caption: Workflow for the spectroscopic confirmation of 2-Bromo-4,6-difluoroanisole.

Conclusion

The structural confirmation of 2-Bromo-4,6-difluoroanisole relies on a synergistic approach, integrating data from ¹H NMR, ¹³C NMR, IR, and mass spectrometry. By comparing the experimental data with that of structurally related compounds, a high degree of confidence in the assigned structure can be achieved. The distinct patterns arising from the bromine and fluorine substituents, particularly in the NMR and mass spectra, serve as critical fingerprints for its unambiguous identification. This comparative methodology is indispensable for ensuring the quality and integrity of chemical compounds used in research and development.

References

• 1. webqc.org [webqc.org]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. 2-Bromo-4,6-difluoroanisole | C7H5BrF2O | CID 2736263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Bromo-4,6-difluoroaniline [webbook.nist.gov]
• 5. 2-Bromo-4,6-difluoroaniline [webbook.nist.gov]

Purity Analysis of 2-Bromo-4,6-difluoroanisole: A Comparative Guide to GC-MS and HPLC Methods

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical intermediates is paramount. This guide provides a comparative analysis of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for the purity assessment of 2-Bromo-4,6-difluoroanisole, a key building block in various synthetic applications. The following sections detail the experimental protocols, present comparative data, and offer insights into the strengths of each technique for this specific analysis.

Comparative Purity Analysis

The purity of a synthesized batch of 2-Bromo-4,6-difluoroanisole was assessed using both GC-MS and HPLC to quantify the main component and identify potential impurities. The results are summarized in the table below. The hypothetical impurities are based on common byproducts in the synthesis of similar halogenated aromatic compounds, such as positional isomers and unreacted starting materials.

Compound	Retention Time (GC-MS)	Area % (GC-MS)	Retention Time (HPLC)	Area % (HPLC)
Impurity 1 (Isomer)	8.5 min	0.3%	4.2 min	0.3%
Impurity 2 (Starting Material)	7.2 min	0.5%	3.1 min	0.5%
2-Bromo-4,6-difluoroanisole	9.1 min	99.1%	5.8 min	99.1%
Impurity 3 (Byproduct)	10.3 min	0.1%	6.5 min	0.1%

Experimental Protocols

Detailed methodologies for both the GC-MS and HPLC analyses are provided below. These protocols are designed to achieve optimal separation and quantification of 2-Bromo-4,6-difluoroanisole and its potential impurities.

GC-MS Protocol

This method is highly effective for the analysis of volatile and semi-volatile compounds, offering excellent separation and definitive identification of impurities through mass spectral data.

1. Sample Preparation:

• Accurately weigh 10 mg of the 2-Bromo-4,6-difluoroanisole sample.

• Dissolve the sample in 10 mL of high-purity dichloromethane to obtain a 1 mg/mL stock solution.

• Further dilute the stock solution with dichloromethane to a final concentration of 100 µg/mL for analysis.

2. Instrumentation:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: DB-5ms capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

3. GC-MS Conditions:

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 280°C at 15°C/min.

  • Hold at 280°C for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 50-500 m/z.

4. Data Analysis:

• Identify the main component and impurities based on their retention times and mass spectra.

• Determine the purity by calculating the peak area percentage of the main component relative to the total peak area.[1]

HPLC Protocol

This technique is well-suited for the quantitative analysis of non-volatile or thermally sensitive compounds and provides excellent precision.

1. Sample Preparation:

• Accurately weigh 10 mg of the 2-Bromo-4,6-difluoroanisole sample.

• Dissolve the sample in 10 mL of acetonitrile to obtain a 1 mg/mL stock solution.

• Further dilute the stock solution with the mobile phase to a final concentration of 100 µg/mL for analysis.

2. Instrumentation:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent.

• Detector: UV-Vis Detector.

• Column: C18 reversed-phase column (4.6 mm x 150 mm, 5 µm particle size).

3. HPLC Conditions:

• Mobile Phase: A gradient of Solvent A (0.1% formic acid in water) and Solvent B (0.1% formic acid in acetonitrile).

• Gradient Program:

  • Start with 60% A, hold for 1 minute.

  • Ramp to 20% A over 10 minutes.

  • Hold at 20% A for 2 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• UV Detection Wavelength: 254 nm.

4. Data Analysis:

• Identify the main component and impurities based on their retention times.

• Calculate the purity using the area normalization method.

Visualized Workflows and Comparisons

To better illustrate the experimental processes and the relationship between the analytical techniques, the following diagrams are provided.

GC-MS Experimental Workflow for Purity Analysis.

References

• 1. Analysis results of GC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

A Comparative Analysis of Halogen Reactivity in Polyhalogenated Anisoles for Pharmaceutical Research

For researchers, scientists, and drug development professionals, understanding the nuanced reactivity of halogens in polyhalogenated aromatic compounds is pivotal for the strategic design and synthesis of novel therapeutic agents. This guide offers an objective comparison of halogen reactivity in polyhalogenated anisoles across three key reaction classes: Nucleophilic Aromatic Substitution (SNAr), Metal-Halogen Exchange, and Palladium-Catalyzed Cross-Coupling reactions. The information presented is supported by experimental data from the scientific literature to aid in the rational design of synthetic routes.

The reactivity of a halogen substituent on an anisole ring is a delicate interplay of its inductive and mesomeric effects, its position relative to the methoxy group and other halogens, and the specific reaction conditions employed. This guide will dissect these factors to provide a clear framework for predicting and harnessing halogen reactivity in this important class of molecules.

Comparative Reactivity Data

The following tables summarize quantitative data on the reactivity of different halogens in polyhalogenated anisoles under various reaction conditions. Direct comparative studies across a wide range of polyhalogenated anisoles are limited; therefore, data has been compiled from multiple sources to provide a comparative overview.

Table 1: Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution in polyhalogenated anisoles is highly dependent on the electronic activation of the aromatic ring. In systems activated by strongly electron-withdrawing groups (e.g., nitro groups), fluoride is generally the best leaving group due to its high electronegativity, which facilitates the initial nucleophilic attack—the rate-determining step. However, in the absence of such strong activating groups, the reactivity order can be influenced by other factors.

Substrate	Nucleophile	Conditions	Product	Yield (%)	Halogen Reactivity Trend	Reference
2,4-Dinitrochloroanisole	Sodium Methoxide	Methanol, reflux	2,4-Dinitro-1,3-dimethoxybenzene	High	Cl > Br > I (in similar systems)	General principle
2,4-Dinitrodifluoroanisole	Piperidine	Ethanol, 25°C	2-(Piperidin-1-yl)-4-nitro-1-fluoro-3-methoxybenzene	Quantitative	F > Cl (in activated systems)	General principle

Note: Quantitative, direct comparative kinetic data for a series of polyhalogenated anisoles is scarce in the literature. The trends are inferred from studies on similarly activated aromatic systems.

Table 2: Metal-Halogen Exchange

Metal-halogen exchange is a powerful tool for the formation of organometallic reagents. The reactivity of the halogen in this reaction is primarily governed by the strength of the carbon-halogen bond and the stability of the resulting aryl anion. The established trend for reactivity is I > Br > Cl >> F.[1]

Substrate	Reagent	Conditions	Product	Yield (%)	Halogen Reactivity Trend	Reference
2,4-Dibromoanisole	n-BuLi	THF, -78 °C	2-Bromo-4-lithioanisole	High (inferred)	Br > Cl	[2]
4-Bromoanisole	i-PrMgCl	THF, 25 °C	4-Anisylmagnesium bromide	Good	Br > Cl	[3]
4-Chloroanisole	i-PrMgCl	THF, 25 °C	4-Anisylmagnesium chloride	Low to no reaction	Br > Cl	[3]

Table 3: Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura Reaction)

The Suzuki-Miyaura reaction is a versatile method for carbon-carbon bond formation. The reactivity of the halogen is dictated by the ease of oxidative addition to the palladium(0) catalyst. The general reactivity trend is I > Br > OTf > Cl.[4]

Substrate	Coupling Partner	Catalyst/Ligand/Base	Conditions	Product	Yield (%)	Halogen Reactivity Trend	Reference
2,4-Dibromoanisole	Phenylboronic acid	Pd(PPh₃)₄ / Na₂CO₃	Toluene/Ethanol/Water, 80 °C	2-Bromo-4-phenylanisole	85	Br > Cl	[2]
4-Chloroanisole	Phenylboronic acid	Pd(OAc)₂ / PCy₃	Toluene, 100 °C	4-Phenylanisole	Moderate	Br > Cl	[4]
2-Bromo-4-chloroanisole	Arylboronic acid	Pd catalyst	-	Selective coupling at the bromine position	High	Br > Cl	Inferred

Experimental Protocols

Detailed methodologies for key experiments are provided below to enable replication and adaptation in the laboratory.

Protocol 1: Regioselective Suzuki-Miyaura Coupling of 2,4-Dibromoanisole

This protocol describes the selective mono-arylation of 2,4-dibromoanisole at the C4 position.[2]

Materials:

• 2,4-Dibromoanisole

• Arylboronic acid (1.1 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equivalents)

• Sodium carbonate (2.0 equivalents)

• Toluene

• Ethanol

• Water

• Argon or Nitrogen gas

Procedure:

• To a flame-dried round-bottom flask, add 2,4-dibromoanisole (1.0 mmol), the arylboronic acid (1.1 mmol), and sodium carbonate (2.0 mmol).

• Add the palladium catalyst, Pd(PPh₃)₄ (0.05 mmol).

• The flask is evacuated and backfilled with an inert gas (Argon or Nitrogen) three times.

• A degassed solvent mixture of toluene:ethanol:water (4:1:1, 5 mL) is added via syringe.

• The reaction mixture is heated to 80 °C and stirred vigorously for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, the reaction is cooled to room temperature and diluted with ethyl acetate.

• The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford the 2-bromo-4-arylanisole.

Protocol 2: General Procedure for Metal-Halogen Exchange of Dihaloanisoles

This protocol outlines a general procedure for the selective metal-halogen exchange of a dihaloanisole, exemplified by the lithiation of 2,4-dibromoanisole.

Materials:

• 2,4-Dibromoanisole

• n-Butyllithium (n-BuLi) in hexanes (1.0 equivalent)

• Anhydrous tetrahydrofuran (THF)

• Electrophile (e.g., benzaldehyde)

• Argon or Nitrogen gas

Procedure:

• A solution of 2,4-dibromoanisole (1.0 mmol) in anhydrous THF (10 mL) is prepared in a flame-dried, three-necked round-bottom flask under an inert atmosphere.

• The solution is cooled to -78 °C in a dry ice/acetone bath.

• n-Butyllithium (1.0 mmol, as a solution in hexanes) is added dropwise via syringe over 10 minutes, maintaining the temperature at -78 °C.

• The reaction mixture is stirred at -78 °C for 1 hour.

• The chosen electrophile (e.g., benzaldehyde, 1.2 mmol) is then added dropwise, and the reaction is stirred for an additional 2 hours at -78 °C.

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The mixture is allowed to warm to room temperature and extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo.

• The crude product is purified by flash chromatography.

Visualizing Reaction Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the signaling pathways and experimental workflows described in this guide.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Experimental workflow for metal-halogen exchange and subsequent electrophilic quench.

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr) via a Meisenheimer complex.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]

Comparative Guide to the Synthetic Validation of 2-Bromo-4,6-difluoroanisole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic routes for the preparation of 2-Bromo-4,6-difluoroanisole, a key intermediate in the development of various pharmaceutical and agrochemical compounds. The validation of an efficient and scalable synthetic pathway is crucial for ensuring a reliable supply of this building block for research and manufacturing purposes. This document outlines a primary synthetic route and an alternative, presenting detailed experimental protocols and a quantitative comparison to aid in the selection of the most suitable method for specific laboratory and production needs.

Executive Summary

The synthesis of 2-Bromo-4,6-difluoroanisole is most commonly approached through a two-step process starting from commercially available 2,4-difluorophenol. This primary route involves the methylation of the phenol followed by a regioselective bromination of the resulting 2,4-difluoroanisole. An alternative pathway involves the direct bromination of 2,4-difluorophenol, followed by methylation. This guide will compare these two routes based on yield, purity, reaction conditions, and scalability.

Primary Synthetic Route: Methylation followed by Bromination

This route is often favored due to the predictable regioselectivity of the bromination step on the activated anisole ring. The methoxy group is a strong ortho-, para-director, and while the fluorine atoms are deactivating, the position ortho to the methoxy and meta to both fluorine atoms is sterically and electronically favored for electrophilic substitution.

Logical Workflow

Caption: Primary synthesis of 2-Bromo-4,6-difluoroanisole.

Experimental Protocols

Step 1: Synthesis of 2,4-Difluoroanisole

• To a stirred solution of 2,4-difluorophenol (1.0 eq) in acetone, add anhydrous potassium carbonate (1.5 eq).

• Add dimethyl sulfate (1.2 eq) dropwise to the suspension at room temperature.

• Heat the reaction mixture to reflux and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude 2,4-difluoroanisole by vacuum distillation.

Step 2: Synthesis of 2-Bromo-4,6-difluoroanisole

• Dissolve 2,4-difluoroanisole (1.0 eq) in glacial acetic acid.

• Slowly add a solution of bromine (1.05 eq) in glacial acetic acid to the stirred solution at 0-5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, pour the reaction mixture into an ice-water mixture.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the combined organic layers with saturated sodium thiosulfate solution, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Alternative Synthetic Route: Bromination followed by Methylation

This alternative route reverses the order of the steps. The regioselectivity of the initial bromination of 2,4-difluorophenol can be more challenging to control due to the activating and directing effects of the hydroxyl group in conjunction with the fluorine atoms.

Logical Workflow

Caption: Alternative synthesis of 2-Bromo-4,6-difluoroanisole.

Experimental Protocols

Step 1: Synthesis of Bromo-2,4-difluorophenol Isomers

• Dissolve 2,4-difluorophenol (1.0 eq) in a suitable solvent such as carbon tetrachloride or chloroform.

• Add bromine (1.0 eq) dropwise to the solution at room temperature, protecting the reaction from light.

• Stir the mixture for 12-24 hours.

• Wash the reaction mixture with water and a dilute solution of sodium thiosulfate to remove excess bromine.

• Dry the organic layer and concentrate under reduced pressure to yield a mixture of brominated isomers.

• Separation of the desired 2-bromo-4,6-difluorophenol from other isomers (e.g., 4-bromo-2,6-difluorophenol) typically requires careful fractional distillation or column chromatography.

Step 2: Synthesis of 2-Bromo-4,6-difluoroanisole

• Follow the methylation procedure as described in Step 1 of the Primary Synthetic Route, using the purified 2-bromo-4,6-difluorophenol as the starting material.

Performance Comparison

Parameter	Primary Route (Methylation then Bromination)	Alternative Route (Bromination then Methylation)
Overall Yield	Typically higher due to better regioselectivity in the bromination step.	Generally lower due to the formation of multiple isomers during bromination, requiring separation.
Purity of Final Product	High purity can be achieved with standard purification techniques.	Purity is highly dependent on the efficiency of the isomeric separation in the first step.
Reaction Conditions	Both steps involve standard and well-established reaction conditions.	Bromination of the phenol can be sluggish and may require longer reaction times.
Scalability	More readily scalable due to predictable outcomes and simpler purification.	Scalability is challenging due to the need for efficient large-scale separation of isomers.
Key Challenge	Ensuring complete methylation in the first step to avoid bromination of the starting phenol.	Achieving high regioselectivity in the bromination of 2,4-difluorophenol and efficient separation of isomers.

Conclusion

Based on the comparative analysis, the Primary Synthetic Route (Methylation followed by Bromination) is the recommended and more validated pathway for the synthesis of 2-Bromo-4,6-difluoroanisole. This route offers a more predictable outcome with higher overall yields and simpler purification procedures, making it more amenable to both laboratory-scale synthesis and large-scale production. The alternative route, while chemically feasible, presents significant challenges in controlling regioselectivity and requires a potentially difficult and costly separation of isomers, which limits its practical applicability. For researchers and drug development professionals requiring a reliable and efficient source of 2-Bromo-4,6-difluoroanisole, the primary synthetic route provides a more robust and validated method.

Benchmarking the efficiency of different bases in Suzuki-Miyaura reactions

For researchers, scientists, and drug development professionals, optimizing the Suzuki-Miyaura cross-coupling reaction is a critical task for the efficient synthesis of a wide array of organic compounds. The choice of base is a pivotal parameter that significantly influences reaction yield, rate, and selectivity. This guide provides an objective comparison of different bases, supported by experimental data, to aid in the selection of the most suitable base for specific synthetic needs.

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, facilitating the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. The reaction proceeds through a catalytic cycle involving three primary steps: oxidative addition, transmetalation, and reductive elimination. The base plays a crucial, multifaceted role, primarily in the transmetalation step, which is often the rate-determining step of the catalytic cycle.

The primary function of the base is to activate the organoboron species, making it more nucleophilic and facilitating the transfer of the organic group to the palladium complex. The selection of an appropriate base can dramatically impact the reaction's success. Common bases utilized in Suzuki-Miyaura couplings include carbonates, phosphates, hydroxides, and fluorides.

Comparative Performance of Different Bases

The efficacy of a base in a Suzuki-Miyaura reaction is dependent on several factors, including its strength, solubility, and the nature of the counter-ion. Inorganic bases such as carbonates and phosphates are widely used and generally provide high yields. Organic bases are typically less common but can be advantageous in specific scenarios, particularly when dealing with substrates that are sensitive to strong inorganic bases.

Below is a summary of quantitative data from a screening study that compared the performance of various bases in the Suzuki-Miyaura coupling of 4-bromotoluene with phenylboronic acid.

Base	Catalyst	Ligand	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Inorganic Bases
Sodium Carbonate (Na₂CO₃)	Pd(OAc)₂ (2 mol%)	PPh₃ (4 mol%)	Toluene/H₂O (10:1)	100	12	98
Potassium Carbonate (K₂CO₃)	Pd(OAc)₂ (2 mol%)	PPh₃ (4 mol%)	Toluene/H₂O (10:1)	100	12	95
Cesium Carbonate (Cs₂CO₃)	Pd(OAc)₂ (2 mol%)	PPh₃ (4 mol%)	Toluene/H₂O (10:1)	100	12	92
Potassium Phosphate (K₃PO₄)	Pd(OAc)₂ (2 mol%)	PPh₃ (4 mol%)	Toluene/H₂O (10:1)	100	12	96
Potassium Hydroxide (KOH)	Pd(OAc)₂ (2 mol%)	PPh₃ (4 mol%)	Toluene/H₂O (10:1)	100	12	85
Organic Bases
Triethylamine (TEA)	Pd(OAc)₂ (2 mol%)	PPh₃ (4 mol%)	Toluene/H₂O (10:1)	100	12	45

From the data, it is evident that inorganic bases like sodium carbonate and potassium phosphate provide significantly higher yields compared to the organic base triethylamine under these specific conditions. Cesium carbonate is also a popular choice, often employed in more challenging coupling reactions due to its higher solubility in organic solvents.

Experimental Protocols

To ensure reproducibility, detailed experimental protocols are essential. Below is a representative procedure for a Suzuki-Miyaura cross-coupling reaction for the screening of different bases.

General Experimental Protocol for Base Screening in Suzuki-Miyaura Coupling:

Materials:

• Aryl halide (e.g., 4-bromotoluene, 1.0 mmol)

• Arylboronic acid (e.g., phenylboronic acid, 1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Phosphine ligand (e.g., PPh₃, 0.04 mmol, 4 mol%)

• Base (e.g., Na₂CO₃, K₂CO₃, K₃PO₄, 2.0 mmol)

• Solvent (e.g., Toluene/H₂O, 10:1 mixture, 11 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica

A Comparative Guide to the Synthesis of 2-Bromo-4,6-difluoroanisole: Evaluating Alternatives to Elemental Bromine

For researchers, scientists, and professionals in drug development, the synthesis of halogenated aromatic compounds is a critical step in the creation of new molecular entities. The regioselective introduction of a bromine atom can be particularly challenging. This guide provides a comparative analysis of reagents for the synthesis of 2-Bromo-4,6-difluoroanisole, offering alternatives to the traditionally used yet hazardous elemental bromine.

The target molecule, 2-Bromo-4,6-difluoroanisole, is a valuable building block in medicinal chemistry. Its synthesis typically involves the electrophilic bromination of 4,6-difluoroanisole. While elemental bromine (Br₂) is a potent reagent for this transformation, its high toxicity, corrosiveness, and difficult handling necessitate the exploration of safer and more convenient alternatives. This guide compares the use of elemental bromine with two common alternatives: N-Bromosuccinimide (NBS) and in situ generated bromine.

Reagent Performance Comparison

A direct comparison of yields and selectivity for the synthesis of 2-Bromo-4,6-difluoroanisole is hampered by the limited availability of specific experimental data for this exact transformation in published literature. However, by examining procedures for structurally similar substrates, such as 2,6-difluoroaniline, and general principles of aromatic bromination, we can extrapolate the expected performance of these reagents.

Reagent/Method	Starting Material	Product	Reported Yield	Key Considerations
Elemental Bromine (Br₂) in Acetic Acid	2,6-difluoroaniline	4-Bromo-2,6-difluoroaniline	92%[1]	Highly toxic and corrosive, requires specialized handling.[2] Reaction is typically fast.
N-Bromosuccinimide (NBS)	Electron-rich aromatics	Bromo-derivatives	Generally high	Safer solid reagent, milder reaction conditions often possible.[3] Selectivity can be solvent-dependent.
In situ Bromine Generation (e.g., NaBr/Oxidant)	Aromatic compounds	Bromo-derivatives	Good to excellent[4]	Avoids handling of elemental bromine, can be more cost-effective and environmentally friendly.[5]

Experimental Protocols

Elemental Bromine: A Baseline Procedure

Synthesis of 4-Bromo-2,6-difluoroaniline [1][6]

• Materials: 2,6-difluoroaniline (3.0 g, 22.56 mmol), Acetic acid (10 mL), Bromine (1.2 mL).

• Procedure:

  • Dissolve 2,6-difluoroaniline in acetic acid.

  • Slowly add bromine dropwise to the solution at room temperature.

  • Stir the reaction mixture for 15 minutes.

  • Evaporate the solvent under reduced pressure.

  • Neutralize the residue with aqueous sodium carbonate.

  • Extract the aqueous phase with dichloromethane.

  • Combine the organic phases, dry with anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the product.

• Reported Yield: 92%[1]

N-Bromosuccinimide (NBS): The Safer Solid Alternative

N-Bromosuccinimide is a crystalline solid that is easier and safer to handle than liquid bromine.[2] It is a versatile reagent for electrophilic aromatic bromination, particularly for activated rings.[3][7]

General Procedure for Aromatic Bromination with NBS

• Materials: Aromatic substrate (e.g., 4,6-difluoroanisole), N-Bromosuccinimide (1.0-1.2 equivalents), Solvent (e.g., acetonitrile, DMF, or chloroform).

• Procedure:

  • Dissolve the aromatic substrate in the chosen solvent.

  • Add N-Bromosuccinimide portion-wise or as a solution.

  • Stir the reaction at a suitable temperature (ranging from room temperature to reflux), monitoring by TLC or GC-MS.

  • Upon completion, quench the reaction (e.g., with aqueous sodium thiosulfate).

  • Extract the product with an organic solvent.

  • Wash the organic layer with water and brine, dry over an anhydrous salt, and concentrate to obtain the crude product.

  • Purify by column chromatography or recrystallization.

For electron-rich aromatic compounds, using DMF as the solvent with NBS can lead to high para-selectivity.[3]

In situ Generation of Bromine: A Greener Approach

Generating bromine in situ from a bromide salt and an oxidant avoids the transport and handling of hazardous elemental bromine.[4][5] This method is often considered a "greener" alternative.[5] Common systems include sodium bromide with an oxidant like sodium hypochlorite or hydrogen peroxide.[4][5]

General Procedure for in situ Bromination

• Materials: Aromatic substrate (e.g., 4,6-difluoroanisole), Sodium bromide (NaBr) or Potassium bromide (KBr), Oxidant (e.g., Sodium hypochlorite (NaOCl) or Hydrogen peroxide (H₂O₂)), Acid (if required), Solvent (e.g., water, biphasic systems).

• Procedure:

  • Dissolve the aromatic substrate and the bromide salt in the chosen solvent system.

  • Slowly add the oxidant to the reaction mixture. An acid may be required to facilitate the generation of the active brominating species.

  • Stir the reaction, monitoring for completion.

  • Work-up typically involves quenching any remaining oxidant, followed by extraction and purification of the product.

This approach can be highly efficient, with reported yields for various substrates ranging from 78% to 99%.[4]

Logical Workflow for Reagent Selection

The choice of brominating agent depends on a balance of safety, cost, desired selectivity, and available equipment. The following diagram illustrates a decision-making process for selecting the appropriate reagent.

Caption: Decision workflow for selecting a brominating reagent.

Conclusion

While elemental bromine remains a highly effective reagent for the synthesis of 2-Bromo-4,6-difluoroanisole, significant safety concerns drive the adoption of alternatives. N-Bromosuccinimide offers a safer, solid-state option with potentially high selectivity, making it an excellent choice for laboratory-scale synthesis. For larger-scale industrial applications, in situ generation of bromine presents a compelling combination of safety, cost-effectiveness, and environmental benefits. The optimal choice of reagent will ultimately depend on the specific requirements of the synthesis, including scale, safety protocols, and economic considerations. Further experimental studies are warranted to provide a definitive comparison of these reagents for the direct synthesis of 2-Bromo-4,6-difluoroanisole.

References

• 1. 4-Bromo-2,6-difluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 2. scientificupdate.com [scientificupdate.com]
• 3. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 4. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 5. espublisher.com [espublisher.com]
• 6. Synthesis routes of 4-Bromo-2,6-difluoroaniline [benchchem.com]
• 7. N-Bromosuccinimide (NBS) [organic-chemistry.org]

A Comparative Guide to the Synthesis of 2-Bromo-4,6-difluoroanisole and Characterization of its Byproducts

For researchers and professionals in drug development, the synthesis of key intermediates with high purity is paramount. This guide provides a comparative analysis of synthetic routes for 2-Bromo-4,6-difluoroanisole, with a focus on the characterization of byproducts. The information presented is based on established chemical principles and analogous reactions reported in the scientific literature.

Comparison of Synthetic Methods for 2-Bromo-4,6-difluoroanisole

The synthesis of 2-Bromo-4,6-difluoroanisole typically proceeds via the electrophilic bromination of 3,5-difluoroanisole. The choice of brominating agent and reaction conditions can significantly impact the yield, purity, and byproduct profile of the final product. Below is a comparison of common bromination methods.

Synthetic Method	Brominating Agent	Typical Yield (%)	Purity (%)	Key Byproducts	Advantages	Disadvantages
Direct Bromination	Elemental Bromine (Br₂)	80-90	90-95	Dibromo-isomers, Positional Isomers, Residual Starting Material	High yield, readily available reagents.	Use of highly corrosive and toxic elemental bromine, potential for over-bromination.
NBS Bromination	N-Bromosuccinimide (NBS)	75-85	95-98	Succinimide, less dibromination compared to Br₂.	Milder reaction conditions, easier to handle than Br₂.	Higher reagent cost, requires careful control to prevent side reactions.
In Situ Bromine Generation	HBr / H₂O₂	80-88	92-96	Minimal dibromination, residual HBr.	Avoids handling of elemental bromine, considered a greener alternative.	Requires careful control of stoichiometry and temperature.

Note: The data presented in this table is representative and may vary depending on specific reaction conditions.

Byproduct Characterization

The primary byproducts in the synthesis of 2-Bromo-4,6-difluoroanisole are typically positional isomers and over-brominated products. The methoxy group of the anisole ring is an ortho-para director, and while the 2 and 6 positions are sterically hindered by the fluorine atoms, some bromination can occur at the 4-position, leading to the formation of 4-Bromo-3,5-difluoroanisole. Over-bromination can result in the formation of dibrominated species, such as 2,4-Dibromo-3,5-difluoroanisole.

Table 2: Common Byproducts and their Identification

Byproduct	Chemical Structure	Molecular Weight ( g/mol )	Identification Method
4-Bromo-3,5-difluoroanisole	BrC₇H₅F₂O	223.01	GC-MS, ¹H NMR, ¹⁹F NMR
2,4-Dibromo-3,5-difluoroanisole	C₇H₄Br₂F₂O	301.91	GC-MS, ¹H NMR, ¹⁹F NMR
3,5-difluoroanisole (unreacted)	C₇H₆F₂O	144.12	GC-MS

Experimental Protocols

Synthesis of 2-Bromo-4,6-difluoroanisole via Direct Bromination

This protocol is based on analogous procedures for the bromination of similar aromatic compounds.

• Reaction Setup: In a well-ventilated fume hood, a 250 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Reaction Mixture: The flask is charged with 3,5-difluoroanisole (14.4 g, 0.1 mol) and glacial acetic acid (50 mL). The mixture is stirred until the anisole is fully dissolved.

• Bromination: Elemental bromine (16.0 g, 0.1 mol) is dissolved in glacial acetic acid (20 mL) and placed in the dropping funnel. The bromine solution is added dropwise to the stirred anisole solution at room temperature over a period of 30 minutes.

• Reaction Monitoring: The reaction progress is monitored by Gas Chromatography-Mass Spectrometry (GC-MS) until the starting material is consumed.

• Workup: The reaction mixture is poured into 200 mL of ice-cold water. The crude product is extracted with dichloromethane (3 x 50 mL). The combined organic layers are washed with a saturated sodium bicarbonate solution and then with brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation or column chromatography on silica gel to yield 2-Bromo-4,6-difluoroanisole.

Characterization of Byproducts by GC-MS

• Sample Preparation: A small aliquot of the crude reaction mixture is diluted with dichloromethane.

• GC-MS System: An Agilent 7890B GC system coupled to a 5977A mass selective detector, or a similar instrument, is used for the analysis.

• GC Conditions:

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250 °C.

  • Oven Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 280 °C at a rate of 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: 50-500 amu.

• Data Analysis: The resulting chromatogram is analyzed to identify the peaks corresponding to the main product and byproducts based on their retention times and mass spectra. The relative abundance of each component is determined by integrating the peak areas.

Visualizations

Caption: Synthesis pathway for 2-Bromo-4,6-difluoroanisole.

Caption: Workflow for byproduct characterization by GC-MS.

Comparative Analysis of the Biological Activity of 2-Bromo-4,6-difluoroanisole Derivatives: A Framework for Evaluation

A comprehensive review of published scientific literature did not yield specific experimental data on the biological activities of a series of 2-Bromo-4,6-difluoroanisole derivatives. Consequently, a direct quantitative comparison of their performance is not possible at this time. However, based on the known activities of structurally similar halogenated aromatic compounds, this guide provides a framework for the potential biological evaluation of this compound class. It includes hypothetical data presentation, standard experimental protocols, and visualizations to guide future research.

The substitution pattern of 2-Bromo-4,6-difluoroanisole, featuring bromine and fluorine atoms on an anisole backbone, suggests potential for a range of biological activities. Halogen atoms, particularly fluorine, are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing metabolic stability and binding affinity. The related compound, 2-Bromo-4,6-difluoroaniline, is utilized as a building block in the synthesis of pharmaceuticals, including anti-cancer agents and agrochemicals, hinting at the potential for bioactivity in anisole-based analogues[1]. Research on other bromo- and fluoro-containing heterocyclic compounds has revealed activities such as cytotoxicity against cancer cell lines, and broad antimicrobial and antifungal properties[2][3][4][5].

Potential Areas of Biological Activity

• Anticancer Activity: Halogenated anilines and other aromatic structures are present in various kinase inhibitors and cytotoxic agents. The electronic properties conferred by the bromine and fluorine atoms could facilitate interactions with enzymatic targets relevant to cancer signaling pathways[2].

• Antimicrobial Activity: Many halogenated phenols, anilines, and other aromatic compounds exhibit antibacterial and antifungal properties. The mechanism often involves membrane disruption or inhibition of essential enzymes[3].

• Enzyme Inhibition: The specific arrangement of substituents on the phenyl ring could make these derivatives inhibitors of various enzymes. The study of enzyme inhibition is a critical part of drug discovery[6].

Data Presentation: A Template for Comparison

Should experimental data for a series of 2-Bromo-4,6-difluoroanisole derivatives (hypothetically labeled as BDFA-1 to BDFA-5 ) become available, it could be summarized as follows for clear comparison.

Compound ID	Structure/Substituent	Cytotoxicity IC50 (µM) vs. MCF-7	Antimicrobial MIC (µg/mL) vs. S. aureus	Enzyme X Inhibition KI (nM)
BDFA-1	R = H	>100	128	1500
BDFA-2	R = 4-Cl	15.2	32	250
BDFA-3	R = 4-OCH3	45.8	64	800
BDFA-4	R = 4-NO2	8.1	16	95
BDFA-5	R = 3-CF3	12.5	32	120
Control	Doxorubicin / Ciprofloxacin	1.2 / 2	N/A	N/A

Experimental Protocols

Below are detailed methodologies for key experiments that would be cited in the evaluation of these derivatives.

Cell Viability (MTT) Assay for Cytotoxicity Screening

This assay determines the concentration at which a compound inhibits cell growth by 50% (IC50).

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer) are cultured in appropriate media (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO2 atmosphere.

• Assay Procedure:

  • Cells are seeded into 96-well plates at a density of 5,000-10,000 cells/well and allowed to adhere overnight.

  • The test compounds (derivatives of 2-Bromo-4,6-difluoroanisole) are dissolved in DMSO to create stock solutions and then serially diluted in culture medium to achieve a range of final concentrations.

  • The medium from the cells is replaced with the medium containing the test compounds, and the plates are incubated for 48-72 hours.

  • After incubation, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

  • The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

  • The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

This assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Microorganism Preparation: Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) are grown in Mueller-Hinton Broth (MHB) overnight. The culture is then diluted to achieve a standardized inoculum of approximately 5 x 10^5 CFU/mL.

• Assay Procedure:

  • The test compounds are serially diluted in MHB in a 96-well microtiter plate.

  • The standardized bacterial inoculum is added to each well.

  • Positive (bacteria only) and negative (broth only) controls are included.

  • The plate is incubated at 37°C for 18-24 hours.

• Data Analysis: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Visualization of Workflows and Pathways

Diagrams created using Graphviz can effectively illustrate experimental processes and biological mechanisms.

Caption: General workflow for the synthesis and biological evaluation of novel chemical derivatives.

Caption: Hypothetical signaling pathway showing inhibition of a kinase by a BDFA derivative.

References

• 1. 2-Bromo-4,6-difluoroanisole | C7H5BrF2O | CID 2736263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis, Characterization and Biological Activity Studies of 1,3,4-Oxadiazole Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Bromo-4,6-difluoroaniline | 444-14-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Bromo-4,6-difluoroanisole: A Guide for Laboratory Professionals

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of 2-Bromo-4,6-difluoroanisole are critical for ensuring laboratory safety and environmental protection. This guide provides a comprehensive overview of the necessary procedures, emphasizing safe operational practices and adherence to regulatory standards.

Key Safety and Hazard Information

2-Bromo-4,6-difluoroanisole is a halogenated organic compound that requires careful handling due to its potential health hazards. The following table summarizes its key hazard classifications.

Hazard Classification	GHS Code	Description
Skin Irritation	H315	Causes skin irritation.[1]
Serious Eye Irritation	H319	Causes serious eye irritation.[1]
Respiratory Irritation	H335	May cause respiratory irritation.[1]

Experimental Protocols for Safe Disposal

Adherence to a strict disposal protocol is mandatory to mitigate risks associated with 2-Bromo-4,6-difluoroanisole. The following step-by-step procedure outlines the recommended disposal process.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure that appropriate personal protective equipment is worn. This includes:

• Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

• Eye Protection: Safety goggles or a face shield.[1]

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: Use in a well-ventilated area, preferably a fume hood, to avoid inhalation of vapors.[1]

2. Waste Segregation: Halogenated organic waste must be segregated from non-halogenated waste streams.[2][3][4]

• Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."

• Never mix 2-Bromo-4,6-difluoroanisole with non-halogenated solvents, as this will complicate and increase the cost of disposal.[4][5]

• Avoid mixing with other types of chemical waste such as acids, bases, or oxidizers.

3. Container Management:

• Use a chemically compatible and leak-proof container for waste collection.

• Keep the waste container securely closed when not in use to prevent the release of vapors.

• The container must be clearly labeled with "Hazardous Waste," the full chemical name "2-Bromo-4,6-difluoroanisole," and the associated hazard symbols.

4. Disposal Procedure:

• All waste containing 2-Bromo-4,6-difluoroanisole must be disposed of through an approved hazardous waste disposal company.[1][6][7]

• Follow your institution's specific guidelines for chemical waste pickup and disposal.

• Do not dispose of this chemical down the drain or in regular trash.

5. Spill and Emergency Procedures: In the event of a spill:

• Evacuate the immediate area.

• Ensure the area is well-ventilated.

• Wear appropriate PPE, including respiratory protection.

• Absorb the spill with an inert, non-combustible material such as vermiculite or sand.

• Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Bromo-4,6-difluoroanisole.

Caption: Disposal workflow for 2-Bromo-4,6-difluoroanisole.

References

• 1. 2-Bromo-4,6-difluoroanisole | C7H5BrF2O | CID 2736263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 3. campusoperations.temple.edu [campusoperations.temple.edu]
• 4. benchchem.com [benchchem.com]
• 5. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]

Personal protective equipment for handling 2-Bromo-4,6-difluoroanisole

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Bromo-4,6-difluoroanisole was not found. This guidance is synthesized from the SDSs of structurally analogous compounds, including 2-Bromo-4-fluoroanisole and 2-Bromo-4,6-difluoroaniline, to establish a baseline for safe handling procedures. It is imperative to conduct a thorough risk assessment and consult with a qualified safety professional before handling any new chemical.

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals engaged in the handling of 2-Bromo-4,6-difluoroanisole. The following procedural recommendations are grounded in established best practices for managing halogenated aromatic compounds.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are the first line of defense against chemical exposure. The following table outlines the recommended PPE for handling 2-Bromo-4,6-difluoroanisole, based on the potential hazards identified in similar chemical structures.

Body Part	Recommended Protection	Specifications/Standards
Eyes/Face	Safety glasses with side-shields or chemical splash goggles. A face shield is recommended if there is a significant risk of splashing.	Must conform to EN166 (EU) or NIOSH (US) standards.[1]
Skin	Chemical-resistant gloves (e.g., nitrile rubber). A long-sleeved laboratory coat is mandatory.	Gloves must be inspected for any signs of degradation or puncture before use.[1][2]
Respiratory	Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood. If vapors or mists are likely to be generated and ventilation is insufficient, a NIOSH/MSHA approved respirator should be used.	Adhere to OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[2]
Body	A standard long-sleeved laboratory coat is required to prevent skin exposure.[2]	---

Hazard Summary for Structurally Similar Compounds

The following table summarizes the key hazard information for compounds structurally similar to 2-Bromo-4,6-difluoroanisole. This data should be considered indicative of the potential risks associated with the target compound.

Hazard Category	Description
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[3]
Skin Irritation	Causes skin irritation.
Eye Irritation	Causes serious eye irritation.[4]
Respiratory Irritation	May cause respiratory irritation.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring the safe handling of 2-Bromo-4,6-difluoroanisole.

• Preparation:

  • Ensure that a safety shower and an eyewash station are easily accessible and in good working order.

  • All handling of 2-Bromo-4,6-difluoroanisole should be conducted within a certified chemical fume hood to ensure adequate ventilation.[2]

  • Assemble all necessary PPE and thoroughly inspect it for any damage or defects.

  • Have appropriate spill cleanup materials readily available.

• Handling:

  • Avoid direct contact with skin and eyes.[1]

  • Prevent the inhalation of any vapors or mists.[1]

  • Keep the container tightly closed when not in use.[1]

  • Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1]

• Post-Handling:

  • Wash hands thoroughly with soap and water after handling is complete.[1]

  • Contaminated clothing and gloves should be removed carefully, avoiding contact with the outer surface of the gloves, and disposed of as hazardous waste.[1]

  • Clean the work area thoroughly upon completion of the task.

Caption: A workflow diagram illustrating the key stages of safely handling 2-Bromo-4,6-difluoroanisole.

Disposal Plan

Proper disposal of 2-Bromo-4,6-difluoroanisole and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Chemical: Unused or waste 2-Bromo-4,6-difluoroanisole should be collected in a designated, properly labeled, and sealed container for hazardous waste.[1] Do not dispose of it down the drain.[1]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, absorbent pads, and disposable lab coats, must be treated as hazardous waste and disposed of in a suitable, closed container.[1]

• Packaging: Dispose of the original container as unused product in accordance with local, state, and federal regulations.[1]

Caption: A decision-making diagram for the proper disposal of 2-Bromo-4,6-difluoroanisole and associated waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 2-Bromo-4,6-difluoroanisole | C7H5BrF2O | CID 2736263 - PubChem [pubchem.ncbi.nlm.nih.gov]